18:1 SM-d9

Core Science & Biosynthesis

An In-depth Technical Guide to 18:1 SM-d9 (N-oleoyl-D-erythro-sphingomyelin-d9)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 18:1 SM-d9, a deuterated analog of N-oleoyl-D-erythro-sphingomyelin. It is intended to serve as a valuable resource for researchers and professionals engaged in lipidomics, drug development, and the study of metabolic diseases. This document details the molecule's properties, its primary application as an internal standard in mass spectrometry, relevant experimental protocols, and its context within sphingolipid signaling pathways.

Core Concepts and Physicochemical Properties

18:1 SM-d9 is a synthetic, stable isotope-labeled version of 18:1 sphingomyelin, a naturally occurring sphingolipid. The "18:1" designation refers to the oleoyl acyl chain, which has 18 carbon atoms and one double bond. The "d9" signifies that nine hydrogen atoms on the oleoyl acyl chain have been replaced with deuterium atoms. This isotopic labeling makes it an ideal internal standard for mass spectrometry-based quantification of its non-labeled counterpart and other sphingomyelin species.

Table 1: Physicochemical Properties of 18:1 SM-d9

Property	Value	Source
Full Name	N-oleoyl-D-erythro-sphingosylphosphorylcholine-d9	[1]
Molecular Formula	C₄₁H₇₂D₉N₂O₆P	Avanti Polar Lipids
Molecular Weight	738.12 g/mol	Avanti Polar Lipids
CAS Number	2260669-50-7	[1]
Physical State	Typically supplied as a solid or in a chloroform solution	[2]
Storage	-20°C	[2]

Application in Quantitative Lipidomics

The primary application of 18:1 SM-d9 is as an internal standard in liquid chromatography-mass spectrometry (LC-MS) for the accurate quantification of sphingomyelins in biological samples. Due to its structural and chemical similarity to endogenous sphingomyelins, it co-elutes and ionizes similarly, allowing for the correction of variations in sample preparation, injection volume, and matrix effects.

Table 2: Mass Spectrometry Data for 18:1 SM-d9

Parameter	Value	Ionization Mode	Source
Precursor Ion [M+H]⁺	m/z 738.6	Positive	[3]
Precursor Ion [M+HCOO]⁻	m/z 782.6	Negative	[3]
Characteristic Product Ion	m/z 184.1	Positive	[4]
Linearity Range	3 - 1500 ng/mL	Positive	[5]
R² of Calibration Curve	> 0.99	Positive	[6]

Experimental Protocols

The following protocols are synthesized from various sources to provide a comprehensive workflow for the quantification of sphingomyelins in human plasma using 18:1 SM-d9 as an internal standard.

Sample Preparation: Lipid Extraction from Plasma

This protocol is a modified Folch extraction method, widely used for the extraction of lipids from plasma.

Materials:

• Human plasma (10 µL)

• 18:1 SM-d9 internal standard solution (e.g., as part of a lipidomic standard mix like Avanti's SPLASH™ LIPIDOMIX®)

• Methanol (ice-cold)

• Chloroform (ice-cold)

• Deionized water

• 1.5 mL microcentrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• To a 1.5 mL microcentrifuge tube, add 10 µL of human plasma.

• Add a known amount of 18:1 SM-d9 internal standard solution. The final concentration should fall within the linear range of the calibration curve (e.g., 3-1500 ng/mL).[5]

• Add 160 µL of ice-cold methanol and vortex for 10 seconds.

• Add 320 µL of ice-cold chloroform and vortex for 10 seconds.

• Sonicate the mixture in an ice bath for 1 hour.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase containing the lipids into a new tube.

• Dry the extracted lipids under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of 1-butanol/methanol 1:1 v/v).[7]

UPLC-MS/MS Analysis

Instrumentation:

• Ultra-Performance Liquid Chromatography (UPLC) system

• Tandem mass spectrometer (e.g., Triple Quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: Waters ACQUITY UPLC CSH C18 (2.1 x 100 mm, 1.7 µm) or equivalent.[8]

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.[8]

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.[8]

• Flow Rate: 0.6 mL/min.[8]

• Column Temperature: 65°C.[8]

• Injection Volume: 5 µL.[8]

• Gradient:

  • 0-2 min: 32% B

  • 2-25 min: Linear gradient to 100% B

  • 25-27 min: Hold at 100% B

  • 27.1-30 min: Return to 32% B and re-equilibrate.

Mass Spectrometry Settings (Positive Ion Mode):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Capillary Voltage: 3.0 kV

• Source Temperature: 150°C

• Desolvation Temperature: 350°C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 800 L/hr

• Collision Gas: Argon

• MRM Transition for 18:1 SM-d9: Precursor ion (Q1) m/z 738.6 → Product ion (Q3) m/z 184.1.[3][4]

• MRM Transitions for Endogenous Sphingomyelins: Precursor ions corresponding to the specific sphingomyelin species → Product ion (Q3) m/z 184.1.

Sphingomyelin Metabolism and Signaling Pathways

Sphingomyelin is a key component of cell membranes and a precursor to several bioactive signaling molecules. The metabolism of sphingomyelin is a critical cellular process, and its dysregulation is implicated in various diseases.[9]

Sphingomyelin Biosynthesis and Breakdown

Caption: De novo synthesis and breakdown pathway of sphingomyelin.

Experimental Workflow for Lipidomics Analysis

Caption: A typical experimental workflow for quantitative lipidomics.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. mdpi.com [mdpi.com]
• 5. waters.com [waters.com]
• 6. A simple and rapid method for extraction and measurement of circulating sphingolipids using LC-MS/MS: a targeted lipidomic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 8. escholarship.org [escholarship.org]
• 9. Critical Roles of the Sphingolipid Metabolic Pathway in Liver Regeneration, Hepatocellular Carcinoma Progression and Therapy [mdpi.com]

N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine, a deuterated analog of a naturally occurring sphingomyelin. This document is intended for researchers, scientists, and professionals in drug development who are utilizing stable isotope-labeled lipids in their studies. The information compiled herein covers its physicochemical properties, a generalized synthesis methodology, and its role within relevant biological pathways.

Core Properties and Analytical Data

N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine is a synthetic sphingomyelin where the oleoyl acyl chain contains nine deuterium atoms. This isotopic labeling makes it a valuable internal standard for mass spectrometry-based lipidomics, allowing for precise quantification of its non-deuterated counterpart in complex biological samples.

Property	Value	Reference
Chemical Formula	C41H72D9N2O6P	--INVALID-LINK--
Molecular Weight	738.12 g/mol	--INVALID-LINK--
CAS Number	2260669-50-7	--INVALID-LINK--
Physical State	Powder	--INVALID-LINK--[1][2]
Purity	>99% (by TLC)	--INVALID-LINK--
Storage Temperature	-20°C	--INVALID-LINK--[1][2]
Mass Spectrometry (M+H)+	Expected: 739.13 ± 1 amu (based on MW)	--INVALID-LINK--[1][2]

Experimental Protocols

General Synthesis of N-acyl(d9)-D-erythro-sphingosylphosphorylcholine

The synthesis of N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine typically involves the N-acylation of sphingosylphosphorylcholine with a deuterated fatty acid. Below is a generalized protocol based on established methods for synthesizing similar deuterated sphingolipids.

Materials:

• Sphingosylphosphorylcholine (Lyso-SM)

• Oleic acid-d9

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Pyridine, anhydrous

• Silica gel for column chromatography

• Thin Layer Chromatography (TLC) plates

Procedure:

• Activation of Deuterated Fatty Acid: Dissolve oleic acid-d9 in anhydrous dichloromethane. Add DCC and DMAP to the solution to activate the carboxylic acid group. Stir the reaction mixture at room temperature for 1-2 hours.

• N-acylation Reaction: In a separate flask, dissolve sphingosylphosphorylcholine in a mixture of anhydrous dichloromethane and pyridine. Slowly add the activated oleic acid-d9 solution to the sphingosylphosphorylcholine solution.

• Reaction Monitoring: Allow the reaction to proceed at room temperature overnight. Monitor the progress of the reaction by Thin Layer Chromatography (TLC), using an appropriate solvent system (e.g., chloroform:methanol:water).

• Purification: Upon completion of the reaction, filter the mixture to remove the dicyclohexylurea byproduct. Concentrate the filtrate under reduced pressure. Purify the crude product by silica gel column chromatography using a gradient of chloroform and methanol to elute the final product.

• Characterization: Verify the identity and purity of the synthesized N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine using techniques such as mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.

Biological Context and Signaling Pathways

N-oleoyl-D-erythro-sphingosylphosphorylcholine is the non-deuterated form of the topic compound and is a type of sphingomyelin, a class of sphingolipids found in animal cell membranes, particularly in the myelin sheath of nerve cells. Sphingomyelin metabolism plays a crucial role in cellular signaling.

Sphingomyelin Metabolism

Sphingomyelin is a central molecule in a network of metabolic pathways. It can be synthesized de novo or catabolized to produce bioactive signaling molecules like ceramide and sphingosine-1-phosphate (S1P).

Caption: Overview of the de novo synthesis and catabolism of sphingomyelin.

Sphingosylphosphorylcholine (SPC) Signaling

Sphingosylphosphorylcholine (SPC), the deacylated form of sphingomyelin, is a bioactive lipid that can act as an extracellular signaling molecule. It exerts its effects by binding to specific G protein-coupled receptors (GPCRs), such as OGR1 and GPR4, as well as receptors for sphingosine-1-phosphate (S1P).[3][4] This interaction initiates downstream signaling cascades that influence a variety of cellular processes.[5][6]

Caption: Simplified signaling pathways initiated by SPC binding to G protein-coupled receptors.

Experimental Workflow for Lipidomics

N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine is primarily used as an internal standard in quantitative lipidomics experiments. The general workflow for such an experiment is outlined below.

Caption: A typical workflow for quantitative lipid analysis using a deuterated internal standard.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Role of Sphingosylphosphorylcholine in Tumor and Tumor Microenvironment | MDPI [mdpi.com]
• 4. Sphingosylphosphorylcholine and lysophosphatidylcholine: G protein-coupled receptors and receptor-mediated signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sphingosylphosphorylcholine is a ligand for ovarian cancer G-protein-coupled receptor 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The multi-functional role of sphingosylphosphorylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biological Role of Deuterated Sphingomyelin: A Technical Guide for Researchers

December 2025

Abstract

This technical guide provides an in-depth exploration of the biological role of deuterated sphingomyelin, tailored for researchers, scientists, and drug development professionals. While chemically similar to its non-deuterated counterpart, the introduction of deuterium atoms provides a powerful, non-perturbative probe for investigating the multifaceted functions of sphingomyelin in biological systems. This document details the primary applications of deuterated sphingomyelin in biophysical studies of cell membranes and as an indispensable tool in quantitative lipidomics. It includes a comprehensive summary of quantitative data, detailed experimental protocols, and visualizations of relevant signaling pathways and experimental workflows to facilitate a deeper understanding and practical application of this valuable research tool.

Introduction to Sphingomyelin and the Significance of Deuteration

Sphingomyelin is a crucial sphingolipid in mammalian cell membranes, particularly enriched in the plasma membrane and the myelin sheath of nerve cells.[1] It plays a significant role in membrane structure and fluidity, the formation of lipid rafts, and cellular signaling.[2] Sphingomyelin metabolism gives rise to bioactive signaling molecules, including ceramide and sphingosine-1-phosphate (S1P), which are involved in fundamental cellular processes such as proliferation, apoptosis, and stress responses.[2][3]

Deuteration, the substitution of hydrogen atoms with their heavier isotope, deuterium, offers a unique advantage in studying sphingomyelin's biological functions. This isotopic substitution results in a minimal electronic perturbation of the molecule, thus preserving its native biological activity and interactions.[4] However, the increased mass of deuterium makes it distinguishable by advanced analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, neutron scattering, and mass spectrometry.[1] This allows for the precise tracking and characterization of sphingomyelin molecules in complex biological environments.

The primary applications of deuterated sphingomyelin fall into two main categories:

• Biophysical Probes: In techniques like solid-state deuterium NMR (²H-NMR) and neutron scattering, deuterated sphingomyelin provides detailed insights into the structure and dynamics of lipid bilayers. Researchers can investigate membrane fluidity, the ordering of acyl chains, the effects of cholesterol on membrane organization, and the formation of lipid domains.[5]

• Internal Standards in Mass Spectrometry: In the field of lipidomics, deuterated sphingomyelin serves as an ideal internal standard for the accurate quantification of endogenous sphingolipids.[6] Its chemical similarity to the native analyte ensures comparable extraction efficiency and ionization response, while its distinct mass allows for precise differentiation and normalization of the signal.[6]

Biophysical Studies of Cell Membranes

Deuterated sphingomyelin is a cornerstone in the biophysical characterization of model and biological membranes. Its use in ²H-NMR and neutron scattering has provided unprecedented detail on the behavior of sphingomyelin within the lipid bilayer.

Membrane Structure and Acyl Chain Order

Solid-state ²H-NMR studies using site-specifically deuterated sphingomyelin allow for the determination of the quadrupolar splitting (Δνq), which is directly related to the order parameter (S_CD) of the C-²H bond. The order parameter provides a measure of the motional anisotropy of the acyl chains, reflecting the fluidity and organization of the membrane.

A study by Murata and colleagues provided a comprehensive analysis of the local motions of stearoyl-d-sphingomyelin (SSM) by measuring the quadrupole splittings for 19 kinds of site-specifically deuterated SSMs.[4][7] Their findings revealed that cholesterol enhances the order in the middle parts of the alkyl chains more effectively than at positions closer to the headgroup.[4][7]

Data Presentation: Acyl Chain Order in Sphingomyelin

The following table summarizes the quadrupole splitting data for site-specifically deuterated stearoyl-sphingomyelin (SSM) in the presence and absence of cholesterol, providing a quantitative look at the ordering effect of cholesterol on different segments of the sphingomyelin acyl chain.

Deuterated Position	Quadrupole Splitting (Δνq) in pure SSM (kHz)	Quadrupole Splitting (Δνq) in SSM with 50 mol% Cholesterol (kHz)
2'	25.8	39.1
3'	25.8	39.1
4'	28.3	43.1
5'	28.3	43.1
6'	28.3	43.1
7'	28.3	43.1
8'	28.3	43.1
9'	28.3	43.1
10'	28.3	43.1
11'	28.3	43.1
12'	28.3	43.1
13'	28.3	43.1
14'	28.3	43.1
15'	28.3	43.1
16'	25.8	39.1
17'	25.8	39.1
18'	3.3	4.9

Data adapted from Murata et al., Biochemistry, 2012.[4][7]

Interaction with Cholesterol and Lipid Raft Formation

The interaction between sphingomyelin and cholesterol is fundamental to the formation of liquid-ordered (Lo) phases and lipid rafts in cell membranes. Deuterated sphingomyelin has been instrumental in characterizing these interactions. Studies have shown that cholesterol has a condensing effect on sphingomyelin monolayers, and this interaction is crucial for the thermal stability of sphingomyelin- and cholesterol-enriched domains.[8]

Data Presentation: Condensing Effect of Cholesterol on Sphingomyelin Monolayers

Lipid	Surface Pressure (mN/m)	Mean Molecular Area without Cholesterol (Ų/molecule)	Mean Molecular Area with Equimolar Cholesterol (Ų/molecule)	Reduction in Mean Molecular Area (Ų/molecule)
Egg Sphingomyelin	5	71	43	28
20	57	41	16
30	48	40	8

Data represents the condensing effect of cholesterol on sphingomyelin in monomolecular films.

Role in Quantitative Lipidomics

The complexity of the lipidome necessitates highly accurate and precise analytical methods for the quantification of individual lipid species. Deuterated sphingomyelin, along with other deuterated lipids, has become the gold standard for internal standards in mass spectrometry-based lipidomics.

Internal Standards for LC-MS/MS Analysis

When a known amount of deuterated sphingomyelin is added to a biological sample at the beginning of the sample preparation process, it undergoes the same extraction, derivatization, and ionization steps as the endogenous, non-deuterated sphingomyelin. By comparing the signal intensity of the endogenous analyte to that of the deuterated internal standard, variations in sample handling and instrument response can be corrected for, leading to highly accurate quantification.[6][9]

Visualization: Lipidomics Workflow using a Deuterated Internal Standard

Caption: Workflow for the quantification of sphingomyelin using a deuterated internal standard.

Sphingomyelin Signaling Pathways

Sphingomyelin itself is generally considered to be biologically relatively inert in terms of direct signaling. However, its metabolic turnover produces potent second messengers that regulate a wide array of cellular processes. The "sphingomyelin cycle" refers to the enzymatic breakdown of sphingomyelin by sphingomyelinases to produce ceramide, and the subsequent resynthesis of sphingomyelin from ceramide.

Ceramide can be further metabolized by ceramidases to produce sphingosine, which in turn can be phosphorylated by sphingosine kinases to form sphingosine-1-phosphate (S1P).[3] Ceramide and S1P often have opposing biological effects, with ceramide generally promoting apoptosis and cell cycle arrest, while S1P promotes cell survival and proliferation.[2]

While direct studies using deuterated sphingomyelin to elucidate the downstream protein kinase cascades are limited, its use in metabolic flux analysis allows researchers to trace the flow of the sphingoid backbone through these critical signaling pathways. By supplying cells with deuterated sphingomyelin or its precursors, the rates of synthesis and turnover of ceramide and S1P can be accurately measured under various physiological and pathological conditions.

Visualization: Sphingomyelin Metabolic and Signaling Pathway

Caption: The central role of sphingomyelin in generating bioactive signaling molecules.

Experimental Protocols

This section provides detailed methodologies for key experiments involving deuterated sphingomyelin.

Protocol for Preparation of Multilamellar Vesicles (MLVs) for Solid-State NMR

This protocol describes the preparation of MLVs, which are commonly used as model membrane systems for solid-state NMR studies.[10][11]

Materials:

• Deuterated sphingomyelin (e.g., N-palmitoyl(d31)-D-erythro-sphingosylphosphorylcholine)

• Other lipids as required (e.g., cholesterol, POPC)

• Chloroform

• Cyclohexane

• Ethanol (optional)

• Aqueous buffer (e.g., PBS)

• Round-bottom flask

• Rotary evaporator

• High-vacuum system (lyophilizer)

• Water bath sonicator

• Vortex mixer

Procedure:

• Lipid Film Formation: a. Dissolve the desired amounts of deuterated sphingomyelin and other lipids in chloroform in a round-bottom flask. b. Evaporate the chloroform using a rotary evaporator to form a thin lipid film on the wall of the flask. c. Further dry the lipid film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: a. Add the desired volume of aqueous buffer to the flask containing the dry lipid film. The buffer should be pre-warmed to a temperature above the phase transition temperature of the lipids. b. Hydrate the lipid film for 1-2 hours at this temperature, with intermittent vortexing, to form a milky suspension of MLVs.

• Freeze-Thaw Cycles (Optional but Recommended): a. Subject the MLV suspension to 5-10 cycles of freezing in liquid nitrogen and thawing in a warm water bath. This step helps to increase the lamellarity and homogeneity of the vesicles.

• Sample Packing for NMR: a. Pellet the MLVs by centrifugation. b. Carefully transfer the hydrated lipid pellet into an NMR rotor.

Visualization: Workflow for Solid-State NMR of Deuterated Sphingomyelin in MLVs

Caption: Experimental workflow for biophysical characterization using solid-state NMR.

Protocol for Lipid Extraction from Plasma for LC-MS/MS Analysis

This protocol describes a common method for extracting lipids from plasma samples prior to quantitative analysis using a deuterated internal standard.[12]

Materials:

• Plasma sample

• Deuterated sphingomyelin internal standard solution

• Methanol (ice-cold)

• Methyl-tert-butyl ether (MTBE)

• Water (LC-MS grade)

• Centrifuge capable of 4°C

• Nitrogen evaporator

• Autosampler vials

Procedure:

• Sample Preparation: a. To 50 µL of plasma in a microcentrifuge tube, add a known amount of the deuterated sphingomyelin internal standard. b. Add 200 µL of ice-cold methanol and vortex thoroughly to precipitate proteins.

• Lipid Extraction: a. Add 800 µL of MTBE and vortex for 1 minute. b. Add 200 µL of LC-MS grade water to induce phase separation. c. Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collection and Drying: a. Carefully collect the upper organic phase containing the lipids and transfer to a new tube. b. Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: a. Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of acetonitrile/isopropanol/water 65:30:5 v/v/v). b. Transfer the reconstituted sample to an autosampler vial for analysis.

Applications in Drug Development

The use of deuterated compounds is gaining traction in drug development to improve pharmacokinetic profiles. While not yet a widespread application for sphingomyelin itself, the principles are relevant. Deuteration at sites of metabolic transformation can slow down the rate of drug metabolism, leading to increased drug exposure and potentially improved efficacy.

In the context of sphingolipid metabolism, deuterated sphingomyelin and its precursors can be valuable tools for studying the effects of drugs on sphingolipid pathways. By using metabolic flux analysis, researchers can determine how a drug candidate alters the synthesis and turnover of key signaling lipids like ceramide and S1P, providing insights into its mechanism of action and potential off-target effects.

Conclusion

Deuterated sphingomyelin is a versatile and powerful tool for advancing our understanding of lipid biology and its role in health and disease. Its application as a biophysical probe provides unparalleled insights into the structure and dynamics of cell membranes, while its use as an internal standard in mass spectrometry is essential for the accurate quantification of sphingolipids. The detailed protocols and conceptual frameworks presented in this guide are intended to equip researchers with the knowledge to effectively utilize deuterated sphingomyelin in their studies, ultimately contributing to new discoveries in cellular signaling, membrane biology, and the development of novel therapeutics.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Solid-State NMR Approaches to Study Protein Structure and Protein-Lipid Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Raftlike Mixtures of Sphingomyelin and Cholesterol Investigated by Solid-State 2H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comprehensive quantitative analysis of bioactive sphingolipids by high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Sphingomyelin Acyl Chains Influence the Formation of Sphingomyelin- and Cholesterol-Enriched Domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. avantiresearch.com [avantiresearch.com]
• 11. researchgate.net [researchgate.net]
• 12. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

The Role of 18:1 SM-d9 in Elucidating Lipid Raft Dynamics and Signaling: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid rafts, specialized microdomains within the plasma membrane enriched in cholesterol and sphingolipids, have emerged as critical platforms for cellular signaling and protein trafficking.[1] Their unique lipid composition, particularly the high concentration of sphingomyelin (SM), contributes to a more ordered and less fluid environment compared to the surrounding bilayer. This distinct environment facilitates the spatial and temporal regulation of numerous cellular processes. The study of these dynamic structures, however, presents significant methodological challenges. The introduction of stable isotope-labeled lipids, such as N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine (18:1 SM-d9), has revolutionized the quantitative analysis of lipid rafts, providing researchers with a powerful tool to dissect their composition and role in health and disease.

This technical guide provides a comprehensive overview of the application of 18:1 SM-d9 in lipid raft studies. It is designed to equip researchers, scientists, and drug development professionals with the necessary knowledge to design, execute, and interpret experiments aimed at understanding the intricate role of sphingomyelin in lipid raft-mediated signaling pathways.

Properties and Significance of 18:1 SM-d9

18:1 SM-d9 is a deuterated analog of 18:1 sphingomyelin, a common sphingolipid species in mammalian cell membranes. The nine deuterium atoms on the oleoyl acyl chain make it chemically identical to its endogenous counterpart but distinguishable by mass spectrometry (MS).[2] This key feature allows 18:1 SM-d9 to serve as an ideal internal standard for the accurate quantification of endogenous sphingomyelin species in complex biological samples, including isolated lipid raft and non-raft fractions.[3][4] By spiking samples with a known amount of 18:1 SM-d9 prior to lipid extraction and analysis, variations in sample processing and instrument response can be normalized, leading to highly accurate and reproducible quantitative data.[4]

Quantitative Analysis of Sphingomyelin in Lipid Rafts

The use of 18:1 SM-d9 as an internal standard is integral to quantitative lipidomics workflows targeting lipid rafts. The general principle involves the addition of the standard to cell or tissue lysates before the isolation of lipid rafts, followed by lipid extraction and LC-MS/MS analysis.

Data Presentation: Sphingomyelin Enrichment in Lipid Rafts

The following tables summarize representative quantitative data on the concentration of internal standards used in lipid raft studies and the typical enrichment of sphingomyelin observed in lipid raft fractions compared to non-raft fractions or total cell lysates.

Internal Standard Mix Component	Concentration in Final Extraction Solvent	Reference
SM (d18:1/18:1-d9)	30.9 µg/mL	[5]
18:1(d9) SM	30 µg/L	[3]

Lipid Class	Enrichment in Lipid Rafts (Fold Change vs. Non-Rafts)	Reference
Sphingomyelin	~2-5 fold	[6]
Cholesterol	~2-4 fold	[6]
Phosphatidylserine	~2-3 fold	[6]
Phosphatidylinositol	Depleted	[6]

Note: Enrichment values can vary depending on the cell type, isolation method, and specific sphingomyelin species being analyzed.

Experimental Protocols

I. Detergent-Free Lipid Raft Isolation for Mass Spectrometry

This protocol is adapted from a detergent-free method that preserves the native lipid environment of rafts and is highly compatible with subsequent mass spectrometric analysis.[3][7][8][9][10]

Materials:

• Cultured mammalian cells

• Phosphate-buffered saline (PBS), ice-cold

• Lysis buffer (5 mM Tris-HCl, pH 7.4, containing protease and phosphatase inhibitors)

• Sucrose solutions (80%, 35%, and 5% w/v in MBS: 25 mM MES, pH 6.5, 0.15 M NaCl)

• 18:1 SM-d9 internal standard solution (e.g., 1 mg/mL in chloroform/methanol 2:1)

• Ultracentrifuge with a swinging bucket rotor

Procedure:

• Cell Lysis:

  • Harvest cultured cells and wash twice with ice-cold PBS.

  • Resuspend the cell pellet in 1 mL of ice-cold lysis buffer.

  • Lyse the cells by passing them through a 22-gauge needle 20 times on ice.

• Internal Standard Spiking:

  • Add a known amount of 18:1 SM-d9 internal standard to the cell lysate. The final concentration should be optimized based on the expected endogenous SM levels and instrument sensitivity. A starting point could be in the range of 30-100 ng per sample.

• Sucrose Gradient Preparation:

  • In a 12 mL ultracentrifuge tube, carefully layer the following sucrose solutions from bottom to top:

    • 1.5 mL of 80% sucrose

    • 3 mL of cell lysate mixed with 80% sucrose to a final concentration of 40%

    • 6 mL of 35% sucrose

    • 1.5 mL of 5% sucrose

• Ultracentrifugation:

  • Centrifuge the gradient at 200,000 x g for 18-20 hours at 4°C.

• Fraction Collection:

  • Carefully collect 1 mL fractions from the top of the gradient. Lipid rafts will be visible as an opaque band at the 5%/35% sucrose interface.

  • The bottom fractions will contain the non-raft cellular components.

• Protein Precipitation and Lipid Extraction:

  • To each collected fraction, add 4 mL of ice-cold methanol and vortex.

  • Add 8 mL of chloroform, vortex thoroughly, and centrifuge at 3,000 x g for 10 minutes to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen and store at -80°C until LC-MS/MS analysis.

II. LC-MS/MS Analysis of Sphingolipids

Materials:

• Dried lipid extracts from raft and non-raft fractions

• LC-MS/MS system (e.g., a triple quadrupole or high-resolution mass spectrometer)

• C18 reverse-phase LC column

• Mobile phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid

• Mobile phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid

Procedure:

• Sample Preparation:

  • Reconstitute the dried lipid extracts in a suitable volume of mobile phase A/B (1:1, v/v).

• LC Separation:

  • Inject the reconstituted sample onto the C18 column.

  • Elute the lipids using a gradient from 60% mobile phase A to 100% mobile phase B over 20 minutes.

• MS/MS Detection:

  • Operate the mass spectrometer in positive ion mode.

  • Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for endogenous 18:1 sphingomyelin and the 18:1 SM-d9 internal standard.

    • Endogenous 18:1 SM: Precursor ion (m/z) ~731.6, Product ion (m/z) 184.1 (phosphocholine headgroup)

    • 18:1 SM-d9: Precursor ion (m/z) ~740.7, Product ion (m/z) 184.1

• Quantification:

  • Integrate the peak areas for both the endogenous 18:1 SM and the 18:1 SM-d9 internal standard.

  • Calculate the concentration of endogenous 18:1 SM by comparing its peak area to that of the known amount of the internal standard.

Signaling Pathways and Visualization

The precise quantification of sphingomyelin in lipid rafts using 18:1 SM-d9 is crucial for understanding its role in regulating key signaling pathways. Below are two examples of such pathways, visualized using the DOT language for Graphviz.

CXCR4 Signaling Pathway

Sphingomyelin levels within lipid rafts have been shown to modulate the signaling of the chemokine receptor CXCR4, which is involved in cell migration and immune responses.[8] Depletion of sphingomyelin can lead to the translocation of CXCR4 into lipid rafts, enhancing its dimerization and downstream signaling.[8]

References

• 1. Sphingolipids and lipid rafts: Novel concepts and methods of analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isolation of Lipid Rafts from Cultured Mammalian Cells and Their Lipidomics Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Imaging with Mass Spectrometry, the next frontier in sphingolipid research? A discussion on where we stand and the possibilities ahead - PMC [pmc.ncbi.nlm.nih.gov]
• 6. profiles.wustl.edu [profiles.wustl.edu]
• 7. A Detergent-Free Method for Preparation of Lipid Rafts for the Shotgun Lipidomics Study | Springer Nature Experiments [experiments.springernature.com]
• 8. A detergent-free method for preparation of lipid rafts for the shotgun lipidomics study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A simplified method for the preparation of detergent-free lipid rafts - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Sphingomyelin Metabolism and the Application of 18:1 SM-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sphingomyelin (SM) metabolism, a critical pathway in cellular biology with significant implications for health and disease. It delves into the core enzymatic processes, regulatory mechanisms, and the state-of-the-art analytical techniques used to investigate this pathway. A special focus is placed on the utility of the stable isotope-labeled internal standard, 18:1 SM-d9, in quantitative mass spectrometry-based lipidomics.

The Core of Sphingomyelin Metabolism: A Dynamic Balance

Sphingomyelin is a major class of sphingolipid found in animal cell membranes, particularly enriched in the myelin sheath of nerve cells.[1] Its metabolism is a tightly regulated process involving a delicate balance between synthesis and degradation, which is crucial for maintaining membrane integrity, signal transduction, and cellular homeostasis.[2] Dysregulation of this metabolic pathway has been implicated in a host of diseases, including neurodegenerative disorders, cardiovascular disease, and cancer.

De Novo Biosynthesis of Sphingomyelin

The synthesis of sphingomyelin begins in the endoplasmic reticulum (ER) and is completed in the Golgi apparatus.[3] The pathway can be summarized in the following key steps:

• Serine and Palmitoyl-CoA Condensation: The process is initiated by the enzyme serine palmitoyltransferase (SPT), which catalyzes the condensation of serine and palmitoyl-CoA to form 3-ketosphinganine.[4]

• Reduction to Sphinganine: 3-ketosphinganine is then reduced to sphinganine (dihydrosphingosine).[5]

• Acylation to Dihydroceramide: Ceramide synthases (CerS) attach a fatty acyl-CoA to sphinganine, forming dihydroceramide. Different CerS isoforms exhibit specificity for fatty acyl-CoAs of varying chain lengths.

• Desaturation to Ceramide: Dihydroceramide desaturase introduces a double bond into the sphingoid backbone of dihydroceramide to produce ceramide, the central hub of sphingolipid metabolism.[4]

• Formation of Sphingomyelin: Finally, sphingomyelin synthases (SMS1 and SMS2) catalyze the transfer of a phosphocholine headgroup from phosphatidylcholine (PC) to the primary hydroxyl group of ceramide, yielding sphingomyelin and diacylglycerol (DAG).[6] SMS1 is primarily located in the Golgi, while SMS2 is predominantly found at the plasma membrane.[6]

Degradation of Sphingomyelin

The breakdown of sphingomyelin is primarily mediated by a class of enzymes known as sphingomyelinases (SMases), which hydrolyze SM into ceramide and phosphocholine.[7] There are several types of SMases, classified based on their optimal pH and subcellular location:

• Acid Sphingomyelinase (aSMase): Located in the lysosomes, aSMase plays a crucial role in the turnover of sphingolipids.

• Neutral Sphingomyelinase (nSMase): Found at the plasma membrane and other cellular locations, nSMase is involved in various signaling pathways initiated by extracellular stimuli.[7]

• Alkaline Sphingomyelinase: Primarily located in the gut, this enzyme is involved in the digestion of dietary sphingomyelin.[7]

The ceramide produced from SM degradation can then be further metabolized into other bioactive sphingolipids like sphingosine and sphingosine-1-phosphate (S1P), creating a complex signaling network.

Quantitative Insights into Sphingomyelin Metabolism

Understanding the quantitative aspects of sphingomyelin metabolism is essential for elucidating its role in various physiological and pathological states. This section presents key quantitative data in a structured format.

Concentrations of Sphingomyelin in Biological Samples

The concentration of sphingomyelin varies significantly across different cell types and tissues, reflecting its diverse biological roles.

Sample Type	Species	Concentration	Reference
3T3-L1 Cells	Mouse	60.10 ± 0.24 pmol/μg protein	[7]
Rat Aortic Smooth Muscle Cells	Rat	62.69 ± 0.08 pmol/μg protein	[7]
HT-29 Cells	Human	58.38 ± 0.37 pmol/μg protein	[7]
Brain	Mouse (ICR)	55.60 ± 0.43 pmol/μg protein	[7]
Kidney	Mouse (ICR)	43.75 ± 0.21 pmol/μg protein	[7]
Liver	Mouse (ICR)	22.26 ± 0.14 pmol/μg protein	[7]
Plasma	Mouse	407.40 ± 0.31 μM	[7]

Enzyme Kinetics of Key Metabolic Enzymes

The kinetic parameters of the enzymes involved in sphingomyelin metabolism provide insights into their efficiency and substrate affinity.

Table 2.1: Kinetic Parameters of Sphingomyelin Synthase (SMS) Related Protein

Enzyme	Substrate	Km (mol%)	Vmax (pmol/mg/min)	Reference
SMSr-ΔSAMD	16:0/18:1-PA	3.92 ± 0.536	704.6 ± 46	[8]
SMSr-ΔSAMD	16:0/18:1-PI	6.83 ± 2.076	32.4 ± 5.6	[8]

Table 2.2: Kinetic Parameters of Sphingomyelinases (SMases)

Enzyme	Source	Substrate	Km	Vmax	Reference
Acid Sphingomyelinase (A-SMase)	293 Cells	[N-methyl-14C]sphingomyelin	11 µM	21 nmol/h/mg (basal)	[9]
Acid Sphingomyelinase (A-SMase)	293 Cells (TNF-treated)	[N-methyl-14C]sphingomyelin	11 µM	33 nmol/h/mg	[9]
Secretory Acid Sphingomyelinase (S-ASM)	Human Cerebrospinal Fluid	BODIPY-FL-C12-SM	20 µM	6 pmol/h/µl	[1]
Neutral Sphingomyelinase (NSM)	Human Serum	Labeled Sphingomyelin	60 µM	1500 fmol/h/µL	[10]

Visualizing Sphingomyelin Metabolism and Experimental Workflows

Visual representations are crucial for understanding the complex relationships within metabolic pathways and experimental procedures. The following diagrams were generated using the Graphviz DOT language.

References

• 1. Approaches for probing and evaluating mammalian sphingolipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. Deciphering sphingolipid biosynthesis dynamics in Arabidopsis thaliana cell cultures: Quantitative analysis amid data variability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Monitoring the Sphingolipid de novo Synthesis by Stable-Isotope Labeling and Liquid Chromatography-Mass Spectrometry [frontiersin.org]
• 6. Sphingomyelin synthase family and phospholipase Cs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Sphingomyelin synthase-related protein generates diacylglycerol via the hydrolysis of glycerophospholipids in the absence of ceramide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Sphingolipidomics: a valuable tool for understanding the roles of sphingolipids in biology and disease - PMC [pmc.ncbi.nlm.nih.gov]

The Natural Abundance and Signaling Roles of 18:1 Sphingomyelin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance of 18:1 sphingomyelin (SM), a crucial sphingolipid in cellular membranes and signaling pathways. This document details its prevalence in various biological matrices, outlines a robust experimental protocol for its quantification, and illustrates its central role in cellular signaling.

Natural Abundance of 18:1 Sphingomyelin

Sphingomyelin (SM) is a major class of sphingolipid found in animal cell membranes, particularly enriched in the myelin sheath surrounding nerve cell axons.[1][2][3] In humans, sphingomyelin constitutes approximately 85% of all sphingolipids and makes up 10-20 mol% of the lipids in the plasma membrane.[2] The d18:1 sphingosine base is the most common, and the attached fatty acid can vary in length and saturation. This guide focuses on sphingomyelin species containing an 18-carbon monounsaturated fatty acid (18:1), in addition to the d18:1 sphingoid base, denoted as SM(d18:1/18:1).

The abundance of SM(d18:1/18:1) varies significantly across different tissues and fluids, reflecting its diverse roles in membrane structure and cell signaling. The following tables summarize the reported concentrations and relative abundances of 18:1 sphingomyelin in various healthy human and mammalian biological samples.

Table 1: Quantitative Abundance of SM(d18:1/18:1) in Human Biological Fluids

Biospecimen	Status	Value (µM)	Age Group	Sex	Reference
Blood	Detected & Quantified	10.8 ± 0.2	Adult (>18)	Both	[1]
Blood	Detected & Quantified	11.0 ± 2.56	Adult (>18)	Both	[1]
Cerebrospinal Fluid	Detected & Quantified	See Note 1	Adult (>70)	Both	[4]

Note 1: While absolute concentrations in healthy CSF were not explicitly stated in the primary reference, a related study on Alzheimer's disease provided a cut-off value of 546 nM for SM(d18:1/18:0) to distinguish pathological from normal samples, suggesting concentrations in a similar nanomolar range for individual SM species.[4]

Table 2: Relative Abundance and Noteworthy Occurrences of 18:1 Sphingomyelin in Tissues and Cells

Tissue/Cell Type	Organism	Key Findings	Reference(s)
Brain (General)	Human	SM is highly concentrated in nerve tissues.[2] Alterations in SM(d18:1/18:0) and SM(d18:1/18:1) are observed in Alzheimer's disease.[5][6]	[2][5][6]
Brain (Specific Regions)	Mouse	In a mouse model of Parkinson's disease, concentrations of various SM species, including those with an 18:1 fatty acyl chain, were measured in the striatum and substantia nigra, with concentrations in the ng/10 mg tissue range.[7]	[7]
Prostate Cancer Cell Lines	Human	In 22RV1 prostate cancer cells, SM(18:1/22:0) was a dominant lipid species.[8]	[8]
Liver	Human	A method for quantifying sphingolipids in small liver quantities has been developed, indicating the feasibility of measuring 18:1 SM in this tissue.[9]	[9]
Adipose Tissue	Human	SM(d18:1/18:1) is found in subcutaneous, epicardial, and perivascular adipose tissue.[9]	[9]
Red Blood Cells	Mammalian	High concentrations of sphingomyelin are found in red blood cells.[2][3]	[2][3]
Ocular Lenses	Mammalian	High concentrations of sphingomyelin are present in the ocular lenses.[2]	[2]

Experimental Protocols for Quantification of 18:1 Sphingomyelin

The accurate quantification of specific sphingomyelin species like SM(d18:1/18:1) is crucial for understanding their physiological and pathological roles. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity, specificity, and ability to resolve individual lipid species.[10]

Detailed Protocol: Quantification of 18:1 Sphingomyelin in Biological Samples using LC-MS/MS

This protocol provides a comprehensive workflow for the extraction and absolute quantification of 18:1 sphingomyelin from biological matrices such as plasma, tissue homogenates, or cultured cells.

2.1. Materials and Reagents

• Solvents: LC-MS grade methanol, chloroform, water, and isopropanol.

• Internal Standard (IS): A stable isotope-labeled sphingomyelin standard, such as SM(d18:1/18:1-d9) or a non-endogenous odd-chain SM like SM(d18:1/17:0). The use of an internal standard is critical for correcting for sample loss during extraction and for variations in instrument response.[11][12][13]

• Reagents: Formic acid, ammonium formate.

• Equipment: Homogenizer (for tissues), sonicator, centrifuge, nitrogen evaporator, autosampler vials, LC-MS/MS system (e.g., a triple quadrupole or high-resolution mass spectrometer).

2.2. Sample Preparation and Lipid Extraction (Bligh & Dyer Method)

• Sample Collection and Homogenization:

  • For plasma/serum: Use 50-100 µL.

  • For tissues: Weigh 10-50 mg of frozen tissue, add a 20-fold volume of ice-cold phosphate-buffered saline (PBS), and homogenize thoroughly.

  • For cultured cells: Harvest a cell pellet of at least 10x10^6 cells, wash with PBS, and resuspend in a known volume of PBS.[14]

• Internal Standard Spiking: To each sample, add a known amount of the internal standard solution. This should be done at the earliest stage to account for any variability in the extraction procedure.

• Lipid Extraction:

  • To the sample, add a mixture of chloroform and methanol to achieve a final single-phase solution of chloroform:methanol:water (1:2:0.8, v/v/v).[15]

  • Vortex the mixture vigorously for 5 minutes at room temperature.

  • Induce phase separation by adding 1 volume of chloroform and 1 volume of water, resulting in a final ratio of chloroform:methanol:water (2:2:1.8, v/v/v).

  • Vortex again for 5 minutes and then centrifuge at 2,000 x g for 10 minutes at 4°C to separate the aqueous (upper) and organic (lower) phases.

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

  • Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a known volume (e.g., 100-200 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., methanol or a mixture of mobile phases A and B).

2.3. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) is commonly used for sphingolipid separation.

  • Mobile Phase A: Acetonitrile/water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the more hydrophobic lipids.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 40-50°C.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transition for SM(d18:1/18:1):

    • Precursor Ion (Q1): m/z 731.6 (corresponding to [M+H]⁺)

    • Product Ion (Q3): m/z 184.1 (corresponding to the phosphocholine headgroup)

  • MRM Transition for Internal Standard (e.g., SM(d18:1/18:1-d9)):

    • Precursor Ion (Q1): m/z 740.7

    • Product Ion (Q3): m/z 184.1

  • Optimize instrument parameters such as collision energy and declustering potential for each specific lipid and instrument.

2.4. Data Analysis and Quantification

• Peak Integration: Integrate the peak areas for the analyte (18:1 SM) and the internal standard.

• Calibration Curve: Prepare a series of calibration standards with known concentrations of non-labeled 18:1 SM and a fixed concentration of the internal standard. Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

• Quantification: Determine the concentration of 18:1 SM in the biological samples by interpolating the peak area ratio from the calibration curve. The final concentration should be normalized to the initial sample amount (e.g., per mg of tissue or mL of plasma).

Signaling Pathways Involving 18:1 Sphingomyelin

Sphingomyelin is not merely a structural component of membranes; it is also a key player in cellular signaling. The hydrolysis of sphingomyelin by sphingomyelinases (SMases) generates ceramide, a potent second messenger involved in a plethora of cellular processes, including apoptosis, cell cycle arrest, and inflammation.[16][17]

The Sphingomyelin-Ceramide Signaling Pathway

The activation of sphingomyelinases is a critical step in initiating this signaling cascade. There are two major types of sphingomyelinases, acid sphingomyelinase (aSMase) and neutral sphingomyelinase (nSMase), which are activated by different stimuli.[1]

• Upstream Activators of Sphingomyelinases:

  • Acid Sphingomyelinase (aSMase): Activated by various cellular stresses, including inflammatory cytokines like TNF-α and IL-1β, Fas ligand, and oxidative stress.[14][18]

  • Neutral Sphingomyelinase (nSMase): Also activated by inflammatory cytokines (e.g., TNF-α, IL-1β) and other stimuli such as nerve growth factor (NGF).[19][20]

• Downstream Effectors of Ceramide:

  • Protein Phosphatases: Ceramide can activate protein phosphatase 1 (PP1) and PP2A, leading to the dephosphorylation and subsequent modulation of various downstream targets.[21][22]

  • Protein Kinases: Ceramide can directly bind to and regulate the activity of several protein kinases, including protein kinase Cζ (PKCζ) and the kinase suppressor of Ras (KSR).[22][23]

  • Stress-Activated Protein Kinases (SAPK)/c-Jun N-terminal Kinases (JNK): The ceramide signaling pathway often converges on the activation of the JNK cascade, which plays a crucial role in apoptosis.[16][23]

  • Mitochondrial Apoptosis Pathway: Ceramide can interact with mitochondrial proteins, such as VDAC2, to increase mitochondrial membrane permeability, leading to the release of cytochrome c and the initiation of the intrinsic apoptotic pathway.[18][24] It can also promote the translocation of pro-apoptotic proteins like BAX to the mitochondria.[18]

  • Direct Protein Interactions: Ceramide has been shown to directly bind to proteins such as cathepsin D and components of the splicing machinery, influencing their function.[21]

Visualization of the Sphingomyelin-Ceramide Signaling Pathway

The following diagram, generated using the DOT language, illustrates the key steps in the sphingomyelin-ceramide signaling pathway leading to apoptosis.

References

• 1. Acid and neutral sphingomyelinases: roles and mechanisms of regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. preprints.org [preprints.org]
• 3. biorxiv.org [biorxiv.org]
• 4. Sphingomyelin SM(d18:1/18:0) is Significantly Enhanced in Cerebrospinal Fluid Samples Dichotomized by Pathological Amyloid-β42, Tau, and Phospho-Tau-181 Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Multiple activities of sphingomyelin synthase 2 generate saturated fatty acid– and/or monounsaturated fatty acid–containing diacylglycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. longdom.org [longdom.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Toward Omics-Scale Quantitative Mass Spectrometry Imaging of Lipids in Brain Tissue Using a Multiclass Internal Standard Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Roles and Regulation of Secretory and Lysosomal Acid Sphingomyelinase - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Quantitative and Qualitative Method for Sphingomyelin by LC-MS Using Two Stable Isotopically Labeled Sphingomyelin Species [jove.com]
• 16. Ceramide signaling in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. On the nature of ceramide-mitochondria interactions -- dissection using comprehensive mitochondrial phenotyping - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Ceramide Signaling Downstream of the p75 Neurotrophin Receptor Mediates the Effects of Nerve Growth Factor on Outgrowth of Cultured Hippocampal Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Sphingomyelinases: their regulation and roles in cardiovascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Ceramide Signaling and p53 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 22. 2′-Hydroxy C16-ceramide induces apoptosis-associated proteomic changes in C6 glioma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 23. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 24. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]

The Multifaceted Role of Sphingomyelin in Cell Membranes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sphingomyelin (SM), a principal sphingolipid in mammalian cell membranes, transcends its structural role to become a critical modulator of membrane biophysical properties, a key organizer of membrane microdomains, and a pivotal player in cellular signaling cascades. This technical guide provides an in-depth exploration of the core functions of sphingomyelin, with a focus on its structural importance, its integral role in the formation and function of lipid rafts, and its participation in signal transduction pathways. Detailed experimental methodologies for the study of sphingomyelin and associated membrane phenomena are presented, alongside quantitative data to support a comprehensive understanding for researchers and professionals in drug development.

Introduction: The Enigmatic Sphingolipid

First isolated in the 1880s, sphingomyelin was long considered a mere structural component, particularly abundant in the myelin sheath of nerve cells.[1] It is a major phospholipid in mammalian membranes, typically constituting 10-20 mol% of the plasma membrane lipids.[1] Unlike glycerophospholipids, sphingomyelin is based on a sphingosine backbone, an 18-carbon amino alcohol linked to a fatty acid via an amide bond, and a phosphocholine head group.[2] This unique structure confers specific biophysical properties, including a high degree of saturation and extensive hydrogen-bonding capabilities, which are fundamental to its functions.[3][4]

Structural Role and Biophysical Properties of Sphingomyelin

Sphingomyelin is a cornerstone of membrane architecture, contributing significantly to its stability and order. Its largely saturated acyl chains allow for tighter packing compared to unsaturated glycerophospholipids, leading to the formation of more ordered and less fluid membrane domains.[3][5] This property is crucial for its interaction with cholesterol, another key regulator of membrane fluidity.

Interaction with Cholesterol and the Liquid-Ordered Phase

Sphingomyelin exhibits a preferential interaction with cholesterol, a phenomenon central to the formation of the liquid-ordered (lo) phase in membranes.[5][6] The hydrogen bond between the amide group of sphingomyelin and the 3-hydroxyl group of cholesterol is a major driving force for this association.[5] This interaction leads to the co-localization of sphingomyelin and cholesterol in specific membrane regions, creating domains that are more tightly packed and less permeable than the surrounding liquid-disordered (ld) phase.[6][7]

Quantitative Biophysical Data

The biophysical properties of sphingomyelin have been extensively studied, yielding critical quantitative data for understanding its behavior in membranes.

Property	Value	Conditions	Reference
Phase Transition Temperature (Tm) of N-palmitoyl-sphingomyelin (C16:0-SM)	41.1 °C	Bilayer membranes	[8]
Phase Transition Enthalpy of N-palmitoyl-sphingomyelin (C16:0-SM)	8.4 ± 0.4 kJ/mol	Bilayer membranes	[8]
Average Area per Lipid (Palmitoyl Sphingomyelin)	61.9 Ų	55°C, Determined by SDP analysis	[9]
Sphingomyelin Headgroup Volume	274 ų	From MD simulations	[9]

Sphingomyelin in Lipid Rafts: Platforms for Cellular Processes

The concept of lipid rafts describes small (10-200 nm), heterogeneous, and dynamic membrane microdomains enriched in sphingolipids and cholesterol.[10][11] These domains serve as organizing centers for a variety of cellular processes, including signal transduction, protein sorting, and membrane trafficking.[12]

Composition and Formation of Lipid Rafts

Lipid rafts are characterized by their resistance to solubilization by non-ionic detergents at low temperatures, leading to their isolation as detergent-resistant membranes (DRMs).[13] The tight packing of sphingomyelin and cholesterol is the primary reason for this property.[6] The formation of these domains is a spontaneous process driven by the favorable interactions between their lipid components.[7]

Functions of Lipid Rafts

Lipid rafts compartmentalize cellular processes by concentrating or excluding specific proteins.[14] They are implicated in:

• Signal Transduction: Many receptors, such as G protein-coupled receptors (GPCRs) and tyrosine kinase-coupled receptors, are localized to lipid rafts, facilitating efficient signal transmission.[12][14]

• Protein and Lipid Sorting: Lipid rafts are involved in the sorting of proteins and lipids to different cellular destinations.[12]

• Pathogen Entry: Some viruses and bacterial toxins utilize lipid rafts as entry points into the cell.[6][15]

Sphingomyelin in Signal Transduction: Beyond a Structural Role

Sphingomyelin is not merely a passive structural component but also an active participant in signal transduction.[1] Its metabolism generates several bioactive molecules that regulate critical cellular pathways.[2][16]

The Sphingomyelin-Ceramide Pathway

The hydrolysis of sphingomyelin by sphingomyelinases (SMases) yields ceramide and phosphocholine.[1] Ceramide is a potent second messenger involved in a variety of cellular responses, including apoptosis, cell cycle arrest, and inflammation.[16][17] The activation of SMases by cellular stresses, such as inflammatory cytokines (e.g., TNF-α), initiates this signaling cascade.[1]

Caption: The Sphingomyelin-Ceramide signaling pathway.

Sphingomyelin Synthesis and Diacylglycerol Production

The synthesis of sphingomyelin from ceramide and phosphatidylcholine, catalyzed by sphingomyelin synthase (SMS), also produces diacylglycerol (DAG).[14] DAG is another important second messenger that activates protein kinase C and is involved in cell survival and proliferation pathways.[14]

Experimental Protocols

A variety of experimental techniques are employed to study the function of sphingomyelin in cell membranes.

Isolation of Lipid Rafts (Detergent-Based Method)

This protocol describes the isolation of detergent-resistant membranes (DRMs), which are considered to be enriched in lipid rafts.

Materials:

• Cells grown to confluency

• Lysis buffer: 1% Triton X-100 in TNE buffer (25 mM Tris-HCl, pH 7.5, 150 mM NaCl, 5 mM EDTA) with protease inhibitors

• Sucrose solutions: 80% (w/v) and 5% (w/v) in TNE buffer

• Ultracentrifuge and appropriate tubes

Procedure:

• Harvest and wash cells with ice-cold PBS.

• Lyse cells in ice-cold lysis buffer for 30 minutes on ice.

• Homogenize the lysate with a Dounce homogenizer.

• Mix the lysate with an equal volume of 80% sucrose solution to achieve a final concentration of 40% sucrose.

• Place the 40% sucrose lysate at the bottom of an ultracentrifuge tube.

• Carefully overlay with a 30% sucrose solution, followed by a 5% sucrose solution, creating a discontinuous gradient.

• Centrifuge at 200,000 x g for 18-20 hours at 4°C.

• Collect fractions from the top of the gradient. Lipid rafts will be present in the low-density fractions at the 5%/30% sucrose interface.[18]

• Analyze the fractions for raft markers (e.g., flotillin, caveolin) and non-raft markers by Western blotting.[18][19]

Caption: Experimental workflow for lipid raft isolation.

Sphingomyelinase Assay (Fluorometric)

This protocol outlines a method for measuring sphingomyelinase activity using a fluorometric assay kit.

Materials:

• Sphingomyelinase Assay Kit (e.g., Amplex Red Sphingomyelinase Assay Kit)[20]

• Sample containing sphingomyelinase (e.g., cell lysate)

• Microplate reader with fluorescence capabilities

Procedure (based on a typical kit protocol): [20]

• Prepare a working solution containing Amplex Red reagent, horseradish peroxidase (HRP), choline oxidase, alkaline phosphatase, and sphingomyelin.

• Add the sample containing sphingomyelinase to the wells of a microplate.

• Initiate the reaction by adding the working solution to each well.

• Incubate the plate at 37°C for a specified time (e.g., 60 minutes), protected from light.

• Measure the fluorescence at the appropriate excitation and emission wavelengths (e.g., 530 nm excitation, 590 nm emission).

• The fluorescence intensity is proportional to the amount of phosphocholine produced, and thus to the sphingomyelinase activity.

• Quantify the activity by comparing the sample fluorescence to a standard curve generated with known amounts of sphingomyelinase.

Measurement of Membrane Fluidity (Fluorescence Polarization)

This method assesses membrane fluidity by measuring the rotational mobility of a fluorescent probe embedded in the membrane.

Materials:

• Liposomes or isolated cell membranes

• Fluorescent probe (e.g., 1,6-diphenyl-1,3,5-hexatriene, DPH)[21]

• Fluorometer with polarization filters

Procedure:

• Label the membranes with the fluorescent probe DPH by incubation.

• Wash the membranes to remove unbound probe.

• Resuspend the labeled membranes in a suitable buffer.

• Excite the sample with vertically polarized light (e.g., 355 nm for DPH).

• Measure the intensity of the emitted light through both vertical (I||) and horizontal (I⊥) polarizers (e.g., at 430 nm for DPH).

• Calculate the fluorescence polarization (P) using the formula: P = (I|| - G * I⊥) / (I|| + G * I⊥), where G is a correction factor for the instrument.

• A higher polarization value indicates lower rotational mobility of the probe and thus, lower membrane fluidity (higher order).[21]

Sphingomyelin in Disease and Drug Development

Alterations in sphingomyelin metabolism are implicated in numerous diseases, including atherosclerosis, neurodegenerative disorders like Alzheimer's disease, and certain cancers.[2][17] For example, elevated levels of sphingomyelin are found in atherosclerotic plaques.[2] The enzymes of sphingolipid metabolism, such as sphingomyelinases, are therefore attractive targets for therapeutic intervention.[17] A thorough understanding of the role of sphingomyelin in cell membranes is crucial for the development of novel drugs that can modulate its function and metabolism for the treatment of these diseases.

Conclusion

Sphingomyelin is a dynamic and functionally diverse lipid that plays a central role in the structure and function of mammalian cell membranes. Its ability to form ordered domains with cholesterol, its participation in the formation of lipid rafts, and its role as a precursor for potent signaling molecules highlight its importance in cellular physiology and pathology. The experimental techniques outlined in this guide provide a framework for the continued investigation of this fascinating molecule and its potential as a therapeutic target.

References

• 1. Sphingomyelin - Wikipedia [en.wikipedia.org]
• 2. Sphingomyelin Metabolism: Implications in Disease and Health - Creative Proteomics [creative-proteomics.com]
• 3. researchgate.net [researchgate.net]
• 4. Molecular properties of various structurally defined sphingomyelins -- correlation of structure with function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. digital.csic.es [digital.csic.es]
• 6. Sphingomyelin and cholesterol: from membrane biophysics and rafts to potential medical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization of cholesterol-sphingomyelin domains and their dynamics in bilayer membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of the biophysical properties of racemic and d-erythro-N-acyl sphingomyelins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Molecular Structure of Sphingomyelin in Fluid Phase Bilayers Determined by the Joint Analysis of Small-Angle Neutron and X-ray Scattering Data - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. tandfonline.com [tandfonline.com]
• 12. Sphingomyelin and its role in cellular signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Isolation and characterization of lipid rafts with different properties from RBL-2H3 (rat basophilic leukaemia) cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Regulation of Cell Migration by Sphingomyelin Synthases: Sphingomyelin in Lipid Rafts Decreases Responsiveness to Signaling by the CXCL12/CXCR4 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Biological functions of sphingomyelins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Frontiers | Mysterious sphingolipids: metabolic interrelationships at the center of pathophysiology [frontiersin.org]
• 17. Sphingolipid Metabolic Pathway: An Overview of Major Roles Played in Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. inventbiotech.com [inventbiotech.com]
• 20. assets.thermofisher.cn [assets.thermofisher.cn]
• 21. bmglabtech.com [bmglabtech.com]

Protocols & Analytical Methods

Application Notes and Protocols for 18:1 SM-d9 as an Internal Standard in Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sphingolipids are a critical class of lipids involved in various cellular processes, including signal transduction, cell membrane structure, and apoptosis.[1][2] Sphingomyelin (SM) is a major sphingolipid in mammalian cells and serves as a precursor for bioactive molecules like ceramides and sphingosine-1-phosphate.[1] Accurate quantification of sphingomyelin species is crucial for understanding their roles in health and disease, with dysregulation implicated in neurodegenerative diseases, cancer, and metabolic disorders.[2][3]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred method for the analysis of sphingolipids due to its high sensitivity and specificity.[3][4] To ensure accurate and precise quantification, the use of stable isotope-labeled internal standards is essential to correct for variations during sample preparation and instrument analysis.[3] 18:1 SM-d9 (N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine) is a deuterated analog of 18:1 SM and is widely used as an internal standard for the quantification of sphingomyelins and other lipid classes in various biological matrices.[5][6][7][8] Its chemical properties closely mimic the endogenous analyte, ensuring it behaves similarly during extraction and ionization, thus providing reliable normalization.

This document provides detailed application notes and protocols for the use of 18:1 SM-d9 as an internal standard in mass spectrometry-based lipidomics.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful technique for quantitative analysis. It involves adding a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample at the beginning of the workflow. The internal standard is chemically identical to the analyte but has a different mass due to the presence of heavy isotopes (e.g., deuterium, ¹³C). By measuring the ratio of the signal from the endogenous analyte to the signal from the internal standard, accurate quantification can be achieved. This is because any sample loss or variation in ionization efficiency during the process will affect both the analyte and the internal standard equally.[3]

Principle of Isotope Dilution Mass Spectrometry.

Quantitative Data Summary

The following table summarizes typical concentration ranges and applications for 18:1 SM-d9 and other relevant internal standards used in lipidomics studies.

Internal Standard	Application/Matrix	Typical Calibration Range	Reference
18:1 SM-d9	Quantification of SMs in human plasma	3–1500 ng/mL	[9]
18:1 SM-d9	Normalization of SM(d34:1) signal in whole blood	Not specified	[6][7]
18:1 SM-d9	Part of a multiclass internal standard mix for mass spectrometry imaging of brain tissue	0.031 µg/mL in mix	[10][11]
d18:1/(D9)-18:1 SM	Quantitative analysis of SM in cell homogenates	0.1–50 µmol/L	[1]
SM (d18:1/18:1)-d9	Analysis of sphingolipids in intestinal tissue	10 µM in cocktail	[12]
18:1(d9) SM	Part of SPLASH™ Lipidomix™ for plasma lipidomics	Not specified	[13]

Experimental Protocols

A general workflow for the quantitative analysis of sphingomyelins using 18:1 SM-d9 as an internal standard is presented below. This protocol is a guideline and may require optimization for specific biological matrices and instrumentation.

General Experimental Workflow.

Sample Preparation and Lipid Extraction

Accurate quantification begins with efficient and reproducible extraction of lipids from the biological matrix. The addition of the internal standard should occur at the earliest stage to account for variability throughout the sample preparation process.

Materials:

• Biological sample (e.g., 50 µL plasma or serum, cell homogenate)

• 18:1 SM-d9 internal standard solution (concentration to be optimized based on endogenous levels)

• Chloroform

• Methanol

• Water (double distilled or LC-MS grade)

• Methyl-tert-butyl ether (MTBE) - for MTBE extraction method

• Nitrogen gas stream for drying

• Centrifuge

Protocol 1: Modified Bligh-Dyer Extraction [1]

• To a glass tube with a Teflon-lined screw cap, add the biological sample.

• Add a known amount of 18:1 SM-d9 internal standard solution.

• Add 1 mL of methanol and 1 mL of chloroform.

• Add 0.8 mL of double distilled water.

• Vortex the mixture vigorously for 5 minutes at room temperature. A single phase should be formed (chloroform/methanol/water = 1/2/0.8, v/v/v).

• Add an additional 1 mL of chloroform and 1.0 mL of double distilled water.

• Vortex again vigorously for 5 minutes at room temperature.

• Centrifuge at 2,500 rpm for 10 minutes at room temperature to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids into a new tube.

• Dry the collected organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable volume of the initial LC mobile phase for analysis.

Protocol 2: Methyl-tert-butyl ether (MTBE) Extraction [7]

• To the biological sample, add the 18:1 SM-d9 internal standard.

• Add methanol to the sample.

• Add MTBE. The ratio of methanol to MTBE should be optimized, but a common starting point is 1.5:5 (v/v).

• Vortex thoroughly and incubate.

• Add water to induce phase separation.

• Centrifuge to pellet any precipitate and separate the phases.

• Collect the upper MTBE layer containing the lipids.

• Dry the extract under nitrogen and reconstitute as described above.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The reconstituted lipid extract is then analyzed by LC-MS/MS. The following are general starting conditions that should be optimized for the specific instrument and analytes of interest.

Typical LC Conditions:

• Column: A C18 reversed-phase column is commonly used for sphingolipid analysis (e.g., 2.1 x 50-100 mm, 1.7-1.8 µm particle size).[2]

• Mobile Phase A: Water with 0.1% formic acid and 2 mM ammonium formate.[3]

• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 90:10 or 20:80, v/v) with 0.1% formic acid and 2 mM ammonium formate.[2][3]

• Flow Rate: 0.3 - 0.4 mL/min.[2][3][7]

• Column Temperature: 40°C.[3][12]

• Injection Volume: 5 µL.[3]

• Gradient: A typical gradient starts with a higher percentage of mobile phase A, ramping to a high percentage of mobile phase B to elute the lipids, followed by a re-equilibration step. An example gradient is as follows: 0-1 min, 10% B; 1-12 min, ramp to 99% B; 12-14 min, hold at 99% B; 14.1-16 min, return to 10% B for re-equilibration.[7]

Typical MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used for sphingomyelin analysis.

• Scan Type: Multiple Reaction Monitoring (MRM) is used for quantification. The precursor ion of the analyte is selected in the first quadrupole, fragmented in the collision cell, and a specific product ion is monitored in the third quadrupole.

• MRM Transitions:

  • For endogenous sphingomyelins, the precursor ion is the [M+H]⁺ adduct. A common product ion for all SM species is m/z 184.1, corresponding to the phosphocholine head group.

  • For 18:1 SM-d9 , the precursor ion will be shifted by +9 Da compared to the unlabeled 18:1 SM. The product ion will still be m/z 184.1. The specific precursor m/z for d18:1/18:1(d9) SM is 738.6.[10][11]

• Instrument Parameters: Parameters such as ion spray voltage, temperature, curtain gas, and collision energy should be optimized for the specific instrument to achieve maximum sensitivity.

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas of the endogenous sphingomyelin species and the 18:1 SM-d9 internal standard from the extracted ion chromatograms.

• Calibration Curve: Prepare a series of calibration standards with known concentrations of the unlabeled sphingomyelin analyte and a fixed concentration of the 18:1 SM-d9 internal standard.

• Ratio Calculation: For each calibration standard and sample, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Standard Curve Generation: Plot the peak area ratio against the concentration of the analyte for the calibration standards. Perform a linear regression to generate a standard curve.

• Quantification of Unknowns: Use the peak area ratio from the unknown samples and the equation from the standard curve to calculate the concentration of the endogenous sphingomyelin.

Conclusion

The use of 18:1 SM-d9 as an internal standard provides a robust and reliable method for the quantitative analysis of sphingomyelins by LC-MS/MS. Its close structural and chemical similarity to endogenous sphingomyelins ensures accurate correction for experimental variability. The protocols outlined in this document provide a comprehensive guide for researchers to implement this methodology in their lipidomics workflows. Optimization of these protocols for specific applications and instrumentation will ensure high-quality, reproducible data for advancing our understanding of the role of sphingolipids in biological systems.

References

• 1. Quantitative and Qualitative Method for Sphingomyelin by LC-MS Using Two Stable Isotopically Labeled Sphingomyelin Species [jove.com]
• 2. Rapid evaluation of 25 key sphingolipids and phosphosphingolipids in human plasma by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Quantitative and Qualitative Method for Sphingomyelin by LC-MS Using Two Stable Isotopically Labeled Sphingomyelin Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scientificlabs.com [scientificlabs.com]
• 6. Analytical considerations for reducing the matrix effect for the sphingolipidome quantification in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 7. preprints.org [preprints.org]
• 8. researchgate.net [researchgate.net]
• 9. lcms.cz [lcms.cz]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Toward Omics-Scale Quantitative Mass Spectrometry Imaging of Lipids in Brain Tissue Using a Multiclass Internal Standard Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchmap.jp [researchmap.jp]
• 13. documents.thermofisher.com [documents.thermofisher.com]

Application Note: Quantitative Lipidomics of Sphingolipids Using 18:1 SM-d9 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sphingolipids are a class of bioactive lipids that play crucial roles in cell structure, signaling, and metabolism. Dysregulation of sphingolipid pathways is implicated in numerous diseases, including cancer, neurodegenerative disorders, and metabolic syndromes. Accurate quantification of sphingolipid species is therefore essential for understanding disease mechanisms and for the development of novel therapeutics. This application note provides a detailed protocol for the quantification of sphingomyelins in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with 18:1 SM-d9 (N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine) as an internal standard. The use of a deuterated internal standard is critical for correcting for variations in sample extraction, processing, and instrument response, thereby ensuring high accuracy and precision.[1][2][3]

Principle

This method utilizes a stable isotope-labeled internal standard, 18:1 SM-d9, which is chemically identical to its endogenous counterpart, 18:1 SM, but has a different mass due to the deuterium atoms.[4][5] This allows for its distinct detection by a mass spectrometer. By adding a known amount of 18:1 SM-d9 to each sample prior to lipid extraction, the ratio of the endogenous analyte peak area to the internal standard peak area can be used to accurately calculate the concentration of the endogenous sphingomyelin species. This ratiometric approach corrects for sample loss during preparation and variations in ionization efficiency during mass spectrometry analysis.

Experimental Workflow

The overall experimental workflow for the quantitative analysis of sphingomyelins using 18:1 SM-d9 is depicted below.

Caption: Experimental workflow for sphingomyelin quantification.

Detailed Protocols

Lipid Extraction from Plasma (Folch Method)

The Folch method is a widely used technique for the extraction of lipids from biological samples.[6]

Materials:

• Plasma samples

• 18:1 SM-d9 internal standard solution (e.g., in methanol)

• Chloroform

• Methanol

• 0.9% NaCl solution (ice-cold)

• Nitrogen gas or vacuum concentrator

• LC-MS grade solvent for reconstitution (e.g., Methanol)

Protocol:

• Thaw plasma samples on ice.

• To 100 µL of plasma in a glass tube, add a known amount of 18:1 SM-d9 internal standard. The final concentration should be within the linear range of the calibration curve.

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Add 400 µL of ice-cold 0.9% NaCl solution to induce phase separation.

• Vortex for 1 minute and then centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Reconstitute the dried lipid film in a known volume (e.g., 100 µL) of LC-MS grade solvent.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

This protocol provides a general guideline for the analysis of sphingomyelins using a triple quadrupole mass spectrometer. Instrument parameters should be optimized for the specific system being used.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions (HILIC):

• Column: HILIC column (e.g., BEH Amide, 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Acetonitrile with 0.1% formic acid

• Mobile Phase B: Water with 0.1% formic acid and 10 mM ammonium formate

• Gradient: A typical gradient would start at a high percentage of mobile phase A, with a gradual increase in mobile phase B to elute the more polar lipids.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 - 10 µL

MS/MS Conditions (Multiple Reaction Monitoring - MRM):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.0 - 4.0 kV

• Source Temperature: 120 - 150°C

• Desolvation Temperature: 350 - 450°C

• MRM Transitions: The precursor ion for sphingomyelins is the [M+H]+ ion, and a characteristic product ion is the phosphocholine headgroup at m/z 184.1. Specific precursor ions for various sphingomyelin species and the internal standard need to be monitored.

Data Presentation

Table 1: Example MRM Transitions for Sphingomyelin Quantification

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
18:1 SM-d9 (IS)	738.6	184.1	25 - 35
16:0 SM	703.6	184.1	25 - 35
18:0 SM	731.6	184.1	25 - 35
18:1 SM	729.6	184.1	25 - 35
20:0 SM	759.7	184.1	25 - 35
22:0 SM	787.7	184.1	25 - 35
24:0 SM	815.8	184.1	25 - 35
24:1 SM	813.8	184.1	25 - 35

Note: The optimal collision energy should be determined empirically for each instrument.

Table 2: Quantitative Data of Sphingomyelins in Human Plasma

Sphingomyelin Species	Concentration Range (µM) in Healthy Human Plasma
Total SM	150 - 400
16:0 SM	64.0 - 100.0[7]
18:0 SM	10 - 30
18:1 SM	20 - 50
23:1 SM	Data varies, ratio to 16:0 SM is often reported[8]
24:1 SM	~30[7]

Concentration ranges are approximate and can vary based on factors such as diet, age, and health status.[7] A study on a Dutch family-based cohort found associations between plasma sphingomyelin concentrations and symptoms of depression and anxiety.[8]

Sphingomyelin Signaling Pathway

Sphingomyelin itself is a major component of cell membranes, but its metabolic products, particularly ceramide, are key signaling molecules. The sphingomyelin-ceramide signaling pathway is initiated by the hydrolysis of sphingomyelin by sphingomyelinases (SMases).

Caption: Sphingomyelin-Ceramide signaling pathway.

This pathway is activated in response to various cellular stresses, including inflammatory cytokines (e.g., TNF-α) and death receptor ligands (e.g., FasL).[9][10] The resulting increase in intracellular ceramide levels can trigger a range of cellular responses, including the induction of apoptosis (programmed cell death), inflammation, and the inhibition of cell proliferation.[11][12]

Conclusion

The use of 18:1 SM-d9 as an internal standard provides a robust and reliable method for the quantitative analysis of sphingomyelins in complex biological matrices. The protocols and information provided in this application note offer a comprehensive guide for researchers in academia and industry to accurately measure these important bioactive lipids, facilitating a deeper understanding of their roles in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. Ceramide Metabolism and Its Impact on Health - Creative Proteomics [creative-proteomics.com]
• 3. researchgate.net [researchgate.net]
• 4. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 6. Advances in determining signaling mechanisms of ceramide and role in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Blood sphingolipidomics in healthy humans: impact of sample collection methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Plasma phosphatidylcholine and sphingomyelin concentrations are associated with depression and anxiety symptoms in a Dutch family-based lipidomics study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The acid sphingomyelinase/ceramide pathway: biomedical significance and mechanisms of regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 11. Sphingolipid signaling pathway - Signal transduction - Immunoway [immunoway.com]
• 12. cusabio.com [cusabio.com]

Application Note: Quantitative Analysis of 18:1 SM-d9 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantitative analysis of 18:1 Sphingomyelin-d9 (18:1 SM-d9) in biological matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). Sphingolipids, including sphingomyelins, are crucial components of cell membranes and are involved in various signaling pathways. The use of stable isotope-labeled internal standards, such as 18:1 SM-d9, is essential for accurate and precise quantification in complex biological samples. This document outlines a comprehensive workflow, including lipid extraction, chromatographic separation, and mass spectrometric detection, and is intended to guide researchers in implementing a robust and reliable analytical method.

Introduction

Sphingomyelins (SM) are a class of sphingolipids that are abundant in animal cell membranes and play significant roles in signal transduction and membrane structure. Alterations in sphingomyelin metabolism have been linked to various diseases. Accurate quantification of specific sphingomyelin species is therefore critical for understanding their physiological and pathological roles. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for lipid analysis due to its high sensitivity, specificity, and throughput.[1] The use of a stable isotope-labeled internal standard (SIL-IS) that is chemically identical to the analyte of interest is crucial to correct for matrix effects and variations in sample preparation and instrument response. 18:1 SM-d9 is a commonly used internal standard for the quantification of endogenous 18:1 SM. This protocol details the analytical methodology for 18:1 SM-d9 itself, which is a necessary step for method validation and can be applied in studies involving the administration of labeled compounds.

Experimental Protocols

Lipid Extraction

A robust lipid extraction method is critical for the accurate quantification of sphingomyelins. The Bligh & Dyer method is a widely used technique for extracting lipids from biological samples.[2]

Materials:

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• Biological sample (e.g., plasma, cell homogenate)

• Glass centrifuge tubes with Teflon-lined caps

Procedure:

• To 100 µL of the aqueous sample in a glass tube, add 375 µL of a chloroform:methanol (1:2, v/v) mixture.

• Vortex the mixture vigorously for 1 minute to form a single phase.

• Add 125 µL of chloroform and vortex for 30 seconds.

• Add 125 µL of deionized water and vortex for another 30 seconds to induce phase separation.

• Centrifuge the tube at 2000 x g for 10 minutes to achieve complete phase separation.

• Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette.

• Dry the collected organic phase under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis, such as methanol or isopropanol.[3][4]

Liquid Chromatography

Hydrophilic Interaction Liquid Chromatography (HILIC) is effective for separating polar lipids like sphingomyelins.

LC Conditions:

Parameter	Value
LC System	ACQUITY UPLC I-Class System or equivalent
Column	ACQUITY UPLC BEH Amide, 2.1 x 100 mm, 1.7 µm[5]
Column Temperature	50 °C[6]
Mobile Phase A	Water with 0.2% formic acid and 10 mM ammonium formate[6]
Mobile Phase B	Acetonitrile with 0.2% formic acid[6]
Flow Rate	0.4 mL/min
Injection Volume	2 µL[6]

| Gradient | As required for optimal separation |

Mass Spectrometry

Tandem mass spectrometry in the Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity for quantification.

MS Conditions:

Parameter	Value
Mass Spectrometer	Triple quadrupole mass spectrometer (e.g., 4000 QTRAP® System)[7]
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	4000 V[8]
Gas Temperature	300 °C[8]
Gas Flow	10 L/min[8]
Nebulizer Pressure	25 psi[8]

| Scan Type | Multiple Reaction Monitoring (MRM)[9] |

Data Presentation

The quantification of 18:1 SM-d9 is achieved by monitoring its specific precursor-to-product ion transition.

Table 1: MRM Parameters for 18:1 SM-d9

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
18:1 SM-d9	738.6	184.1	10	40

Note: The precursor ion m/z for 18:1 SM-d9 may vary slightly based on the specific deuteration pattern. The product ion at m/z 184 is characteristic of the phosphocholine headgroup.[9][10]

Table 2: Example Calibration Curve Data for 18:1 SM-d9

Concentration (ng/mL)	Peak Area
3	15,000
10	48,000
30	145,000
100	490,000
300	1,480,000
1000	4,950,000
1500	7,400,000

This data is illustrative. A calibration curve should be generated for each analytical run. The calibration range for SM (18:1) (d9) has been reported as 3–1500 ng/mL.[5]

Mandatory Visualization

Caption: Workflow for the LC-MS/MS analysis of 18:1 SM-d9.

Signaling Pathway Context

While this protocol focuses on the analytical measurement of 18:1 SM-d9, it is important to understand the metabolic context of sphingomyelins.

Caption: Simplified overview of sphingomyelin metabolism.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of 18:1 SM-d9 using LC-MS/MS. The described methods for lipid extraction, chromatographic separation, and mass spectrometric detection are based on established and validated procedures. By following this protocol, researchers can achieve accurate and reliable quantification of 18:1 SM-d9, which is essential for its use as an internal standard and for its application in metabolic studies.

References

• 1. Sphingomyelin: Mechanisms, Functions, Extraction, and Detection - Creative Proteomics [creative-proteomics.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. abrf.memberclicks.net [abrf.memberclicks.net]
• 5. lcms.cz [lcms.cz]
• 6. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sphingomyelin SM(d18:1/18:0) is Significantly Enhanced in Cerebrospinal Fluid Samples Dichotomized by Pathological Amyloid-β42, Tau, and Phospho-Tau-181 Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Quantitative and Qualitative Method for Sphingomyelin by LC-MS Using Two Stable Isotopically Labeled Sphingomyelin Species [jove.com]
• 10. researchgate.net [researchgate.net]

Application Note and Protocols for 18:1 SM-d9 Spiking in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sphingolipids are a class of lipids that serve as both structural components of cell membranes and as critical signaling molecules in a myriad of cellular processes, including proliferation, apoptosis, and inflammation. The dysregulation of sphingolipid metabolism has been increasingly implicated in the pathophysiology of numerous diseases, such as cancer, neurodegenerative disorders, and metabolic diseases. Consequently, the accurate and precise quantification of individual sphingolipid species is paramount for advancing our understanding of their roles in health and disease and for the development of novel therapeutic interventions.

The use of stable isotope-labeled internal standards is the gold standard for quantitative mass spectrometry-based lipidomics. These standards, which incorporate heavy isotopes like deuterium (d) or ¹³C, possess nearly identical physicochemical properties to their endogenous counterparts. This similarity ensures co-extraction and co-ionization, allowing for the normalization of variations that can occur during sample preparation and instrumental analysis. N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine (18:1 SM-d9) is a commonly used deuterated internal standard for the quantification of sphingomyelin species.

This application note provides detailed protocols for the preparation of biological samples, such as plasma and cultured cells, for the quantitative analysis of sphingomyelins using 18:1 SM-d9 as an internal standard.

Sphingomyelin Signaling Pathway

Sphingomyelin is a key component of cellular membranes and a precursor to several bioactive lipid signaling molecules. The enzymatic hydrolysis of sphingomyelin by sphingomyelinases (SMases) generates ceramide, a central hub in sphingolipid signaling. Ceramide can, in turn, be further metabolized to sphingosine, which can be phosphorylated to form sphingosine-1-phosphate (S1P). The ceramide and S1P signaling pathways often exert opposing effects on cell fate, with ceramide generally promoting apoptosis and cell cycle arrest, while S1P is typically associated with cell survival and proliferation.

Caption: Simplified Sphingomyelin Signaling Pathway.

Experimental Protocols

The following protocols describe the extraction of sphingolipids from plasma and cultured cells for analysis by Liquid Chromatography-Mass Spectrometry (LC-MS). The choice of method may depend on the sample volume, throughput requirements, and the specific instrumentation available.

Protocol 1: Lipid Extraction from Plasma using a Modified Bligh & Dyer Method

This protocol is a robust method for the extraction of a broad range of lipids, including sphingomyelins, from plasma samples.

Materials:

• Plasma samples

• 18:1 SM-d9 internal standard solution (in a suitable solvent like methanol or chloroform/methanol)

• Methanol (LC-MS grade)

• Chloroform (LC-MS grade)

• Deionized water

• Centrifuge capable of operating at 4°C

• Nitrogen evaporator

• Autosampler vials with inserts

Procedure:

• Thaw plasma samples on ice.

• In a clean glass tube, add 50 µL of plasma.

• Spike the plasma sample with a known amount of 18:1 SM-d9 internal standard solution. The final concentration of the internal standard should be within the linear range of the analytical method.

• Add 1 mL of methanol and vortex briefly to mix.

• Add 1 mL of chloroform and vortex vigorously for 1 minute.

• Add 0.8 mL of deionized water and vortex for 1 minute. This will induce phase separation.[1]

• Centrifuge the sample at 2,150 x g for 5 minutes at room temperature to achieve complete phase separation.[1]

• Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Dry the collected organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for your LC-MS analysis (e.g., methanol or a specific mobile phase composition).

• Transfer the reconstituted sample to an autosampler vial for LC-MS analysis.

Protocol 2: High-Throughput Lipid Extraction from Plasma using Methanol Precipitation

This protocol offers a simpler and faster method for lipid extraction, suitable for higher throughput applications.[2]

Materials:

• Plasma samples

• 18:1 SM-d9 internal standard solution (in methanol)

• Methanol (LC-MS grade), ice-cold

• Centrifuge capable of operating at 4°C and high speeds (e.g., >10,000 x g)

• Nitrogen evaporator

• Autosampler vials with inserts

Procedure:

• Thaw plasma samples on ice.

• In a microcentrifuge tube, add 10 µL of plasma.[2][3]

• Add 90 µL of ice-cold methanol containing the 18:1 SM-d9 internal standard.[3]

• Vortex the mixture for 10 seconds.

• Incubate the samples on ice for 30 minutes to allow for protein precipitation.[3]

• Centrifuge at 20,000 x g for 8 minutes at 4°C.[3]

• Carefully transfer the supernatant containing the extracted lipids to a new tube.

• Dry the supernatant under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable volume (e.g., 50-100 µL) of the initial mobile phase for LC-MS analysis.

• Transfer the reconstituted sample to an autosampler vial for analysis.

Protocol 3: Lipid Extraction from Cultured Cells

This protocol is designed for the extraction of sphingolipids from adherent cultured cells.

Materials:

• Cultured cells (e.g., in a 6-well plate)

• Phosphate-buffered saline (PBS), ice-cold

• 18:1 SM-d9 internal standard solution (in methanol)

• Methanol (LC-MS grade), ice-cold

• Chloroform (LC-MS grade)

• Deionized water

• Cell scraper

• Centrifuge capable of operating at 4°C

• Nitrogen evaporator

• Autosampler vials with inserts

Procedure:

• Place the cell culture plate on ice and aspirate the culture medium.

• Wash the cells twice with ice-cold PBS.

• Add 1 mL of ice-cold methanol containing the 18:1 SM-d9 internal standard to each well.

• Scrape the cells from the surface of the well and transfer the cell suspension to a glass tube.

• Add 1 mL of chloroform and vortex vigorously for 1 minute.

• Add 0.8 mL of deionized water and vortex for 1 minute to induce phase separation.

• Centrifuge at 1,000 x g for 10 minutes at 4°C.

• Collect the lower organic phase and transfer to a new tube.

• Dry the organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable volume of the initial mobile phase for LC-MS analysis.

• Transfer the reconstituted sample to an autosampler vial for analysis.

Sample Preparation Workflow

The following diagram illustrates the general workflow for sample preparation for sphingolipid analysis using an internal standard.

Caption: General Sample Preparation Workflow.

Data Presentation

The accurate quantification of sphingomyelins relies on the linear response of the instrument to varying concentrations of the analyte relative to a constant concentration of the internal standard. The following tables provide a template for summarizing key quantitative data that should be generated during method validation.

Table 1: Linearity of Detection for 18:1 SM

Concentration (ng/mL)	Peak Area Ratio (Analyte/Internal Standard)
1
5
10
50
100
500
1000
R²

Table 2: Extraction Recovery and Matrix Effect

Sample Type	Analyte Concentration (ng/mL)	Peak Area (Pre-extraction Spike)	Peak Area (Post-extraction Spike)	Extraction Recovery (%)	Matrix Effect (%)
Plasma	Low QC
Mid QC
High QC
Cultured Cells	Low QC
Mid QC
High QC

• Extraction Recovery (%) = (Peak Area of Pre-extraction Spike / Peak Area of Post-extraction Spike) x 100

• Matrix Effect (%) = ((Peak Area of Post-extraction Spike in Matrix / Peak Area in Neat Solution) - 1) x 100

Table 3: Precision and Accuracy

Sample Type	Nominal Concentration (ng/mL)	Measured Concentration (ng/mL) (Mean ± SD, n=5)	Precision (%CV)	Accuracy (%)
Intra-day
Low QC
Mid QC
High QC
Inter-day
Low QC
Mid QC
High QC

• Precision (%CV) = (Standard Deviation / Mean) x 100

• Accuracy (%) = (Mean Measured Concentration / Nominal Concentration) x 100

Conclusion

The protocols outlined in this application note provide robust and reproducible methods for the preparation of biological samples for the quantitative analysis of sphingomyelins using 18:1 SM-d9 as an internal standard. The selection of the appropriate protocol will depend on the specific research needs, including sample type, sample volume, and required throughput. Proper method validation, including the assessment of linearity, recovery, matrix effects, precision, and accuracy, is crucial for obtaining reliable and meaningful quantitative data in sphingolipidomic studies.

References

• 1. Quantitative and Qualitative Method for Sphingomyelin by LC-MS Using Two Stable Isotopically Labeled Sphingomyelin Species [jove.com]
• 2. A simple and rapid method for extraction and measurement of circulating sphingolipids using LC-MS/MS: a targeted lipidomic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for SPLASH LIPIDOMIX™ with 18:1 SM-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field offering profound insights into cellular physiology and pathology. Accurate quantification of lipid species is paramount for meaningful biological interpretation. SPLASH LIPIDOMIX™ Mass Spec Standard is a pre-mixed, deuterium-labeled internal standard that includes major lipid classes at ratios relative to human plasma.[1][2][3][4][5] This comprehensive standard, which includes 18:1 SM-d9 (N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine), enables accurate quantification and correction for variations in extraction efficiency and mass spectrometry response across different lipid classes.[2][5] 18:1 SM-d9 serves as an ideal internal standard for the quantification of sphingomyelin species, a class of lipids crucial in cell membrane structure and signal transduction.[6][7]

These application notes provide detailed protocols for the use of SPLASH LIPIDOMIX™ containing 18:1 SM-d9 for the quantitative analysis of lipids in various biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantitative Data

The precise concentration of each component in the SPLASH LIPIDOMIX™ Mass Spec Standard (Product Number: 330707) is provided in the certificate of analysis.[2][8] This allows for accurate quantification of endogenous lipids in experimental samples.

Table 1: Composition of SPLASH LIPIDOMIX™ Mass Spec Standard (Product No. 330707)

Compound Name	Chemical Formula	Exact Mass	Concentration (µg/mL)
15:0-18:1(d7) PC	C41H73D7NO8P	752.61	150.6
15:0-18:1(d7) PE	C38H67D7NO8P	710.56	5.3
15:0-18:1(d7) PS (Na Salt)	C39H66D7NNaO10P	776.53	3.9
15:0-18:1(d7) PG (Na Salt)	C39H67D7NaO10P	763.54	26.7
15:0-18:1(d7) PI (NH4 Salt)	C42H75D7NO13P	846.60	8.5
15:0-18:1(d7) PA (Na Salt)	C36H61D7NaO8P	689.50	6.9
18:1(d7) Lyso PC	C26H45D7NO7P	528.39	23.8
18:1(d7) Lyso PE	C23H39D7NO7P	486.35	4.9
18:1(d7) Chol Ester	C45H71D7O2	657.64	329.1
18:1(d7) MAG	C21H33D7O4	363.34	1.8
15:0-18:1(d7) DAG	C36H61D7O5	587.55	8.8
15:0-18:1(d7)-15:0 TAG	C51H89D7O6	811.77	52.8
d18:1-18:1(d9) SM	C41H72D9N2O6P	737.64	29.6
Cholesterol (d7)	C27H39D7O	393.40	98.4

Data sourced from a representative Certificate of Analysis for SPLASH LIPIDOMIX™ Product Number 330707-1EA.[8] Concentrations may vary slightly between lots.

Experimental Protocols

Lipid Extraction from Human Plasma

This protocol is adapted from established methods for lipid extraction from plasma using SPLASH LIPIDOMIX™ as an internal standard.[2]

Materials:

• Human plasma

• SPLASH LIPIDOMIX™ Mass Spec Standard (Product No. 330707)

• Methanol (LC-MS grade)

• Dichloromethane (LC-MS grade)

• Water (LC-MS grade)

• 13x100 mm glass screw-capped tubes

• Centrifuge

• Nitrogen evaporator

• Injection solvent (e.g., Methanol/Dichloromethane 1:1, v/v)

Procedure:

• Thaw plasma samples on ice.

• In a glass tube, add 10 µL of plasma to 990 µL of water.

• Vortex the diluted plasma and let it sit on ice for 10 minutes.

• Add 2.0 mL of methanol.

• Add 0.9 mL of dichloromethane.

• Vortex thoroughly. The solution should form a single phase. If not, add 50 µL of methanol and vortex again.

• Add 10 µL of SPLASH LIPIDOMIX™ Internal Standard.

• Vortex and let the mixture sit at room temperature for 30 minutes.

• Add 1 mL of water and 0.9 mL of dichloromethane to induce phase separation.

• Invert the tube 10 times gently. Do not vortex to avoid emulsion formation.

• Centrifuge at 1200 rpm for 10 minutes.

• Carefully collect the lower organic layer into a new glass tube.

• Add 2 mL of dichloromethane to the remaining aqueous phase, mix, centrifuge, and collect the lower layer again, pooling it with the first extract.

• Evaporate the solvent under a stream of nitrogen.

• Reconstitute the dried lipid extract in a known volume of injection solvent (e.g., 100 µL).

LC-MS/MS Analysis of Sphingomyelins

Instrumentation:

• UPLC/HPLC system coupled to a triple quadrupole or high-resolution mass spectrometer.

LC Conditions:

• Column: ACQUITY UPLC BEH Amide column (2.1 x 100 mm, 1.7 µm) or equivalent HILIC column.[9]

• Mobile Phase A: Acetonitrile/Water (95:5, v/v) with 10 mM ammonium acetate.[10]

• Mobile Phase B: Acetonitrile/Water (50:50, v/v) with 10 mM ammonium acetate.

• Flow Rate: 0.7 mL/min.[10]

• Column Temperature: 35°C.[10]

• Injection Volume: 5 µL.[10]

• Gradient:

  • 0-2 min: 1% B

  • 2-5 min: 1% to 20% B

  • 5-5.1 min: 20% to 1% B

  • 5.1-8 min: 1% B (re-equilibration)

MS/MS Conditions (for 18:1 SM and 18:1 SM-d9):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • 18:1 SM: Precursor ion (m/z) 731.6 → Product ion (m/z) 184.1

  • 18:1 SM-d9: Precursor ion (m/z) 740.7 → Product ion (m/z) 184.1

• Source Capillary Voltage: 2.8 kV[11]

• Desolvation Temperature: 500°C[11]

• Source Temperature: 120°C[11]

• Gas Flow Rates: Optimized for the specific instrument.

Table 2: Example MRM Transitions for Sphingomyelin Analysis

Lipid	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
18:1 SM	731.6	184.1	25-35
18:1 SM-d9	740.7	184.1	25-35

Collision energies should be optimized for the specific instrument and compound.

Visualization of Workflow and Signaling Pathway

Experimental Workflow

The overall experimental workflow for a typical lipidomics experiment using SPLASH LIPIDOMIX™ is depicted below.

Caption: Experimental workflow for lipidomics analysis.

Sphingomyelin Signaling Pathway

Sphingomyelin is a central molecule in a signaling pathway that regulates critical cellular processes such as proliferation, apoptosis, and stress responses. The balance between its metabolites, ceramide and sphingosine-1-phosphate (S1P), is a key determinant of cell fate.[12][13]

Caption: The Sphingomyelin-Ceramide-S1P signaling axis.

Conclusion

The use of SPLASH LIPIDOMIX™ with its well-defined composition, including 18:1 SM-d9, provides a robust and reliable method for the accurate quantification of a wide range of lipid species in complex biological samples. The detailed protocols and workflow presented here offer a comprehensive guide for researchers to implement high-quality lipidomics studies, ultimately leading to a deeper understanding of the role of lipids in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. selectscience.net [selectscience.net]
• 5. avantiresearch.com [avantiresearch.com]
• 6. Quantitative and Qualitative Method for Sphingomyelin by LC-MS Using Two Stable Isotopically Labeled Sphingomyelin Species [jove.com]
• 7. researchmap.jp [researchmap.jp]
• 8. avantiresearch.com [avantiresearch.com]
• 9. waters.com [waters.com]
• 10. uab.edu [uab.edu]
• 11. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 12. Sphingolipid signaling pathway - Signal transduction - Immunoway [immunoway.com]
• 13. cusabio.com [cusabio.com]

Application Notes and Protocols for the Quantification of Sphingolipids Using 18:1 SM-d9

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sphingolipids are a complex class of lipids that serve as both structural components of cell membranes and as critical signaling molecules involved in a myriad of cellular processes, including proliferation, apoptosis, and inflammation.[1] The dysregulation of sphingolipid metabolism has been implicated in the pathophysiology of numerous diseases, such as cancer, neurodegenerative disorders, and metabolic diseases. Consequently, the accurate quantification of individual sphingolipid species is paramount for understanding their roles in health and disease, as well as for the discovery and development of novel therapeutic agents.

This document provides detailed application notes and protocols for the quantitative analysis of sphingolipids in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a specific focus on the use of N-oleoyl-D-erythro-sphingosylphosphorylcholine (d18:1/18:1-d9 SM or 18:1 SM-d9) as an internal standard. The use of stable isotope-labeled internal standards like 18:1 SM-d9 is the gold standard for mass spectrometry-based quantification, as it corrects for variability in sample extraction and instrument response, ensuring high accuracy and precision.[2][3]

Sphingolipid Signaling Pathways

Sphingolipids are central to complex signaling networks. Two of the most well-characterized pathways are the ceramide and sphingosine-1-phosphate (S1P) pathways, which often exert opposing effects on cell fate.[4][5] Ceramide is a key precursor for all sphingolipids and is a potent signaling molecule involved in cellular stress responses, including apoptosis and cell cycle arrest.[4][6] In contrast, S1P generally promotes cell growth and survival.[5]

Caption: Overview of the Sphingolipid Signaling Pathway.

Experimental Protocols

The following protocols provide a general framework for the quantification of sphingolipids using 18:1 SM-d9 as an internal standard. Optimization may be required for specific biological matrices.

Materials and Reagents

• 18:1 SM (d18:1/18:1-d9) internal standard (Avanti Polar Lipids or equivalent)[7]

• LC-MS grade solvents: Methanol, Chloroform, Acetonitrile, Isopropanol, Water[2][7]

• Formic acid and Ammonium formate[2]

• Phosphate-buffered saline (PBS)

• Microcentrifuge tubes

• Autosampler vials

Experimental Workflow

Caption: General workflow for sphingolipid quantification.

Sample Preparation

For Adherent Cultured Cells:

• Aspirate the culture medium and wash the cells twice with ice-cold PBS.

• Add 1 mL of ice-cold PBS to each well.

• Scrape the cells from the well surface and transfer the cell suspension to a microcentrifuge tube.[1]

• Centrifuge at 500 x g for 5 minutes at 4°C to pellet the cells.

• Discard the supernatant and proceed to lipid extraction.

For Plasma or Serum:

• Thaw frozen plasma or serum samples on ice.[2]

• Use 50-100 µL of the sample for extraction.

Lipid Extraction (Modified Bligh-Dyer Method)

• To the cell pellet or plasma/serum sample, add the internal standard solution containing a known amount of 18:1 SM-d9.

• Add 1 mL of methanol and 0.5 mL of chloroform. Vortex vigorously for 1 minute.[8]

• Add 0.4 mL of deionized water. Vortex again for 1 minute.[8]

• Centrifuge at 3000 x g for 10 minutes at 4°C to induce phase separation.[1]

• Carefully collect the lower organic phase (containing the lipids) and transfer it to a new tube.[1]

• Dry the organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.[1]

• Transfer the reconstituted sample to an autosampler vial.

LC-MS/MS Analysis

Liquid Chromatography (LC):

• Column: A C18 reversed-phase column is commonly used (e.g., 2.1 x 100 mm, 1.8 µm).[2]

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.[9][10]

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 2 mM ammonium formate.[2]

• Flow Rate: 0.3 mL/min.[2]

• Injection Volume: 5 µL.[2]

• Column Temperature: 40°C.[2]

• Gradient: A typical gradient starts with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the lipids, followed by a re-equilibration step.[2]

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
1.0	90	10
12.0	25	75
21.0	1	99
24.0	1	99
24.1	90	10
28.0	90	10

Tandem Mass Spectrometry (MS/MS):

• Ionization Mode: Positive electrospray ionization (ESI+).

• Analysis Mode: Multiple Reaction Monitoring (MRM).

• The MRM transitions for each sphingolipid species and the internal standard (18:1 SM-d9) need to be optimized. The precursor ion for sphingomyelins is the [M+H]+ ion, and a common product ion is m/z 184.1, corresponding to the phosphocholine head group.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
18:1 SM-d9 (IS)	800.7	184.1
SM (d18:1/16:0)	703.6	184.1
SM (d18:1/18:0)	731.6	184.1
SM (d18:1/18:1)	729.6	184.1
SM (d18:1/24:0)	815.8	184.1
SM (d18:1/24:1)	813.8	184.1

Data Analysis and Quantification

• Integrate the peak areas for the endogenous sphingolipids and the 18:1 SM-d9 internal standard using the mass spectrometer's software.

• Calculate the response ratio for each analyte by dividing its peak area by the peak area of the internal standard.

• Generate a calibration curve using known concentrations of non-labeled sphingolipid standards spiked with a constant amount of the internal standard.

• Determine the concentration of the endogenous sphingolipids in the samples by interpolating their response ratios from the calibration curve.

Quantitative Data Summary

The following table summarizes representative quantitative data for various sphingomyelin species in different biological matrices. The use of 18:1 SM-d9 as an internal standard helps to normalize the data and allows for accurate comparisons.

Sphingomyelin Species	Biological Matrix	Concentration Range	Reference
SM (d18:1/16:0)	Human Plasma	10-50 µM	[9]
SM (d18:1/18:0)	Human Plasma	5-20 µM	[9]
SM (d18:1/18:1)	Human Plasma	2-10 µM	[9]
SM (d18:1/24:0)	Human Plasma	1-5 µM	[9]
SM (d18:1/24:1)	Human Plasma	1-8 µM	[9]
Total SM	Mouse Liver	~150 nmol/g	[11]
Total SM	Whole Blood	Higher than plasma	[12]

Conclusion

The methods outlined in these application notes provide a robust framework for the accurate and precise quantification of sphingolipids in various biological matrices. The use of the stable isotope-labeled internal standard, 18:1 SM-d9, is crucial for correcting for sample loss and analytical variability, thereby ensuring high-quality and reproducible data. These protocols can be adapted and optimized for specific research needs, enabling a deeper understanding of the complex roles of sphingolipids in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. cusabio.com [cusabio.com]
• 5. KEGG PATHWAY: map04071 [genome.jp]
• 6. Sphingolipid Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchmap.jp [researchmap.jp]
• 8. Quantitative and Qualitative Method for Sphingomyelin by LC-MS Using Two Stable Isotopically Labeled Sphingomyelin Species [jove.com]
• 9. Analytical considerations for reducing the matrix effect for the sphingolipidome quantification in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 10. preprints.org [preprints.org]
• 11. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Signal Normalization with Deuterated Sphingomyelin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sphingolipids, including sphingomyelin (SM), are critical components of cellular membranes and play vital roles in signal transduction. Accurate quantification of sphingomyelin species is essential for understanding their function in health and disease. Due to the inherent variability in sample preparation and mass spectrometry analysis, signal normalization is crucial for obtaining reliable quantitative data. The use of stable isotope-labeled internal standards, such as deuterated sphingomyelin, is the gold standard for correcting these variations. This document provides detailed application notes and protocols for the use of deuterated sphingomyelin in the quantitative analysis of sphingomyelin species by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle of Signal Normalization

Stable isotope-labeled internal standards, like deuterated sphingomyelin (d-SM), are chemically identical to their endogenous counterparts but have a higher mass due to the incorporation of heavy isotopes (e.g., deuterium, ²H). When a known amount of d-SM is added to a sample at the beginning of the workflow, it experiences the same extraction inefficiencies and ionization suppression or enhancement as the endogenous SM. By measuring the ratio of the signal intensity of the endogenous SM to the d-SM, accurate quantification can be achieved.

Data Presentation

The following tables provide representative quantitative data for sphingomyelin species in various biological matrices, as determined by LC-MS/MS with deuterated internal standards. These values are for illustrative purposes and may vary depending on the specific sample and experimental conditions.

Table 1: Sphingomyelin Species Concentration in Human Plasma [1][2]

Sphingomyelin Species	Concentration (μM)
SM(d18:1/16:0)	25.5 ± 5.2
SM(d18:1/18:0)	10.8 ± 2.1
SM(d18:1/18:1)	8.2 ± 1.5
SM(d18:1/20:0)	1.5 ± 0.4
SM(d18:1/22:0)	3.1 ± 0.7
SM(d18:1/24:0)	4.5 ± 1.1
SM(d18:1/24:1)	6.3 ± 1.4
Total Sphingomyelin	~48.0 ± 16.0 mg/dL

Table 2: Sphingomyelin Content in Cultured Cells and Mouse Tissues [3]

Sample Type	Sphingomyelin Content (pmol/µg protein)
3T3-L1 Cells	60.10 ± 0.24
Rat Aortic Smooth Muscle Cells	62.69 ± 0.08
HT-29 Cells	58.38 ± 0.37
Mouse Brain	55.60 ± 0.43
Mouse Kidney	43.75 ± 0.21
Mouse Liver	22.26 ± 0.14

Experimental Protocols

Protocol 1: Sphingolipid Extraction from Plasma for LC-MS/MS Analysis

Materials:

• Plasma samples

• Deuterated Sphingomyelin internal standard (e.g., N-palmitoyl-d31-D-erythro-sphingosylphosphorylcholine) in methanol (10 µM)

• Methanol (LC-MS grade)

• Chloroform (LC-MS grade)

• Deionized water

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge (capable of 4°C and >12,000 x g)

• Nitrogen evaporator

• Autosampler vials with inserts

Procedure:

• Thaw plasma samples on ice.

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add 10 µL of the 10 µM deuterated sphingomyelin internal standard solution to each plasma sample.

• Add 500 µL of methanol and vortex for 30 seconds to precipitate proteins.

• Add 250 µL of chloroform, vortex for 30 seconds.

• Incubate on ice for 10 minutes.

• Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new 1.5 mL microcentrifuge tube.

• To the supernatant, add 250 µL of chloroform and 250 µL of deionized water.

• Vortex vigorously for 1 minute to induce phase separation.

• Centrifuge at 3,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase (containing the lipids) and transfer it to a clean glass tube.

• Dry the organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis (e.g., Acetonitrile/Water 60:40 v/v with 0.1% formic acid and 10 mM ammonium formate).

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.[4]

Protocol 2: Sphingolipid Extraction from Cultured Cells for LC-MS/MS Analysis

Materials:

• Cultured cells (e.g., in a 6-well plate)

• Phosphate-buffered saline (PBS), ice-cold

• Deuterated Sphingomyelin internal standard (e.g., N-palmitoyl-d31-D-erythro-sphingosylphosphorylcholine) in methanol (10 µM)

• Methanol (LC-MS grade), ice-cold

• Chloroform (LC-MS grade)

• Deionized water

• Cell scraper

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge (capable of 4°C and >12,000 x g)

• Nitrogen evaporator

• Autosampler vials with inserts

Procedure:

• Place the cell culture plate on ice and aspirate the culture medium.

• Wash the cells twice with 1 mL of ice-cold PBS per well.

• Add 500 µL of ice-cold methanol containing 10 µL of the 10 µM deuterated sphingomyelin internal standard to each well.

• Scrape the cells from the well surface and transfer the cell suspension to a microcentrifuge tube.

• Add 250 µL of chloroform and vortex vigorously for 1 minute.

• Add 200 µL of deionized water and vortex for 1 minute.

• Centrifuge at 3,000 x g for 10 minutes at 4°C to separate the phases.

• Collect the lower organic phase (containing the lipids) and transfer it to a new tube.

• Dry the organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

• Transfer to an autosampler vial for analysis.[4]

Protocol 3: LC-MS/MS Analysis of Sphingomyelin

Instrumentation:

• Liquid Chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions (example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Linear gradient to 100% B

  • 12-15 min: Hold at 100% B

  • 15.1-18 min: Return to 30% B and equilibrate

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions (example for SM(d18:1/16:0) and its deuterated standard):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Endogenous SM(d18:1/16:0): Precursor ion (Q1) m/z 703.6 → Product ion (Q3) m/z 184.1

  • Deuterated SM(d18:1/16:0)-d31: Precursor ion (Q1) m/z 734.6 → Product ion (Q3) m/z 184.1

• Collision Energy: Optimized for each transition (typically 25-40 eV)

• Dwell Time: 50-100 ms

Data Analysis:

• Integrate the peak areas for the endogenous sphingomyelin species and the corresponding deuterated internal standard for each sample.

• Calculate the response ratio: (Peak Area of Endogenous SM) / (Peak Area of Deuterated SM).

• Generate a calibration curve using a series of known concentrations of a non-deuterated sphingomyelin standard spiked with a fixed concentration of the deuterated internal standard.

• Determine the concentration of the endogenous sphingomyelin in the samples by interpolating their response ratios on the calibration curve.

Visualizations

Caption: The Sphingomyelin Metabolic Pathway.

Caption: Experimental Workflow for Sphingomyelin Quantification.

References

• 1. mdpi.com [mdpi.com]
• 2. Association of Plasma Sphingomyelin levels and Incident Coronary Heart Disease Events in an Adult Population: Multi Ethnic Study of Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative Analysis of Sphingomyelin by High-Performance Liquid Chromatography after Enzymatic Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Video: Quantitative and Qualitative Method for Sphingomyelin by LC-MS Using Two Stable Isotopically Labeled Sphingomyelin Species [jove.com]

Applications of 18:1 SM-d9 in Neuroscience Research: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 18:1 SM-d9 (N-oleoyl-D-erythro-sphingosylphosphorylcholine-d9) in neuroscience research. As a deuterated internal standard, 18:1 SM-d9 is a critical tool for the accurate quantification of sphingomyelin species in complex biological matrices such as brain tissue and cerebrospinal fluid. Its near-identical physicochemical properties to its endogenous counterpart, 18:1 sphingomyelin, ensure comparable extraction efficiency and ionization response in mass spectrometry-based analyses, thereby enabling precise and reliable quantification.

Introduction to Sphingomyelin in Neuroscience

Sphingomyelins are a class of sphingolipids that are highly abundant in the central nervous system, particularly in the myelin sheath that insulates neuronal axons.[1] They are not only crucial structural components of cell membranes but also key players in various signaling pathways that regulate cell proliferation, differentiation, and apoptosis.[2] Dysregulation of sphingomyelin metabolism has been implicated in the pathophysiology of several neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.[3] The quantitative analysis of specific sphingomyelin species can, therefore, provide valuable insights into disease mechanisms and serve as a source for potential biomarkers.

Core Applications of 18:1 SM-d9

The primary application of 18:1 SM-d9 in neuroscience research is as an internal standard for quantitative lipidomics studies using mass spectrometry. The two main techniques where it is employed are:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): For the precise quantification of individual sphingomyelin species in brain homogenates, cerebrospinal fluid (CSF), and plasma.

• Mass Spectrometry Imaging (MSI): For the spatial mapping and quantification of sphingomyelin distribution across different regions of brain tissue sections.[4]

Quantitative Data Presentation

The use of 18:1 SM-d9 allows for the accurate determination of the concentrations of various endogenous sphingomyelin species. Below are tables summarizing representative quantitative data from neuroscience research.

Table 1: Concentration of 18:1 SM-d9 in a Commercial Internal Standard Mixture.

This table provides the concentration of 18:1 SM-d9 in a widely used commercial standard for mass spectrometry imaging.[4]

Internal Standard Component	Target Concentration (mg/mL)
d18:1–18:1 (d9) SM	0.031

Table 2: Representative Concentrations of Sphingomyelin Species in Mouse Brain Tissue.

This table presents the concentrations of major sphingomyelin species in different regions of the mouse brain, showcasing the type of quantitative data that can be obtained using internal standards like 18:1 SM-d9 for calibration.[5]

Sphingomyelin Species	Brain (pmol/μg protein)	Kidney (pmol/μg protein)	Liver (pmol/μg protein)
Total Sphingomyelin	55.60 ± 0.43	43.75 ± 0.21	22.26 ± 0.14

Table 3: Alterations of Sphingomyelin Species in Cerebrospinal Fluid (CSF) in Alzheimer's Disease.

This table illustrates the application of quantitative lipidomics in clinical neuroscience, showing significant changes in sphingomyelin levels in the CSF of patients with Alzheimer's-like pathology.[6][7]

Sphingomyelin Species	Status	Fold Change	p-value
SM (d18:1/18:0)	Increased	1.2	< 0.05
SM (d18:1/18:1)	Increased	1.15	< 0.05

Experimental Protocols

Detailed methodologies for key experiments utilizing 18:1 SM-d9 are provided below.

Protocol 1: Quantitative Analysis of Sphingomyelin in Brain Tissue using LC-MS/MS

This protocol outlines the steps for the extraction and quantification of sphingomyelin from brain tissue.

1. Materials and Reagents:

• Brain tissue (fresh or frozen)

• 18:1 SM-d9 internal standard solution (e.g., from a commercial mix like SPLASH™ LIPIDOMIX® or prepared independently)

• Chloroform, Methanol, Water (HPLC grade)

• Phosphate-buffered saline (PBS)

• Homogenizer (e.g., bead beater or Dounce homogenizer)

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system (e.g., Thermo QExactive with Vanquish UHPLC)

2. Sample Preparation and Lipid Extraction (Modified Folch Method):

• Weigh approximately 10-20 mg of brain tissue.

• Add 300 µL of ice-cold methanol containing the 18:1 SM-d9 internal standard. The final concentration of the internal standard should be in a range that is comparable to the expected endogenous levels of sphingomyelin.

• Homogenize the tissue using a bead beater (e.g., Precellys 24 at 6000 rpm, 2x30 seconds) or a Dounce homogenizer until a uniform suspension is achieved.[8]

• Add 600 µL of chloroform to the homogenate.

• Vortex the mixture vigorously for 1 minute.

• Add 180 µL of water to induce phase separation.

• Vortex again for 30 seconds and then centrifuge at 3,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase (which contains the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100-200 µL of the initial mobile phase for LC-MS/MS analysis (e.g., 60:40 acetonitrile:water with 10 mM ammonium formate and 0.1% formic acid).

3. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: Waters ACQUITY UPLC CSH C18 1.7 µm, 2.1 x 100 mm.

  • Mobile Phase A: Acetonitrile:Water (60:40 v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10 v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Flow Rate: 0.26 mL/min.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, gradually increasing the proportion of mobile phase B to elute the lipids based on their polarity.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Mode: Targeted analysis using Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM) for the specific precursor-to-product ion transitions of the sphingomyelin species of interest and the 18:1 SM-d9 internal standard.

  • Data Analysis: Quantify the endogenous sphingomyelin species by calculating the ratio of their peak areas to the peak area of the 18:1 SM-d9 internal standard.

Protocol 2: Mass Spectrometry Imaging (MSI) of Sphingomyelin in Brain Sections

This protocol describes the preparation of brain tissue sections for quantitative MSI.

1. Materials and Reagents:

• Fresh frozen brain tissue

• Cryostat

• ITO-coated glass slides

• 18:1 SM-d9 internal standard solution (e.g., MSI SPLASH™ LIPIDOMIX™)

• Automated sprayer (e.g., TM-Sprayer)

• MALDI matrix (e.g., 2,5-dihydroxybenzoic acid - DHB)

• MALDI-TOF Mass Spectrometer

2. Tissue Sectioning and Internal Standard Application:

• Section the frozen brain tissue at a thickness of 10-12 µm using a cryostat at -20°C.

• Thaw-mount the tissue sections onto ITO-coated glass slides.

• Using an automated sprayer, evenly apply the internal standard mixture containing 18:1 SM-d9 onto the tissue section to create a uniform quantitative reference layer.[4]

3. Matrix Application:

• Prepare a solution of the MALDI matrix (e.g., 15 mg/mL DHB in 2:1 chloroform:methanol v/v).

• Apply the matrix solution onto the tissue section using the automated sprayer.

4. MALDI-MSI Analysis:

• Acquire mass spectra across the tissue section using a MALDI-TOF mass spectrometer in positive ion mode.

• Set the spatial resolution (pixel size) according to the desired level of detail (e.g., 30 µm).

• Generate ion intensity maps for the sphingomyelin species of interest and the 18:1 SM-d9 internal standard.

• Normalize the ion intensity of each endogenous sphingomyelin species to the ion intensity of the 18:1 SM-d9 standard in a pixel-by-pixel manner to obtain quantitative images of their distribution.[4]

Visualizations

Sphingomyelin Metabolism and the Role of 18:1 SM-d9

Sphingomyelin is a central hub in sphingolipid metabolism. The diagram below illustrates the key pathways. In metabolic labeling studies, 18:1 SM-d9 can be introduced to cells or organisms to trace its incorporation and conversion into other sphingolipids, providing insights into the dynamics of this pathway.

References

• 1. Sphingomyelin - Wikipedia [en.wikipedia.org]
• 2. Brain tissue lipidomics: Direct probing using matrix-assisted laser desorption/ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Toward Omics-Scale Quantitative Mass Spectrometry Imaging of Lipids in Brain Tissue Using a Multiclass Internal Standard Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sphingomyelin SM(d18:1/18:0) is Significantly Enhanced in Cerebrospinal Fluid Samples Dichotomized by Pathological Amyloid-β42, Tau, and Phospho-Tau-181 Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Mass Spectrometry Analysis of the Human Brain Sphingolipidome | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for 18:1 SM-d9 in Myelin Sheath Lipid Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

The myelin sheath is a lipid-rich, multilayered membrane that insulates neuronal axons, enabling rapid saltatory conduction of nerve impulses. Sphingomyelin (SM) is a major lipid component of the myelin sheath, crucial for its structural integrity and function.[1][2][3] Dysregulation of sphingomyelin metabolism is implicated in various demyelinating diseases, making the quantitative analysis of myelin lipids a critical aspect of neuroscience and drug development research.[4]

This document provides detailed application notes and protocols for the use of 18:1 SM-d9 (N-oleoyl-d9-D-erythro-sphingosylphosphorylcholine) as an internal standard for the accurate quantification of sphingomyelin and other lipids in the myelin sheath using liquid chromatography-mass spectrometry (LC-MS).

Application of 18:1 SM-d9 in Myelin Lipidomics

18:1 SM-d9 is a deuterated analog of one of the common sphingomyelin species found in biological systems. Its utility in mass spectrometry-based lipidomics stems from its chemical similarity to the endogenous analyte, allowing it to mimic the behavior of native sphingomyelin during sample preparation and analysis. Since it has a different mass due to the deuterium atoms, it can be distinguished from the non-labeled endogenous sphingomyelins by the mass spectrometer. This allows for precise and accurate quantification of sphingomyelin species in complex biological samples like myelin.

Quantitative Data on Myelin Sheath Lipids

The following tables summarize the quantitative data on the lipid composition of the myelin sheath from various studies. These values can serve as a reference for researchers studying myelin lipidomics.

Table 1: Approximate Lipid Composition of Myelin Membrane

Lipid Class	Percentage of Total Lipid by Weight
Cholesterol	~26%
Glycolipids (e.g., Galactosylceramide)	~31%
Phospholipids (including Sphingomyelin)	~43%
- Sphingomyelin	~10-35% of phospholipids

Source: Adapted from Chrast et al. 2011; Garbay et al. 2000.[5]

Table 2: Sphingomyelin Content in Different Brain Regions of Mice

Brain Region	Sphingomyelin Content (pmol/µg protein)
Brain	55.60 ± 0.43
Kidney	43.75 ± 0.21
Liver	22.26 ± 0.14

Source: Adapted from a study on sphingomyelin quantification in mouse tissues.[6][7][8]

Table 3: Total Sphingomyelin Content in the Central Nervous System of Mice

CNS Structure	Total Sphingomyelin Content (relative units)
Hippocampus	~2500
Cerebral Cortex	~2500
Cerebellum	~3000
Spinal Cord	~10000

Source: Adapted from a study on sphingomyelin metabolism in a mouse model.[9]

Experimental Protocols

Protocol 1: Lipid Extraction from Myelin-Rich Tissue

This protocol describes a method for the extraction of total lipids from brain tissue for subsequent LC-MS analysis.

Materials:

• Myelin-rich tissue (e.g., corpus callosum, spinal cord)

• 18:1 SM-d9 internal standard solution (in a suitable solvent like methanol or chloroform/methanol mixture)

• Chloroform

• Methanol

• Water (LC-MS grade)

• Phosphate-buffered saline (PBS)

• Homogenizer (e.g., Dounce or Potter-Elvehjem)

• Centrifuge

• Glass centrifuge tubes with Teflon-lined caps

• Nitrogen gas evaporator

Procedure:

• Tissue Homogenization:

  • Accurately weigh a small amount of frozen myelin-rich tissue (e.g., 10-50 mg).

  • Add ice-cold PBS to the tissue and homogenize thoroughly using a pre-chilled homogenizer.

• Internal Standard Spiking:

  • To the homogenate, add a known amount of 18:1 SM-d9 internal standard solution. The amount should be in a similar concentration range as the expected endogenous sphingomyelin.

• Lipid Extraction (Folch Method):

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the homogenate to achieve a final solvent to sample ratio of 20:1 (v/v).

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing.

  • Centrifuge the mixture at 3,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

  • Re-extract the upper aqueous phase and the protein pellet with another portion of the chloroform:methanol mixture.

  • Combine the organic phases.

• Phase Separation and Washing:

  • Add 0.2 volumes of 0.9% NaCl solution to the combined organic extract.

  • Vortex and centrifuge as in step 3 to facilitate phase separation.

  • Remove the upper aqueous phase.

• Drying and Reconstitution:

  • Dry the lipid extract under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid film in a known volume of a suitable solvent for LC-MS analysis (e.g., methanol/chloroform 1:1, v/v).

Protocol 2: Quantitative Analysis of Sphingomyelin by LC-MS/MS

This protocol outlines the parameters for the quantification of sphingomyelin using a triple quadrupole mass spectrometer.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source

LC Conditions:

• Column: A C18 reversed-phase column suitable for lipidomics (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A suitable gradient to separate different lipid classes, for example:

  • 0-1 min: 30% B

  • 1-15 min: linear gradient to 100% B

  • 15-20 min: hold at 100% B

  • 20-25 min: return to 30% B and equilibrate.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM):

  • Set up MRM transitions for the precursor ion ([M+H]+) of each sphingomyelin species and a specific product ion. A common product ion for sphingomyelins is m/z 184.1, corresponding to the phosphocholine headgroup.

  • Example MRM transitions:

    • Endogenous 18:1 SM (e.g., SM(d18:1/18:1)): Precursor m/z -> Product m/z 184.1

    • Internal Standard 18:1 SM-d9: Precursor m/z -> Product m/z 184.1

• Data Analysis:

  • Integrate the peak areas for the endogenous sphingomyelin species and the 18:1 SM-d9 internal standard.

  • Calculate the concentration of each endogenous sphingomyelin species using a calibration curve generated with known amounts of non-labeled sphingomyelin standards and a fixed amount of the internal standard.

Signaling Pathways and Experimental Workflows

Sphingolipid Metabolism in Oligodendrocytes

The following diagram illustrates the central role of sphingomyelin in the metabolic pathways of oligodendrocytes, the myelin-producing cells of the central nervous system.

References

• 1. Frontiers | Overview of myelin, major myelin lipids, and myelin-associated proteins [frontiersin.org]
• 2. Overview of myelin, major myelin lipids, and myelin-associated proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sphingomyelin - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative Analysis of Sphingomyelin by High-Performance Liquid Chromatography after Enzymatic Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative analysis of sphingomyelin by high-performance liquid chromatography after enzymatic hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

18:1 SM-d9 stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability, storage, and use of 18:1 SM-d9 (N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine).

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 18:1 SM-d9?

A1: For long-term stability, 18:1 SM-d9 should be stored at -20°C.[1][2][3][4] It is typically shipped on dry or wet ice to maintain this temperature.[3] When supplied in an organic solvent, ensure the container is tightly sealed to prevent solvent evaporation and concentration changes.

Q2: What is the expected stability of 18:1 SM-d9 under recommended storage conditions?

A2: Under the recommended storage condition of -20°C, 18:1 SM-d9 is stable for at least one year.[1][2] Some suppliers indicate a stability of four years or more.[5] For optimal performance, it is recommended to use the product within the timeframe specified on the certificate of analysis.

Q3: In what forms is 18:1 SM-d9 typically supplied?

A3: 18:1 SM-d9 is often supplied as a solid or in a solution of an organic solvent like chloroform or ethanol at a specified concentration (e.g., 1 mg/mL).[3]

Q4: Can I subject 18:1 SM-d9 to multiple freeze-thaw cycles?

A4: It is best to minimize freeze-thaw cycles. For solutions, it is recommended to aliquot the standard into smaller, single-use vials upon receipt to avoid repeated warming and cooling, which can potentially lead to degradation and solvent evaporation.

Q5: What are the primary applications of 18:1 SM-d9?

A5: 18:1 SM-d9 is primarily used as an internal standard for the quantification of 18:1 sphingomyelin and other sphingolipids in biological samples by mass spectrometry (MS), such as liquid chromatography-mass spectrometry (LC-MS).[6] Its deuterated nature allows it to be distinguished from the endogenous, non-deuterated analyte while behaving similarly during sample extraction and ionization.[7][8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Signal in MS	Degradation: The compound may have degraded due to improper storage or handling.	Ensure the standard has been stored consistently at -20°C and protected from light. Prepare fresh dilutions from a new aliquot.
Poor Solubility: The standard may not be fully dissolved in the chosen solvent.	Sphingomyelins are amphipathic. Ensure the solvent system is appropriate. A mixture of chloroform and methanol is often effective for initial solubilization. For LC-MS, ensure compatibility with the mobile phase.
Instrument Issues: The mass spectrometer may not be properly tuned for the m/z of 18:1 SM-d9.	Verify the instrument calibration and method parameters, including the precursor and product ion masses for your specific adduct (e.g., [M+H]+, [M+Na]+).
Poor Peak Shape in LC	Inappropriate Column Chemistry: The LC column may not be suitable for lipid analysis.	Use a column designed for lipidomics, such as a C18 or C8 reversed-phase column, or a HILIC column for polar lipids.
Mobile Phase Mismatch: The solvent in which the standard is dissolved may be too strong or too weak compared to the initial mobile phase, causing peak fronting or tailing.	Evaporate the storage solvent and reconstitute the standard in the initial mobile phase of your LC gradient.
High Variability in Internal Standard Response	Inconsistent Pipetting: Inaccurate or inconsistent addition of the internal standard to samples.	Use calibrated pipettes and ensure proper technique. Add the internal standard to all samples, standards, and quality controls at the same concentration early in the sample preparation process.
Extraction Inefficiency: The lipid extraction protocol may not be optimal for sphingomyelins.	Consider using established lipid extraction methods like the Folch, Bligh & Dyer, or MTBE protocols. Ensure thorough mixing and phase separation.
Matrix Effects: Components of the biological matrix may be suppressing or enhancing the ionization of the internal standard.	Dilute the sample extract to reduce matrix effects. Optimize the chromatography to separate the analyte from interfering matrix components.
Presence of Unlabeled 18:1 SM in the Standard	Isotopic Exchange: Loss of deuterium atoms and replacement with hydrogen.	While less common for deuterium on carbon atoms, this can be a concern. Use high-purity solvents and avoid harsh pH conditions during sample preparation.
Contamination: The standard may contain a small amount of the non-deuterated form.	Check the certificate of analysis for isotopic purity. If significant, account for this contribution in your calculations or obtain a new standard.

Data Presentation

Stability and Storage Conditions Summary

Parameter	Condition	Reference
Storage Temperature	-20°C	[1][2][3][4]
Shipping Condition	Dry or Wet Ice	[3]
Stability (at -20°C)	≥ 1 year	[1][2]
≥ 4 years	[5]
Common Solvents	Chloroform, Ethanol	[3]

Experimental Protocols

Protocol: Use of 18:1 SM-d9 as an Internal Standard for Quantification of 18:1 Sphingomyelin in Plasma by LC-MS

1. Preparation of 18:1 SM-d9 Internal Standard Stock and Working Solutions:

• Stock Solution: If received as a solid, dissolve 1 mg of 18:1 SM-d9 in 1 mL of a 2:1 (v/v) chloroform:methanol solution to obtain a 1 mg/mL stock solution. If received as a solution, use as the stock. Store at -20°C.

• Working Solution: Prepare a working solution by diluting the stock solution in a solvent compatible with your extraction method (e.g., methanol or isopropanol) to a concentration appropriate for your assay (e.g., 10 µg/mL).

2. Sample Preparation and Lipid Extraction (Bligh & Dyer Method):

• To 100 µL of plasma in a glass tube, add 10 µL of the 18:1 SM-d9 working solution.

• Add 375 µL of a 1:2 (v/v) chloroform:methanol mixture. Vortex thoroughly for 1 minute.

• Add 125 µL of chloroform. Vortex for 30 seconds.

• Add 125 µL of water. Vortex for 30 seconds.

• Centrifuge at 2000 x g for 10 minutes to induce phase separation.

• Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a solvent suitable for your LC-MS analysis (e.g., 100 µL of 9:1 (v/v) methanol:chloroform).

3. LC-MS Analysis:

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

• Mobile Phase B: Acetonitrile/Isopropanol (5:2, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient: A suitable gradient to separate sphingomyelins (e.g., start with 30% B, increase to 100% B over 15 minutes, hold for 5 minutes, and re-equilibrate).

• MS Detection: Use a tandem mass spectrometer in positive ion mode with Multiple Reaction Monitoring (MRM).

  • 18:1 SM (endogenous): Monitor the transition for the specific precursor ion (e.g., [M+H]+) to a characteristic product ion.

  • 18:1 SM-d9 (internal standard): Monitor the corresponding transition for the deuterated precursor ion to its product ion.

4. Quantification:

• Generate a calibration curve using known concentrations of a non-deuterated 18:1 SM standard, with a fixed amount of 18:1 SM-d9 added to each standard.

• Calculate the peak area ratio of the endogenous 18:1 SM to the 18:1 SM-d9 internal standard in your samples.

• Determine the concentration of 18:1 SM in your samples by interpolating the peak area ratios onto the calibration curve.

Visualizations

Caption: Simplified overview of the sphingolipid metabolism pathway.

Caption: Typical workflow for a lipidomics experiment using an internal standard.

References

• 1. Sphingolipid Metabolic Pathway: An Overview of Major Roles Played in Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid Extraction for Mass Spectrometry Lipidomics [protocols.io]
• 3. Sphingolipid - Wikipedia [en.wikipedia.org]
• 4. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 5. researchgate.net [researchgate.net]
• 6. lipidmaps.org [lipidmaps.org]
• 7. Frontiers | Mysterious sphingolipids: metabolic interrelationships at the center of pathophysiology [frontiersin.org]
• 8. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mass Spectrometry Signal of 18:1 SM-d9

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the 18:1 SM-d9 (N-oleoyl-d9-D-erythro-sphingosylphosphorylcholine) signal in their mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What are the expected m/z values for 18:1 SM-d9?

The expected mass-to-charge ratio (m/z) for 18:1 SM-d9 can vary depending on the adduct formed during ionization. The protonated molecule is a common adduct.

Adduct	Theoretical m/z
[M+H]⁺	738.6470
[M+Na]⁺	760.6290

Note: Always verify the exact mass with your high-resolution mass spectrometer.

Q2: Why am I observing a weak or no signal for my 18:1 SM-d9 internal standard?

Several factors can contribute to a weak or absent signal for your 18:1 SM-d9 internal standard. These can be broadly categorized into issues with sample preparation, liquid chromatography, or mass spectrometer settings. A systematic approach to troubleshooting is recommended.

A trend showing a decrease in sensitivity over time may indicate a dirty ion source from the buildup of material or other contamination.[1] Conversely, an increasing trend in sensitivity could be a sign of sample concentration due to solvent evaporation in the autosampler or carryover from previous injections.[1]

Q3: What are common adducts observed for sphingomyelins, and how can they affect my signal?

In positive electrospray ionization (ESI) mode, sphingomyelins commonly form protonated molecules ([M+H]⁺) and sodium adducts ([M+Na]⁺).[2] The relative intensity of these adducts can be influenced by the mobile phase composition. For instance, the presence of sodium in the mobile phase or sample matrix can enhance the formation of [M+Na]⁺ adducts. It's crucial to be consistent with your mobile phase preparation to ensure reproducible adduct formation and, consequently, a stable signal for your internal standard.

Troubleshooting Guides

Issue 1: Low or No Signal Intensity for 18:1 SM-d9

A diminished or absent signal for your internal standard can compromise the quantification of your target analytes. Follow this workflow to diagnose and resolve the issue.

Caption: Troubleshooting workflow for low or no 18:1 SM-d9 signal.

Detailed Steps:

• Verify Internal Standard Integrity:

  • Question: Is the 18:1 SM-d9 standard expired or improperly stored?

  • Action: Prepare a fresh dilution of the internal standard from a reliable stock. Ensure proper storage conditions (typically at -20°C or -80°C in a suitable solvent).

• Optimize Mass Spectrometer Parameters:

  • Question: Are the ion source and mass analyzer settings optimal for sphingomyelin detection?

  • Action: Infuse a fresh dilution of the 18:1 SM-d9 standard directly into the mass spectrometer to optimize parameters such as capillary voltage, source temperature, and gas flows.[3] Refer to the tables below for typical starting parameters.

• Review Liquid Chromatography Method:

  • Question: Is the chromatographic peak shape for 18:1 SM-d9 acceptable?

  • Action: Poor peak shape (e.g., broad or tailing peaks) can lead to a reduced signal-to-noise ratio.[1] Consider adjusting the mobile phase gradient, flow rate, or trying a different column chemistry to improve peak shape.

• Examine Sample Preparation:

  • Question: Could matrix effects from the sample be suppressing the signal of 18:1 SM-d9?

  • Action: Matrix effects can significantly impact ionization efficiency. Perform a post-extraction spike of the internal standard to assess recovery. If matrix effects are suspected, consider further sample cleanup or dilution.

Table 1: Example LC-MS/MS Parameters for Sphingomyelin Analysis

Parameter	Setting
LC System
Column	C18 or HILIC
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol with 0.1% Formic Acid
Flow Rate	0.2 - 0.5 mL/min
Column Temperature	40 - 50 °C
MS System (Positive ESI)
Capillary Voltage	3.0 - 4.0 kV
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 500 °C[2]
Cone Gas Flow	50 L/h[2]
Desolvation Gas Flow	800 - 1000 L/h[2]

Issue 2: Inconsistent or Poor Reproducibility of the 18:1 SM-d9 Signal

Signal instability can arise from various sources, leading to poor quantitative precision.

Caption: Troubleshooting workflow for inconsistent 18:1 SM-d9 signal.

Detailed Steps:

• Inspect the Autosampler:

  • Question: Are there any issues with the autosampler that could lead to variable injection volumes?

  • Action: Check for air bubbles in the syringe and sample loop. Ensure the autosampler temperature is stable to prevent solvent evaporation.[1]

• Verify LC System Equilibration:

  • Question: Is the LC system fully equilibrated between injections?

  • Action: Insufficient column equilibration can lead to shifts in retention time and variable peak areas. Ensure that the equilibration time in your LC method is adequate.

• Monitor Mass Spectrometer Stability:

  • Question: Is the mass spectrometer performance stable over the course of the analytical run?

  • Action: Inject a quality control (QC) sample containing the internal standard at regular intervals (e.g., every 10-15 samples) to monitor for any drift in signal intensity.[4] A dirty ion source is a common cause of decreasing signal intensity over time.[1]

• Assess Adduct Formation Consistency:

  • Question: Is the ratio of different adducts (e.g., [M+H]⁺ to [M+Na]⁺) consistent across injections?

  • Action: Fluctuations in the mobile phase composition or sample matrix can alter the preferred adduct, leading to signal variability for the monitored ion. Ensure consistent preparation of mobile phases and consider using additives that promote the formation of a single, dominant adduct.

Experimental Protocols

Protocol 1: Preparation of 18:1 SM-d9 Internal Standard Stock and Working Solutions

• Stock Solution (e.g., 1 mg/mL):

  • Allow the lyophilized 18:1 SM-d9 to come to room temperature.

  • Reconstitute the entire contents of the vial with a suitable organic solvent (e.g., methanol or ethanol) to a final concentration of 1 mg/mL.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution in an amber glass vial at -20°C or -80°C.

• Working Solution (e.g., 10 µg/mL):

  • Prepare an intermediate dilution of the stock solution in a suitable solvent.

  • From the intermediate dilution, prepare the final working solution at the desired concentration. The final concentration will depend on the expected levels of endogenous sphingomyelins in your samples and the sensitivity of your instrument.

Protocol 2: Ion Source Cleaning (General Guidance)

Always refer to the manufacturer's manual for your specific mass spectrometer model.

• Venting the Instrument: Follow the manufacturer's procedure to safely vent the mass spectrometer.

• Removing the Ion Source: Carefully remove the ion source housing.

• Disassembling Components: Disassemble the ion source components that are exposed to the sample, such as the capillary, skimmer, and ion transfer tube.

• Cleaning:

  • Sonciate the metal components in a sequence of HPLC-grade water, methanol, and finally isopropanol (or another suitable organic solvent).

  • Use appropriate swabs to gently clean inside the components.

  • Ensure all parts are completely dry before reassembly.

• Reassembly and Pumping Down: Reassemble the ion source and follow the manufacturer's procedure to pump down the instrument.

• Performance Check: After the instrument has reached a stable vacuum, infuse a standard solution to check for signal recovery and stability.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. holcapek.upce.cz [holcapek.upce.cz]
• 3. Quantitative analysis of sphingolipids for lipidomics using triple quadrupole and quadrupole linear ion trap mass spectrometers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Solid-Phase Microextraction—Liquid Chromatography-Mass Spectrometry Method for Analyzing Serum Lipids in Psoriatic Disease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 18:1 SM-d9 Concentration

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the concentration of the internal standard 18:1 SM-d9 (N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine) for quantitative analysis of sphingomyelins in various biological matrices.

Frequently Asked Questions (FAQs)

Q1: What is 18:1 SM-d9 and why is it used as an internal standard?

A1: 18:1 SM-d9 is a deuterated form of sphingomyelin, a type of sphingolipid found in cell membranes. The nine deuterium atoms on the oleoyl acyl chain make it chemically identical to its non-deuterated counterpart but distinguishable by its higher mass. This property makes it an ideal internal standard for mass spectrometry-based lipidomics. It is added to samples at a known concentration to correct for variations in sample preparation, extraction efficiency, and instrument response, thereby enabling accurate quantification of endogenous sphingomyelins.[1][2][3]

Q2: Why is it crucial to optimize the concentration of 18:1 SM-d9 for different matrices?

A2: Different biological matrices, such as plasma, serum, tissue homogenates, and cell lysates, have varying compositions of lipids, proteins, and other molecules.[4][5] These components can cause "matrix effects," which interfere with the ionization of the analyte and the internal standard in the mass spectrometer, leading to signal suppression or enhancement.[6] Optimizing the concentration of 18:1 SM-d9 for each specific matrix is essential to ensure that its analytical response is comparable to that of the endogenous sphingomyelins being quantified, thus minimizing the impact of matrix effects and ensuring accurate results.[1][2]

Q3: What are the key factors to consider when selecting an initial concentration of 18:1 SM-d9?

A3: Several factors should be considered when choosing a starting concentration for 18:1 SM-d9:

• Expected concentration range of endogenous sphingomyelins: The concentration of the internal standard should ideally be within the range of the endogenous analytes.

• Sample volume: The amount of internal standard added should be adjusted based on the volume of the sample being processed.

• Sensitivity of the mass spectrometer: A more sensitive instrument may require a lower concentration of the internal standard.

• Extraction efficiency: If the extraction method has a low recovery rate, a higher initial concentration may be necessary.

Q4: Can I use a single, universal concentration of 18:1 SM-d9 for all my experiments?

A4: While using a single concentration might be convenient, it is not recommended, especially when dealing with different sample matrices. A "one-size-fits-all" approach can lead to inaccurate quantification due to varying matrix effects between sample types.[6] It is best practice to perform a matrix-specific optimization of the internal standard concentration.

Troubleshooting Guide

This guide addresses common issues encountered during the optimization and use of 18:1 SM-d9.

Problem	Possible Cause	Suggested Solution
Low or no signal for 18:1 SM-d9	Insufficient concentration of the internal standard.	Increase the concentration of 18:1 SM-d9 added to the sample.
Poor extraction recovery.	Optimize the lipid extraction protocol. Consider using a different extraction method, such as a single-phase butanol extraction, which has shown good recoveries for sphingolipids.[1]
Instrument sensitivity issues.	Check the mass spectrometer's tuning and calibration. Ensure the instrument is operating within its specified sensitivity range.
High signal intensity and detector saturation	The concentration of 18:1 SM-d9 is too high.	Reduce the concentration of the internal standard added to the sample.
High variability in 18:1 SM-d9 signal across replicate samples	Inconsistent pipetting of the internal standard.	Use calibrated pipettes and ensure proper mixing of the internal standard with the sample.
Inconsistent sample preparation.	Standardize the sample preparation workflow to minimize variability between samples.[7]
Matrix effects varying between samples.	Re-optimize the internal standard concentration for the specific matrix. Ensure thorough sample homogenization.
Poor linearity in the calibration curve	The concentration range of the calibration standards is too wide.	Narrow the concentration range of the calibration standards to bracket the expected analyte concentrations.
Inappropriate internal standard concentration.	The concentration of 18:1 SM-d9 may be too high or too low relative to the calibration standards. Adjust the internal standard concentration to be within the linear range of the assay.
Significant matrix effects.	Dilute the sample to reduce the concentration of interfering matrix components.[6]

Experimental Protocols

Protocol 1: Determination of Optimal 18:1 SM-d9 Concentration in Plasma

This protocol outlines the steps to determine the optimal concentration of 18:1 SM-d9 for the quantification of sphingomyelins in human plasma.

Materials:

• Human plasma (pooled from multiple donors to represent an average matrix)

• 18:1 SM-d9 internal standard stock solution (e.g., 1 mg/mL in methanol)

• Methanol, HPLC grade

• Dichloromethane, HPLC grade

• Water, HPLC grade

• Centrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system

Procedure:

• Prepare a series of 18:1 SM-d9 working solutions at different concentrations (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) by diluting the stock solution with methanol.

• Aliquot 100 µL of pooled human plasma into a set of centrifuge tubes.

• Spike each plasma aliquot with a fixed volume (e.g., 10 µL) of a different 18:1 SM-d9 working solution. Include a blank sample with no internal standard.

• Perform lipid extraction:

  • Add 950 µL of a dichloromethane/methanol mixture (1:1, v/v) containing 0.5% diethylamine to each tube.[8]

  • Vortex vigorously for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of methanol/dichloromethane, 1:1, v/v).

• Analyze the samples by LC-MS/MS. Monitor the signal intensity of 18:1 SM-d9 and a representative endogenous sphingomyelin (e.g., 18:1 SM).

• Evaluate the results: The optimal concentration of 18:1 SM-d9 is the one that provides a stable and robust signal, is not saturated, and is within the linear range of the instrument's detector. The peak area ratio of the endogenous SM to the 18:1 SM-d9 should be close to 1 for the most abundant endogenous SM species.

Data Summary Tables

Table 1: Suggested Starting Concentrations of 18:1 SM-d9 for Different Matrices

Matrix	Sample Volume	Suggested Starting Concentration of 18:1 SM-d9	Reference
Human Plasma	100 µL	200 ng/mL	[8]
Whole Blood	50 µL	1 µg/mL	[2]
Brain Tissue	10 mg	0.031 µg/mL (in spraying solution for MSI)	[9][10]
Cultured Cells	1x10^6 cells	50 pmol	[5]

Note: These are suggested starting concentrations and may require further optimization based on the specific experimental conditions and instrumentation.

Visualizations

Sphingomyelin Signaling Pathway

Caption: The Sphingomyelin Signaling Pathway.

Experimental Workflow for Optimizing 18:1 SM-d9 Concentration

References

• 1. Analytical considerations for reducing the matrix effect for the sphingolipidome quantification in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scientificlabs.com [scientificlabs.com]
• 4. Analytical considerations for reducing the matrix effect for the sphingolipidome quantification in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Blood sphingolipidomics in healthy humans: impact of sample collection methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative and Qualitative Method for Sphingomyelin by LC-MS Using Two Stable Isotopically Labeled Sphingomyelin Species - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Toward Omics-Scale Quantitative Mass Spectrometry Imaging of Lipids in Brain Tissue Using a Multiclass Internal Standard Mixture - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Matrix Effects on 18:1 SM-d9 Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects during the quantification of 18:1 SM-d9 (N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine) by LC-MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of 18:1 SM-d9 quantification?

A1: In liquid chromatography-mass spectrometry (LC-MS), the "matrix effect" refers to the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[1] This can lead to either suppression or enhancement of the analyte's signal, compromising the accuracy, precision, and sensitivity of quantitative analysis.[1][2] When quantifying 18:1 SM-d9 in biological samples like plasma or serum, endogenous molecules, particularly phospholipids, are a major source of matrix effects, often causing ion suppression.[3][4][5]

Q2: Why are phospholipids a primary cause of matrix effects for sphingomyelin analysis?

A2: Phospholipids are highly abundant in biological matrices and share structural similarities with sphingomyelins.[5][6] During sample preparation, especially with methods like protein precipitation, phospholipids are often co-extracted with the analytes of interest.[4] In the electrospray ionization (ESI) source of the mass spectrometer, these co-eluting phospholipids can compete with 18:1 SM-d9 for ionization, leading to a suppressed signal for the analyte.[5] Their high concentration and similar chromatographic behavior make them a significant challenge.[6]

Q3: How does using a stable isotope-labeled internal standard (SIL-IS) like 18:1 SM-d9 help?

A3: A stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for quantitative mass spectrometry. 18:1 SM-d9 is a deuterated version of 18:1 SM.[7][8] Because SIL-ISs have nearly identical physicochemical properties to their non-labeled counterparts, they co-elute and experience similar matrix effects (ion suppression or enhancement).[9] By calculating the ratio of the analyte signal to the SIL-IS signal, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.[9][10]

Q4: Can I use a different sphingomyelin SIL-IS for 18:1 SM-d9 quantification?

A4: While using a SIL-IS of the exact analyte is ideal, a class-specific surrogate standard can be used. However, this approach may not fully account for differences in fragmentation and ionization efficiency between different sphingomyelin species.[11] It is crucial to validate the chosen internal standard to ensure it effectively compensates for the matrix effects on the specific analyte, 18:1 SM.[11]

Troubleshooting Guide

Problem 1: Low or inconsistent signal intensity for 18:1 SM-d9 across replicates.

• Possible Cause: Ion suppression due to matrix effects.[1] This is a classic sign of co-eluting matrix components, like phospholipids, interfering with the ionization of your analyte.[4][12]

• Troubleshooting Steps:

  • Assess Matrix Effects: Perform a post-extraction spike experiment to quantify the extent of ion suppression.[1]

  • Improve Sample Preparation: Standard protein precipitation is often insufficient for removing phospholipids.[2][4] Consider more advanced sample preparation techniques such as Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), or specialized phospholipid removal plates (e.g., HybridSPE).[10][12][13]

  • Optimize Chromatography: Modify your LC gradient to achieve better separation between 18:1 SM-d9 and the interfering phospholipids.[1] Sometimes, simply adjusting the elution profile can move the analyte away from the region of major phospholipid elution.[3]

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[1] However, ensure that the analyte concentration remains above the lower limit of quantification (LLOQ).[5]

Problem 2: Poor accuracy and precision in quality control (QC) samples.

• Possible Cause: Inconsistent matrix effects across different samples or batches. Matrix effects are not only analyte-dependent but can also vary between different batches of the biological matrix.[2][6]

• Troubleshooting Steps:

  • Use a Stable Isotope-Labeled Internal Standard: Ensure you are using 18:1 SM-d9 as the internal standard. This is the most effective way to compensate for sample-to-sample variations in matrix effects.[10]

  • Matrix-Matched Calibrators: Prepare your calibration standards in the same biological matrix as your samples to ensure that the calibrators and the samples experience similar matrix effects.[13][14]

  • Evaluate Sample Preparation Consistency: Inconsistent extraction recovery can contribute to poor precision. Re-evaluate your sample preparation protocol for robustness. The use of a SIL-IS should correct for recovery issues, but significant variability can indicate a problem with the method itself.

Problem 3: Gradual decrease in signal intensity over a long analytical run.

• Possible Cause: Accumulation of phospholipids and other matrix components on the analytical column and in the MS source.[4]

• Troubleshooting Steps:

  • Implement Column Washing: Incorporate a high-organic wash step at the end of each chromatographic run to elute strongly retained compounds like phospholipids. A blank injection with a strong solvent like isopropanol can also help clean the column.[2][4]

  • Use a Guard Column: A guard column can help protect your analytical column from strongly retained matrix components, extending its lifetime.

  • Optimize Sample Cleanup: The most effective solution is to remove the interfering compounds before injection. Revisit your sample preparation method to implement more rigorous cleanup.[3][12]

  • MS Source Cleaning: Phospholipids can foul the MS source. Regular cleaning of the ion source according to the manufacturer's recommendations is crucial for maintaining sensitivity.

Quantitative Data on Sample Preparation Methods

The choice of sample preparation method significantly impacts the extent of matrix effects. The following table summarizes the effectiveness of different techniques in removing phospholipids.

Sample Preparation Technique	Principle	Phospholipid Removal Efficiency	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	Protein removal by precipitation with an organic solvent (e.g., acetonitrile).	Least effective for phospholipid removal.[2][4]	Simple, fast, and inexpensive.[4]	High levels of residual phospholipids leading to significant matrix effects.[4][12]
Liquid-Liquid Extraction (LLE)	Partitioning of analytes between two immiscible liquid phases.	Can provide clean extracts.[2]	Can be highly selective.	Analyte recovery can be low, especially for polar analytes; may still co-extract some lipids.[2]
Solid-Phase Extraction (SPE)	Separation based on affinity for a solid sorbent.	Cleaner extracts compared to PPT.[2]	Can be automated; high selectivity is possible with method optimization.	Method development can be time-consuming.
HybridSPE®-Phospholipid	Combines protein precipitation with selective removal of phospholipids by a zirconium-coated sorbent.[4]	Dramatically reduces residual phospholipids.[12]	Simple workflow; high efficiency in phospholipid removal.[12]	Higher cost compared to simple PPT.
TurboFlow® Technology	Online sample cleanup using turbulent flow chromatography to separate large molecules (proteins, phospholipids) from small molecule analytes.	Removes over 99% of phospholipids.[3]	Automated online cleanup; high throughput.	Requires specialized equipment.[3]

Experimental Protocols

Protocol 1: Assessment of Matrix Effects using Post-Extraction Spike Method

This method quantifies the degree of ion suppression or enhancement.[1]

Materials:

• Blank biological matrix (e.g., plasma, serum)

• 18:1 SM-d9 stock solution

• Neat solvent (compatible with LC-MS mobile phase)

• Standard sample preparation reagents

Procedure:

• Prepare three sets of samples: [1]

  • Set A (Neat Standard): Spike the 18:1 SM-d9 stock solution into the neat solvent at a known concentration.

  • Set B (Blank Matrix Extract): Process the blank biological matrix through your entire sample preparation workflow without adding the analyte.

  • Set C (Post-Spiked Matrix): Take the extracted blank matrix from Set B and spike it with the 18:1 SM-d9 stock solution to the same final concentration as Set A.

• Analyze all three sets of samples by LC-MS.

• Calculate the Matrix Effect (%):

  • Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Protocol 2: Solid-Phase Extraction (SPE) for Phospholipid Removal

This is a general protocol and should be optimized for your specific application.

Materials:

• SPE cartridge (e.g., reversed-phase C18 or a mixed-mode sorbent)

• Sample extract (e.g., from protein precipitation)

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent (to remove interferences, e.g., low percentage of organic solvent in water)

• Elution solvent (to elute 18:1 SM-d9, e.g., high percentage of organic solvent)

• SPE manifold

Procedure:

• Conditioning: Pass the conditioning solvent through the SPE cartridge to activate the sorbent.[1]

• Equilibration: Pass the equilibration solvent through the cartridge to prepare it for the sample.[1]

• Loading: Load the sample onto the SPE cartridge.

• Washing: Pass the wash solvent through the cartridge to remove unwanted, weakly bound matrix components like salts and some polar lipids.[1]

• Elution: Pass the elution solvent through the cartridge to collect the analyte of interest (18:1 SM-d9).[1]

• Dry Down and Reconstitution: The eluted sample is typically dried under a stream of nitrogen and reconstituted in a solvent compatible with the LC-MS system.

Visualizations

Caption: General experimental workflow for 18:1 SM-d9 quantification.

Caption: Troubleshooting flowchart for addressing matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. ovid.com [ovid.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 6. tandfonline.com [tandfonline.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. caymanchem.com [caymanchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. gmi-inc.com [gmi-inc.com]
• 14. lcms.cz [lcms.cz]

Technical Support Center: Optimizing 18:1 SM-d9 Analysis in LC-MS

Welcome to the technical support center for optimizing your liquid chromatography-mass spectrometry (LC-MS) analysis of 18:1 SM-d9 and other sphingomyelins. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you achieve optimal peak shape and reliable quantification in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor peak shape (tailing, fronting, or broad peaks) for 18:1 SM-d9 in LC-MS?

Poor peak shape for sphingomyelins like 18:1 SM-d9 can arise from several factors during LC-MS analysis. These issues can compromise resolution, sensitivity, and the accuracy of quantification.[1] The most common causes include:

• Secondary Interactions: Residual silanol groups on the silica-based stationary phase of the column can interact with the polar headgroup of sphingomyelin, leading to peak tailing.[2][3]

• Mobile Phase Effects: An inappropriate mobile phase pH or insufficient buffer concentration can lead to poor peak shape.[1][4] The choice of mobile phase additives is also crucial for good chromatography.[2][5]

• Column Overload: Injecting too much sample can saturate the column, resulting in peak fronting or broadening.[6]

• Extra-Column Volume: Excessive tubing length or dead volume in the LC system can cause peak broadening.[7][8]

• Inappropriate Sample Solvent: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can lead to distorted or split peaks.[7][9]

• Column Contamination or Degradation: Over time, columns can become contaminated or the stationary phase can degrade, leading to a decline in performance and poor peak shape.[1][7]

Q2: How can I improve the peak shape of 18:1 SM-d9 using mobile phase additives?

Mobile phase additives are critical for achieving sharp and symmetrical peaks for sphingomyelins. Here are some common strategies:

• Ammonium Formate/Acetate: These volatile salts are frequently used in LC-MS and help to improve peak shape and ionization efficiency.[2][5] A typical concentration is 5-10 mM.[2] They can help mask residual silanol groups on the stationary phase, reducing secondary interactions.[2]

• Formic Acid/Acetic Acid: Adding a small amount of a weak acid like formic acid (typically 0.1-0.2%) can help to protonate the silanol groups, reducing their interaction with the analyte.[2][10] This is particularly effective in reversed-phase chromatography.

• Trifluoroacetic Acid (TFA): While TFA can produce very sharp peaks due to its ion-pairing properties, it is known to cause significant ion suppression in the mass spectrometer and is generally not recommended for LC-MS applications unless absolutely necessary.[11][12]

The following table summarizes the effects of common mobile phase additives on sphingomyelin peak shape:

Mobile Phase Additive	Typical Concentration	Effect on Peak Shape	MS Compatibility
Ammonium Formate	5-10 mM	Good	Excellent
Ammonium Acetate	5-10 mM	Good	Excellent
Formic Acid	0.1-0.2%	Good	Excellent
Acetic Acid	0.1%	Good	Excellent
Trifluoroacetic Acid (TFA)	0.05-0.1%	Excellent	Poor (Ion Suppression)

Q3: What type of LC column is best for analyzing 18:1 SM-d9?

Both reversed-phase (RP) and hydrophilic interaction liquid chromatography (HILIC) can be used for sphingomyelin analysis, with the choice depending on the specific goals of the experiment.

• Reversed-Phase (RP) Chromatography: C18 and C30 columns are commonly used for lipidomics. They separate lipids based on their hydrophobicity. For complex lipid extracts, RP chromatography can provide good separation of different lipid classes.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative that separates compounds based on their polarity. This technique can be particularly useful for separating lipid classes, with more polar lipids being more retained.[10] HILIC can sometimes provide better peak shapes for polar lipids like sphingomyelins compared to reversed-phase chromatography.[10]

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting poor peak shape for 18:1 SM-d9.

Problem: Peak Tailing

Problem: Peak Fronting or Broadening

Experimental Protocols

Protocol 1: Reversed-Phase LC-MS Method for 18:1 SM-d9

This protocol provides a general starting point for the analysis of 18:1 SM-d9 using reversed-phase chromatography.

• LC System: Agilent 1290 Infinity II or equivalent

• Mass Spectrometer: Sciex QTRAP 6500+ or equivalent

• Column: Waters ACQUITY UPLC CSH C18, 1.7 µm, 2.1 x 100 mm

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Formate and 0.1% Formic Acid

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: 30-100% B

  • 12-15 min: 100% B

  • 15.1-18 min: 30% B (re-equilibration)

• Flow Rate: 0.4 mL/min

• Column Temperature: 50 °C

• Injection Volume: 5 µL

• Sample Solvent: The initial mobile phase composition (30% B) is recommended.

• MS Parameters (Positive Ion Mode):

  • Ion Source: TurboIonSpray

  • IonSpray Voltage: 5500 V

  • Temperature: 500 °C

  • Curtain Gas: 35 psi

  • Collision Gas: Medium

  • MRM Transition for 18:1 SM-d9: Precursor ion (m/z) -> Product ion (m/z) (specific values will depend on the instrument and adduct, but a common fragment is the phosphocholine headgroup at m/z 184.1).[13]

Protocol 2: HILIC LC-MS Method for 18:1 SM-d9

This protocol is an alternative for separating sphingomyelins based on their polarity.

• LC System: Waters ACQUITY UPLC I-Class or equivalent

• Mass Spectrometer: Thermo Scientific Q Exactive HF or equivalent

• Column: Waters ACQUITY UPLC BEH HILIC, 1.7 µm, 2.1 x 100 mm

• Mobile Phase A: Acetonitrile with 0.1% Formic Acid

• Mobile Phase B: Water with 10 mM Ammonium Formate and 0.1% Formic Acid

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-50% B

  • 8-9 min: 50% B

  • 9.1-12 min: 5% B (re-equilibration)

• Flow Rate: 0.5 mL/min

• Column Temperature: 45 °C

• Injection Volume: 2 µL

• Sample Solvent: 95:5 Acetonitrile:Water

• MS Parameters (Positive Ion Mode):

  • Ion Source: Heated Electrospray Ionization (HESI)

  • Spray Voltage: 3.5 kV

  • Capillary Temperature: 320 °C

  • Sheath Gas Flow Rate: 40

  • Aux Gas Flow Rate: 10

  • Full Scan m/z Range: 150-1500

Data Presentation

Table 2: Hypothetical Data on the Effect of Mobile Phase Additives on 18:1 SM-d9 Peak Asymmetry

This table illustrates how different mobile phase additives can impact the peak shape of 18:1 SM-d9. The asymmetry factor is a measure of peak tailing, with a value of 1 indicating a perfectly symmetrical peak.

Mobile Phase Composition	Asymmetry Factor (10% height)	Peak Width (s)
Acetonitrile/Water	1.8	12.5
Acetonitrile/Water + 0.1% Formic Acid	1.3	9.8
Acetonitrile/Water + 10 mM Ammonium Formate	1.2	9.2
Acetonitrile/Water + 10 mM Ammonium Formate + 0.1% Formic Acid	1.1	8.5

As shown in the table, the addition of formic acid and ammonium formate significantly improves peak symmetry and reduces peak width.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical flow for method development to optimize the peak shape of 18:1 SM-d9.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. Choice of buffer in mobile phase can substantially alter peak areas in quantification of lipids by HPLC-ELSD - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 9. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 10. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of buffer on peak shape of peptides in reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. halocolumns.com [halocolumns.com]
• 13. lipidmaps.org [lipidmaps.org]

Technical Support Center: Analysis of 18:1 SM-d9

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the fragmentation pattern analysis of 18:1 Sphingomyelin-d9 (18:1 SM-d9). This deuterated internal standard is crucial for the accurate quantification of sphingolipids in various biological matrices. This guide offers troubleshooting advice and frequently asked questions to ensure reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is 18:1 SM-d9 and why is it used in mass spectrometry?

A1: 18:1 SM-d9 is a deuterated form of sphingomyelin, a class of lipids essential for cell membrane structure and signaling. Specifically, it is N-oleoyl-d9-D-erythro-sphingosylphosphorylcholine. The "18:1" denotes the sphingoid base (d18:1) and the fatty acid chain (18:1), which is oleic acid. The "-d9" indicates that nine hydrogen atoms on the oleoyl acyl chain have been replaced with deuterium. This stable isotope-labeled compound is chemically almost identical to its endogenous counterpart but has a higher mass.[1][2] It is widely used as an internal standard in liquid chromatography-mass spectrometry (LC-MS) based lipidomics to correct for sample loss during preparation and for variations in instrument response, leading to more accurate and precise quantification of native sphingomyelins.[3][4]

Q2: What is the expected precursor ion (M+H)+ for 18:1 SM-d9?

A2: The molecular formula of 18:1 SM (d18:1/18:1)-d9 is C41H72D9N2O6P.[2] The theoretical monoisotopic mass of the neutral molecule is approximately 737.6397 Da.[5] When analyzed in positive ion mode using electrospray ionization (ESI), it readily forms a protonated molecule [M+H]+. Therefore, the expected m/z for the precursor ion will be approximately 738.6.

Q3: What are the characteristic product ions observed in the MS/MS fragmentation of 18:1 SM-d9?

A3: Upon collision-induced dissociation (CID), sphingomyelins typically fragment at the phosphodiester bond. The most characteristic and abundant product ion is the phosphocholine headgroup, which is observed at an m/z of 184.1.[3][6] Another significant fragment arises from the neutral loss of the phosphocholine headgroup (183 Da), resulting in a fragment corresponding to the ceramide backbone. For 18:1 SM-d9, this would be observed at an m/z of approximately 554.6. Further fragmentation of the ceramide backbone can also occur.

Troubleshooting Guide

Q1: I am not observing the expected m/z 184.1 product ion for 18:1 SM-d9. What could be the issue?

A1:

• Incorrect Polarity Mode: The m/z 184.1 fragment is characteristic of positive ion mode fragmentation. Ensure your mass spectrometer is operating in positive ESI mode.

• Low Collision Energy: The phosphocholine headgroup is readily cleaved. However, if the collision energy is set too low, fragmentation may be inefficient. Gradually increase the collision energy to optimize the fragmentation.

• Instrument Calibration: Verify that your mass spectrometer is properly calibrated across the relevant mass range. An out-of-calibration instrument may result in mass shifts.

• Standard Degradation: Ensure the 18:1 SM-d9 standard has been stored correctly (typically at -20°C) and has not degraded.[2]

Q2: My quantification results are inconsistent despite using 18:1 SM-d9 as an internal standard. What are the potential causes?

A2:

• Differential Matrix Effects: Even though deuterated standards are used to mitigate matrix effects, significant differences in the sample matrix compared to your calibration standards can still lead to variations in ionization efficiency.[7] Consider performing a post-extraction addition experiment to evaluate the extent of matrix effects.

• Isotopic Exchange: Deuterium atoms on the internal standard can sometimes exchange with protons from the solvent, a phenomenon known as back-exchange. This is more likely if the deuterium labels are in labile positions.[7] For 18:1 SM-d9, the deuterium atoms are on the stable acyl chain, making this less likely but still a possibility under harsh sample preparation conditions.

• Co-elution Issues: For accurate correction, the analyte and the internal standard must co-elute.[8] A slight chromatographic shift between the deuterated standard and the native analyte can sometimes occur due to the isotope effect, especially with a high number of deuterium atoms.[5] Verify co-elution by overlaying the chromatograms of the analyte and the internal standard.

• Purity of the Standard: Ensure the chemical and isotopic purity of your 18:1 SM-d9 standard are high (typically >99% and ≥98% respectively).[4] Impurities can lead to inaccurate quantification.

Q3: I am observing a peak for the endogenous 18:1 SM in my internal standard solution. Is this normal?

A3: This can occur due to two main reasons:

• Isotopic Contribution: Deuterated standards are never 100% enriched. There will always be a small percentage of the unlabeled analyte present. It is important to characterize this contribution and subtract it from the sample measurements.[4]

• Contamination: Although less likely with high-quality standards, contamination of the internal standard with the native analyte is possible.

To address this, always analyze a solution containing only the internal standard to assess the level of the unlabeled analyte.

Data Presentation

Table 1: Key m/z Values for 18:1 SM-d9 Fragmentation Analysis

Ion Description	Expected m/z	Notes
Precursor Ion [M+H]+	~738.6	Protonated molecule of 18:1 SM-d9.
Product Ion (Phosphocholine)	184.1	Characteristic fragment for all sphingomyelins and phosphatidylcholines. Used for MRM.[6]
Product Ion (Ceramide backbone)	~554.6	Resulting from the neutral loss of the phosphocholine headgroup (183 Da).
Product Ion (Sphingosine base)	264.3	Characteristic fragment for the d18:1 sphingosine backbone.[9]

Experimental Protocols

Detailed Methodology for LC-MS/MS Analysis of 18:1 SM-d9

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma, add 200 µL of ice-cold isopropanol containing the 18:1 SM-d9 internal standard at a known concentration.

  • Vortex vigorously for 1 minute.

  • Incubate at -20°C for 10 minutes to allow for complete protein precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new vial for LC-MS/MS analysis.

• Liquid Chromatography (LC):

  • Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column is often used for class separation of phospholipids.[6][10] An example is a Waters ACQUITY UPLC BEH HILIC column (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Acetonitrile/Water (95:5) with 10 mM ammonium formate.

  • Mobile Phase B: Acetonitrile/Water (50:50) with 10 mM ammonium formate.

  • Gradient: A typical gradient would start at a high percentage of mobile phase A, with a gradual increase in mobile phase B to elute the more polar lipids.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI) in Positive Mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transition for 18:1 SM-d9: Q1: 738.6 m/z → Q3: 184.1 m/z.

  • Collision Gas: Argon.

  • Capillary Voltage: 3.0 kV.

  • Source Temperature: 150°C.

  • Desolvation Temperature: 400°C.

  • Cone Gas Flow: 50 L/hr.

  • Desolvation Gas Flow: 800 L/hr.

Note: These parameters are a general guideline and should be optimized for your specific instrument and application.

Mandatory Visualization

Caption: Fragmentation pathway of 18:1 SM-d9 in positive ion mode.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. A High Throughput Lipidomics Method Using Scheduled Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. lcms.cz [lcms.cz]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. ideaexchange.uakron.edu [ideaexchange.uakron.edu]
• 10. pubs.acs.org [pubs.acs.org]

preventing isotopic exchange in 18:1 SM-d9

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing isotopic exchange in 18:1 SM-d9 (N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine).

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for 18:1 SM-d9?

Isotopic exchange, in this context, refers to the unintended replacement of deuterium (D) atoms on the d9-oleoyl chain of 18:1 SM-d9 with hydrogen (H) atoms from the surrounding environment. This process, also known as H/D back-exchange, leads to a decrease in the isotopic purity of the standard. For researchers using 18:1 SM-d9 as an internal standard in mass spectrometry-based lipidomics, this can result in inaccurate quantification of the endogenous, non-deuterated 18:1 SM.

Q2: Where are the deuterium atoms located on 18:1 SM-d9 and how stable are they?

Commercially available 18:1 SM-d9 is typically deuterated on the terminal methyl and adjacent methylene groups of the oleic acid acyl chain. The carbon-deuterium (C-D) bonds on an alkyl chain are generally stable under standard experimental conditions. Isotopic exchange is unlikely to occur without the presence of specific catalysts or extreme conditions.

Q3: What are the primary factors that can induce isotopic exchange in 18:1 SM-d9?

Isotopic exchange of non-labile C-D bonds on an acyl chain is not a spontaneous process. It is typically facilitated by the following factors:

• Presence of Catalysts: Strong acids, strong bases, or metal catalysts can promote H/D exchange.[1]

• Elevated Temperatures: Higher temperatures can provide the necessary activation energy for the exchange reaction to occur.[1][2]

• Presence of Protic Solvents: Solvents containing exchangeable protons (e.g., water, methanol) are a necessary source of hydrogen for the back-exchange to happen.

Q4: What are the best practices for storing 18:1 SM-d9 to maintain its isotopic integrity?

To ensure the long-term stability and isotopic purity of 18:1 SM-d9, proper storage is crucial. The following table summarizes the recommended storage conditions.

Parameter	Recommendation	Rationale
Form	Dissolved in a suitable organic solvent	Unsaturated lipids like 18:1 SM are hygroscopic and unstable as powders, which can lead to hydrolysis and oxidation.[3][4][5][6]
Temperature	-20°C ± 4°C	Minimizes degradation and potential for chemical reactions.[3][4][5][6][7]
Container	Glass vial with a Teflon-lined cap	Prevents leaching of impurities from plastic containers and ensures a tight seal.[3][4][5][6]
Atmosphere	Under an inert gas (e.g., argon or nitrogen)	Prevents oxidation of the unsaturated oleoyl chain.[3][4][5][6]

Q5: How should I handle 18:1 SM-d9 during experimental procedures to prevent isotopic exchange?

Maintaining isotopic purity during your experiments requires careful handling. The key is to avoid conditions that could catalyze the exchange.

Best Practice	Rationale
Use Anhydrous Solvents	Minimize the presence of water, a source of protons for back-exchange.
Avoid Strong Acids and Bases	These can catalyze the H/D exchange reaction.[1]
Work at Low Temperatures	Reduces the rate of any potential exchange reactions.[2]
Use Glassware and Teflon-lined equipment	Avoids contamination from plastics.[3][4][5][6]
Minimize Exposure to Air and Light	Protects the unsaturated lipid from oxidation.[3]

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments, potentially indicating isotopic exchange.

Observed Problem	Potential Cause	Recommended Solution
Decreased signal intensity of 18:1 SM-d9 in mass spectrometry analysis.	Loss of deuterium, resulting in a mass shift to lower m/z values that are not being monitored.	1. Verify the mass spectrometer is calibrated and functioning correctly. 2. Analyze a fresh aliquot of the 18:1 SM-d9 standard to confirm its integrity. 3. Review your experimental protocol for potential sources of acid/base contamination or high temperatures.
Appearance of unexpected peaks with lower m/z values corresponding to partially deuterated or non-deuterated 18:1 SM.	Isotopic back-exchange with protons from the solvent or reagents.	1. Use fresh, anhydrous solvents for all steps. 2. Ensure that all reagents are free from acidic or basic contaminants. Check the pH of aqueous solutions. 3. If possible, perform the experiment at a lower temperature.
Inconsistent quantification results across different batches of experiments.	Variable levels of isotopic exchange occurring due to inconsistencies in the experimental procedure.	1. Standardize all experimental parameters, including incubation times, temperatures, and reagent concentrations. 2. Prepare fresh dilutions of the 18:1 SM-d9 standard for each batch of experiments. 3. Routinely check the isotopic purity of your working standard solution.

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity of 18:1 SM-d9 by Mass Spectrometry

This protocol outlines a method to determine the isotopic enrichment of your 18:1 SM-d9 standard.

• Sample Preparation:

  • Prepare a stock solution of 18:1 SM-d9 in an appropriate organic solvent (e.g., chloroform/methanol 2:1, v/v) at a concentration of 1 mg/mL.

  • Further dilute the stock solution to a working concentration of 1 µg/mL in the same solvent.

• Mass Spectrometry Analysis:

  • Infuse the working solution directly into a high-resolution mass spectrometer.

  • Acquire the mass spectrum in the positive ion mode, looking for the [M+H]⁺ ion.

  • The theoretical m/z for the fully deuterated [M+H]⁺ ion of 18:1 SM-d9 (C₄₁H₇₂D₉N₂O₆P) is approximately 738.64.

• Data Analysis:

  • Examine the isotopic distribution of the molecular ion peak.

  • The presence of significant peaks at lower m/z values (e.g., m/z 737.63, 736.62, etc.) indicates the loss of one or more deuterium atoms.

  • Calculate the isotopic enrichment by comparing the intensity of the fully deuterated peak to the sum of intensities of all related isotopic peaks.

Protocol 2: Lipid Extraction using a Modified Bligh-Dyer Method to Minimize Isotopic Exchange

This protocol is designed to extract lipids from a biological matrix while minimizing the risk of isotopic exchange of the 18:1 SM-d9 internal standard.

• Reagents:

  • Chloroform (anhydrous)

  • Methanol (anhydrous)

  • Water (deionized, pH neutral)

• Procedure:

  • To your sample, add the 18:1 SM-d9 internal standard.

  • Add 1 mL of cold (-20°C) methanol. Vortex briefly.

  • Add 2 mL of cold (-20°C) chloroform. Vortex for 2 minutes.

  • Add 0.8 mL of cold (4°C) water. Vortex for 30 seconds.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

  • Carefully collect the lower organic phase containing the lipids using a glass pipette.

  • Dry the extracted lipids under a stream of nitrogen gas at room temperature.

  • Reconstitute the lipid extract in an appropriate solvent for your analysis.

Visualizations

Caption: Workflow for handling 18:1 SM-d9 to prevent isotopic exchange.

References

• 1. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. [Mechanism for the condensation reaction of fatty-acid biosynthesis (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. researchgate.net [researchgate.net]
• 6. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Controlled Tetradeuteration of Straight‐Chain Fatty Acids: Synthesis, Application, and Insight into the Metabolism of Oxidized Linoleic Acid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Challenges in Using Deuterated Lipid Standards

Welcome to the Technical Support Center for the use of deuterated lipid standards in lipidomics and other quantitative mass spectrometry applications. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the challenges encountered during experiments with deuterated lipid standards.

Troubleshooting Guides

This section provides detailed troubleshooting for common issues encountered when using deuterated lipid standards.

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results are inconsistent and inaccurate, even though I am using a deuterated internal standard. What are the potential causes?

Answer: Inaccurate or inconsistent results with deuterated internal standards can arise from several factors. The most common issues are a lack of co-elution between the analyte and the standard, isotopic or chemical impurities in the standard, unexpected isotopic exchange, and differential matrix effects.

Troubleshooting Steps:

• Verify Co-elution: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[1][2][3] This can lead to differential matrix effects, where the analyte and the internal standard experience different levels of ion suppression or enhancement.[4][5]

  • Action: Overlay the chromatograms of the analyte and the internal standard to confirm complete co-elution. If a separation is observed, consider adjusting the chromatographic method, such as using a column with lower resolution or modifying the mobile phase composition.[2]

• Assess Isotopic and Chemical Purity: The presence of unlabeled analyte or other impurities in the deuterated standard can lead to an overestimation of the analyte's concentration.[6]

  • Action: Consult the Certificate of Analysis (CoA) for your standard to verify its isotopic and chemical purity. High isotopic enrichment (≥98%) and chemical purity (>99%) are crucial for accurate results. If in doubt, you can assess the contribution of the internal standard to the analyte signal by analyzing a blank sample spiked only with the deuterated standard.

• Investigate Isotopic Exchange: Deuterium atoms on the standard can sometimes be replaced by hydrogen atoms from the surrounding environment (solvents, sample matrix), a phenomenon known as back-exchange.[7][8] This is more likely to occur if the deuterium atoms are in labile positions, such as on heteroatoms (-OH, -NH) or on carbons adjacent to carbonyl groups.

  • Action: Review the labeling position on your standard. If it is in a potentially labile position, consider the pH and temperature of your sample preparation and analysis. Storing and analyzing samples at low temperatures and a pH of around 2.5-3 can minimize exchange.[9][10]

• Evaluate Matrix Effects: Even with co-elution, the analyte and the deuterated standard can experience different matrix effects, leading to inaccurate quantification.

  • Action: Conduct a post-extraction addition experiment to assess the matrix effect for both the analyte and the internal standard.

Issue 2: Poor Signal Intensity or Unexpected Peaks in Mass Spectrometry

Question: I am observing poor signal intensity for my deuterated lipid standard, or I am seeing unexpected peaks in the mass spectrum. What could be the cause?

Answer: Poor signal intensity or the presence of unexpected peaks can be due to degradation of the standard, incomplete solubilization, contamination, or the formation of solvent adducts.

Troubleshooting Steps:

• Check for Degradation: Lipids, especially unsaturated ones, are prone to oxidation and hydrolysis if not stored and handled properly.[11]

  • Action: Ensure that your standards are stored at the recommended temperature (typically -20°C or below for solutions) in glass vials with Teflon-lined caps.[11] For unsaturated lipids, it is crucial to dissolve them in an organic solvent for storage rather than keeping them as a powder.[11] Avoid repeated freeze-thaw cycles.

• Ensure Complete Solubilization: The standard may not be fully dissolved in the chosen solvent.

  • Action: Gentle warming or sonication can help dissolve the lipid, but be cautious with unsaturated lipids as they are more susceptible to degradation.[11] Ensure the solvent is appropriate for the specific lipid class.

• Investigate Contamination: Impurities can be introduced from storage containers or handling equipment.

  • Action: Always use glass containers with Teflon-lined caps for organic solutions.[11] Use glass or stainless steel pipettes for transferring organic solutions. Ensure all glassware is meticulously clean.

• Identify Solvent Adducts: It is common to observe ions of your lipid adducted with ions from the solvent (e.g., sodium, ammonium) in the mass spectrometer.

  • Action: Identify the expected adducts for your lipid and solvent system. These are generally not a cause for concern unless they interfere with the detection of your primary ion.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern?

A1: Isotopic exchange, or back-exchange, is a chemical process where a deuterium atom on a deuterated standard is replaced by a hydrogen atom from the surrounding environment (e.g., solvent, matrix).[7][8] This is a significant issue because it alters the mass of the internal standard, which can lead to an underestimation of its concentration and, consequently, an overestimation of the analyte's concentration. In severe cases, it can even generate a "false positive" signal for the unlabeled analyte.[7]

Q2: What factors promote isotopic exchange?

A2: The primary factors that promote isotopic exchange are:

• Label Position: Deuterium atoms on heteroatoms (e.g., -OH, -NH) or on a carbon atom adjacent to a carbonyl group are more susceptible to exchange.[9]

• pH of the Solution: Storing or analyzing deuterated compounds in acidic or basic solutions can catalyze the exchange. The minimum rate of exchange for many compounds is around pH 2.5-3.[9]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[10]

• Solvent Composition: Protic solvents like water and methanol can act as a source of hydrogen atoms, driving the exchange.[7]

Q3: What causes the chromatographic shift between deuterated and non-deuterated lipids?

A3: The chromatographic shift, often referred to as the chromatographic isotope effect (CIE), arises from the subtle physicochemical differences between carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger than the C-H bond, leading to a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[2] In reversed-phase chromatography, this typically results in weaker interactions with the non-polar stationary phase, causing the deuterated compound to elute slightly earlier than its non-deuterated counterpart.[1][2][3]

Q4: How should I properly store my deuterated lipid standards?

A4: Proper storage is critical to maintain the stability and integrity of your deuterated lipid standards.

• Powdered Standards: Saturated lipids are relatively stable as powders and should be stored in a glass container with a Teflon-lined closure at ≤ -16°C.[11] Unsaturated lipids are hygroscopic and should be promptly dissolved in a suitable organic solvent.[11]

• Organic Solutions: All lipid standards dissolved in an organic solvent should be stored at -20°C ± 4°C in glass vials with Teflon-lined caps.[11] It is also recommended to store them under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[11]

Q5: What is the recommended isotopic purity for a deuterated internal standard?

A5: For accurate quantitative analysis, it is recommended to use deuterated internal standards with an isotopic enrichment of at least 98%.[6] This minimizes the contribution of the standard to the signal of the unlabeled analyte.

Data Presentation

Table 1: Recommended Storage Conditions for Deuterated Lipid Standards

Form	Lipid Type	Temperature	Container	Notes
Powder	Saturated	≤ -16°C	Glass, Teflon-lined cap	Stable as a dry powder.[11]
Powder	Unsaturated	Not Recommended	Not Applicable	Highly hygroscopic; should be dissolved in an organic solvent immediately.[11]
Organic Solution	All Types	-20°C ± 4°C	Glass, Teflon-lined cap	Store under an inert atmosphere (argon or nitrogen).[11]
Aqueous Suspension	All Types	Not Recommended for Long Term	Plastic or Glass	Prone to hydrolysis over time.

Table 2: Factors Influencing the Rate of Hydrogen-Deuterium Exchange

Factor	Condition Promoting Exchange	Mitigation Strategy
Label Position	Labile positions (on heteroatoms or alpha to carbonyls)	Choose standards with labels on stable positions (e.g., aromatic C-D).
pH	Strongly acidic or basic conditions	Maintain pH around 2.5-3 where exchange is minimal.[9]
Temperature	Elevated temperatures	Store and analyze samples at low temperatures (e.g., 4°C or on ice).[10]
Solvent	Protic solvents (water, methanol)	Use aprotic solvents where possible or minimize exposure time to protic solvents.[7]

Table 3: Illustrative Data on Chromatographic Isotope Effect (CIE) in Reversed-Phase LC

Compound Class	Typical Retention Time Shift (Deuterated vs. Non-deuterated)	Reference
Fatty Acids	Elutes slightly earlier	[1][2]
Steroids	Elutes slightly earlier	[3]
Phospholipids	Elutes slightly earlier	[12]

Note: The magnitude of the shift is dependent on the specific compound, the number and position of deuterium atoms, and the chromatographic conditions.

Experimental Protocols

Protocol 1: Assessing Isotopic Stability of a Deuterated Standard

Objective: To evaluate the stability of a deuterated standard against back-exchange under specific experimental conditions.

Materials:

• Deuterated lipid standard

• Analytical matrix (e.g., plasma, cell lysate)

• Appropriate solvents for extraction and reconstitution

• LC-MS/MS system

Procedure:

• Prepare two sets of samples:

  • Set A (Time Zero): Spike a known concentration of the deuterated standard into the analytical matrix. Immediately process the sample (e.g., protein precipitation, liquid-liquid extraction) and analyze by LC-MS/MS.

  • Set B (Time X): Spike the same concentration of the deuterated standard into the analytical matrix. Subject the sample to the conditions you want to test (e.g., let it sit at room temperature for 4 hours, store in the autosampler at 4°C for 24 hours). After the specified time, process and analyze the sample using the same method as Set A.

• Data Analysis:

  • Compare the peak area response of the deuterated standard between Set A and Set B. A significant decrease in the response in Set B may indicate degradation or isotopic exchange.

  • Monitor the mass transition for the corresponding unlabeled analyte in both sets. An increase in the signal for the unlabeled analyte in Set B would be indicative of back-exchange.

Protocol 2: Evaluating Matrix Effects

Objective: To determine if the sample matrix is causing ion suppression or enhancement for the analyte and the deuterated internal standard.

Materials:

• Analyte and deuterated internal standard

• Blank analytical matrix (free of the analyte)

• LC-MS/MS system

Procedure:

• Prepare three sets of samples:

  • Set 1 (Neat Solution): Prepare a solution of the analyte and the deuterated internal standard in the reconstitution solvent at a known concentration.

  • Set 2 (Post-Extraction Spike): Extract a blank matrix sample. Spike the analyte and the deuterated internal standard into the extracted matrix at the same concentration as in Set 1.

  • Set 3 (Pre-Extraction Spike): Spike the analyte and the deuterated internal standard into a blank matrix sample before extraction. Process the sample as usual. (This set is for determining recovery, but can also be used to assess matrix effects).

• Data Analysis:

  • Calculate the matrix effect using the following formula: Matrix Effect (%) = (Peak Area in Set 2 / Peak Area in Set 1) * 100

  • A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

  • Compare the matrix effect for the analyte and the deuterated internal standard. If the values are significantly different, it indicates a differential matrix effect, which can lead to inaccurate quantification.

Mandatory Visualization

Caption: Troubleshooting workflow for inaccurate quantitative results.

Caption: Experimental workflow for evaluating matrix effects.

Caption: Logical relationships for proper storage of deuterated lipid standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Uncovering Matrix Effects on Lipid Analyses in MALDI Imaging Mass Spectrometry Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Uncovering matrix effects on lipid analyses in MALDI imaging mass spectrometry experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: 18:1 SM-d9 Normalized Data Analysis

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and navigating the data analysis workflow for lipidomics experiments utilizing 18:1 SM-d9 as an internal standard.

Section 1: Standard Experimental & Analysis Workflow

A robust and reproducible workflow is critical for generating high-quality lipidomics data. The following section outlines the key steps from sample preparation to statistical analysis.

Experimental Protocol: Lipid Extraction and LC-MS/MS Analysis

This protocol describes a common method for lipid extraction from plasma or serum and subsequent analysis.

• Reagents and Materials :

  • Internal Standard (IS) solution: 18:1 SM-d9 and other class-specific standards (e.g., SPLASH™ LIPIDOMIX®) in a suitable solvent like methanol.[1][2]

  • Extraction Solvents: LC-MS grade methanol, isopropanol, butanol, methyl tert-butyl ether (MTBE), and water.[2][3]

  • Biological Sample: e.g., 20 µL of serum or plasma.[3][4]

• Lipid Extraction (Butanol-Methanol Method Example) :

  • To 20 µL of sample, add 180 µL of a 1:1 (v/v) butanol-methanol solution pre-spiked with the internal standard mixture, including 18:1 SM-d9.[3]

  • Vortex the mixture for 10-30 seconds.[3][4]

  • Sonicate the mixture in a cold water bath (4°C) for 30 minutes.[3]

  • Centrifuge at 14,000-18,000 rcf for 10 minutes at 4°C to pellet proteins and other debris.[3][4]

  • Carefully transfer the supernatant containing the lipid extract to an autosampler vial for LC-MS analysis.[3]

• LC-MS/MS Analysis :

  • Inject the lipid extract onto a suitable chromatography column (e.g., C18 or HILIC) for separation.[3][5]

  • Perform analysis using a mass spectrometer, often in both positive and negative ionization modes to maximize lipid coverage.[3][5]

  • Data can be acquired using various methods, including Data-Dependent Acquisition (DDA), Data-Independent Acquisition (DIA), or Multiple Reaction Monitoring (MRM).[3][5][6]

Data Analysis Workflow Diagram

The following diagram illustrates the typical computational workflow for processing raw LC-MS data to obtain meaningful biological insights.

Caption: General workflow for 18:1 SM-d9 normalized lipidomics data analysis.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is 18:1 SM-d9 and why is it used for normalization?

A: 18:1 SM-d9 is a synthetic version of a common sphingomyelin (SM) lipid, N-oleoyl-D-erythro-sphingosylphosphorylcholine. The "-d9" signifies that nine hydrogen atoms have been replaced with their heavier isotope, deuterium.[7] This makes it chemically identical to its natural counterpart but easily distinguishable by a mass spectrometer. It is used as an internal standard (IS) to correct for variability introduced during sample preparation, extraction, and LC-MS analysis, such as matrix effects and ionization suppression.[8][9][10] By adding a known amount of 18:1 SM-d9 to every sample, you can normalize the signal of endogenous lipids to the signal of this standard, improving quantitative accuracy and reproducibility.[2][11]

Q2: How do I correctly normalize my data using the 18:1 SM-d9 internal standard?

A: After processing your raw LC-MS data and obtaining peak areas (or intensities) for all detected lipid features, you will perform a ratiometric calculation. For each endogenous sphingomyelin species you want to quantify, divide its peak area by the peak area of the 18:1 SM-d9 internal standard in that same sample.

Normalized Area = (Peak Area of Endogenous SM) / (Peak Area of 18:1 SM-d9)

This calculation should be performed for every individual sample. The resulting normalized area is a unitless value representing the relative abundance of the lipid, which can then be used for statistical comparisons between sample groups.[11][12]

Q3: What is an acceptable Coefficient of Variation (CV) for my quality control (QC) samples?

A: The coefficient of variation (CV), calculated as (Standard Deviation / Mean) * 100, is a measure of reproducibility. For pooled QC samples, which are aliquots of a single homogenous mixture injected periodically throughout the analytical run, a CV of <15-20% is generally considered acceptable for most endogenous lipids in untargeted studies.[13][14] For the internal standards themselves, the CV should be lower, ideally <10-15% , as this reflects the stability of the analytical platform.[4] Lipids with very low abundance may naturally exhibit higher CVs.[15]

Q4: Should I use 18:1 SM-d9 to normalize all my lipid classes?

A: No, this is not recommended. 18:1 SM-d9 is structurally a sphingomyelin and will behave most similarly to other sphingomyelins during extraction and ionization. While it can provide a general indication of system stability, it is not appropriate for accurately normalizing other lipid classes like triglycerides (TG), phosphatidylcholines (PC), or fatty acids.[8][9] Best practice is to use a class-specific, deuterated internal standard for each lipid class being quantified.[5][11][16] Commercially available mixes, such as SPLASH™ LIPIDOMIX®, contain a panel of standards for this purpose.[1][2]

Q5: What statistical analyses are appropriate for my normalized data?

A: Once your data is normalized, log-transformed, and scaled (e.g., Pareto or auto-scaling), you can perform a variety of statistical tests.[11][17]

• For comparing two groups (e.g., Control vs. Treatment): A two-tailed unpaired t-test or a Wilcoxon rank-sum test is appropriate.[5][18]

• For comparing more than two groups : Analysis of variance (ANOVA) followed by a post-hoc test (like Tukey's or Fisher's LSD) is used.[11]

• For pattern recognition and dimensionality reduction : Unsupervised methods like Principal Component Analysis (PCA) are used to assess data quality and identify outliers.[13] Supervised methods like Partial Least Squares-Discriminant Analysis (PLS-DA) can be used to identify features that best separate the groups.

Section 3: Troubleshooting Guide

Even with a validated protocol, issues can arise. The following table provides solutions to common problems encountered during the analysis of 18:1 SM-d9 normalized data.

Issue	Potential Cause(s)	Recommended Solution(s)
High CV (>20%) in QC Samples	1. Inconsistent sample extraction. 2. LC-MS system instability (pump, autosampler, source). 3. Poor chromatographic peak integration.	1. Review and standardize the extraction protocol. Ensure consistent vortexing, centrifugation, and solvent volumes.[19] 2. Run system suitability tests. Check for stable pressure, retention times, and IS intensity.[20] 3. Manually inspect and adjust peak integration parameters in your data processing software. Ensure peaks are not split or incorrectly baseline-corrected.
Poor Peak Shape (Tailing or Fronting)	1. Column degradation or contamination. 2. Incompatible solvent composition between sample and mobile phase. 3. Column overloading.	1. Flush the column with a strong solvent or replace it if necessary. 2. Ensure the sample reconstitution solvent is similar in strength to the initial mobile phase. 3. Dilute the sample extract and re-inject.
Signal Intensity Drift / Attenuation	1. Ion source contamination over the analytical run. 2. Column performance degradation. 3. Temperature fluctuations in the lab or column oven.	1. Clean the mass spectrometer's ion source (e.g., capillary, lenses). 2. Monitor internal standard retention time and peak area; a consistent drift may indicate a failing column. 3. Ensure a stable lab environment and verify instrument temperature settings. Normalization should help correct for gradual drift.[4]
Sample Carryover	1. Contamination in the autosampler needle or injection port. 2. Injection of a highly concentrated sample.	1. Implement a robust needle wash protocol using a strong organic solvent. 2. Inject blank solvent samples after high-concentration samples or periodically throughout the run to assess and mitigate carryover.[13][21]
Matrix Effects / Ion Suppression	1. Co-eluting compounds from the biological matrix compete for ionization, suppressing the signal of the analyte of interest.	1. The primary purpose of the 18:1 SM-d9 IS is to correct for this. Ensure it elutes close to the analytes it is meant to normalize.[8][9] 2. Improve chromatographic separation to better resolve analytes from interfering matrix components. 3. Dilute the sample to reduce the concentration of interfering species.

Quality Control Logic Diagram

This diagram outlines the decision-making process based on key quality control metrics.

Caption: A decision tree for evaluating lipidomics data quality control.

Section 4: Quantitative Data & QC Metrics

Proper quality control requires monitoring specific metrics throughout the analysis. The table below summarizes key parameters and their generally accepted ranges for a reliable lipidomics study.

Metric	Quality Control Check	Acceptable Range	Rationale
Internal Standard (IS) Area	Monitor the raw peak area of 18:1 SM-d9 across all injections, especially in QC samples.	CV < 15%	Tracks the stability and performance of the LC-MS system. Significant deviation can indicate a source or detector issue.[4][21]
IS Retention Time (RT)	Monitor the retention time of 18:1 SM-d9 in all injections.	Shift < 0.2 minutes	Tracks the stability of the liquid chromatography. A gradual drift may indicate column aging, while a sudden shift suggests a pump or solvent issue.
Endogenous Lipid Area (in QCs)	Monitor the normalized peak areas of a representative set of endogenous lipids in pooled QC samples.	CV < 20%	Assesses the reproducibility of the entire analytical method, including sample preparation and analysis.[13][14]
Signal in Blank Injections	Analyze solvent blanks injected after QC or high-concentration samples.	Peak area should be <5-10% of the area in the lowest concentration sample or LLOQ.	Measures the extent of sample carryover from one injection to the next. High carryover can lead to falsely elevated results in subsequent samples.[21]
Mass Accuracy	Check the mass error (in parts-per-million, ppm) for the internal standard and identified lipids.	< 5 ppm	Ensures the mass spectrometer is properly calibrated and increases confidence in lipid identifications.[1][22]

References

• 1. Data-dependent and -independent acquisition lipidomics analysis reveals the tissue-dependent effect of metformin on lipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 3. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 4. aacrjournals.org [aacrjournals.org]
• 5. A High Throughput Lipidomics Method Using Scheduled Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. avantiresearch.com [avantiresearch.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Analytical considerations for reducing the matrix effect for the sphingolipidome quantification in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 10. avantiresearch.com [avantiresearch.com]
• 11. Data on changes in lipid profiles during the differentiation and maturation of human subcutaneous white adipocytes analyzed using chromatographic and bioinformatic tools - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quantitative and Qualitative Method for Sphingomyelin by LC-MS Using Two Stable Isotopically Labeled Sphingomyelin Species [jove.com]
• 13. diva-portal.org [diva-portal.org]
• 14. uu.diva-portal.org [uu.diva-portal.org]
• 15. uab.edu [uab.edu]
• 16. Lipidomics Workflow for Analyzing Lipid Profiles Using Multiple Reaction Monitoring (MRM) in Liver Homogenate of Mice with Non-alcoholic Steatohepatitis (NASH) [en.bio-protocol.org]
• 17. mdpi.com [mdpi.com]
• 18. tandfonline.com [tandfonline.com]
• 19. ous-research.no [ous-research.no]
• 20. documents.thermofisher.com [documents.thermofisher.com]
• 21. diva-portal.org [diva-portal.org]
• 22. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide: 18:1 SM-d9 versus Non-Deuterated 18:1 SM Standard for Mass Spectrometry-Based Lipidomics

For researchers, scientists, and drug development professionals, the accurate quantification of lipids is paramount. Sphingomyelin (SM) species, in particular, are crucial components of cell membranes and are implicated in numerous signaling pathways. This guide provides an objective comparison of the deuterated internal standard, 18:1 SM-d9, and its non-deuterated counterpart, 18:1 SM, focusing on their application in liquid chromatography-mass spectrometry (LC-MS) based quantification.

The use of stable isotope-labeled internal standards, such as 18:1 SM-d9 (N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine), is a cornerstone of modern quantitative lipidomics.[1][2][3] These standards, where several hydrogen atoms are replaced by deuterium, are chemically almost identical to the endogenous analytes but are distinguishable by their increased mass. This subtle yet critical difference allows for precise quantification by correcting for variations during sample preparation, extraction, and instrumental analysis.[4]

Principle of Isotope Dilution Mass Spectrometry

The core advantage of using a deuterated standard like 18:1 SM-d9 lies in the principle of isotope dilution. The deuterated standard is spiked into a biological sample at a known concentration before any sample processing steps.[5] Because the deuterated and non-deuterated forms of the sphingomyelin exhibit nearly identical physicochemical properties, they behave similarly during extraction and chromatographic separation, meaning they will co-elute.[4] However, due to the mass difference, they are readily distinguished by the mass spectrometer. By comparing the signal intensity of the endogenous analyte to that of the deuterated internal standard, accurate quantification can be achieved, as any sample loss or variation in ionization efficiency will affect both compounds equally.

Quantitative Data Comparison

The primary distinction between 18:1 SM-d9 and non-deuterated 18:1 SM in a mass spectrometry experiment is their mass-to-charge ratio (m/z). The nine deuterium atoms in the N-oleoyl chain of 18:1 SM-d9 result in a 9 Dalton mass increase compared to the non-deuterated form. This mass shift is the basis for their differentiation and quantification using techniques like Multiple Reaction Monitoring (MRM).

Parameter	Non-Deuterated 18:1 SM	18:1 SM-d9 (Internal Standard)
Molecular Formula	C₄₁H₈₃N₂O₆P	C₄₁H₇₄D₉N₂O₆P
Exact Mass	730.6016	739.6580
Precursor Ion ([M+H]⁺)	m/z 731.6	m/z 740.7
Characteristic Product Ion (Phosphocholine)	m/z 184.1	m/z 184.1

Note: The exact m/z values may vary slightly depending on the instrument and calibration.

Experimental Protocols

A typical workflow for the quantification of 18:1 SM using 18:1 SM-d9 as an internal standard involves lipid extraction, chromatographic separation, and mass spectrometric detection.

Lipid Extraction

A common method for extracting lipids from biological samples is a modified Bligh and Dyer or Folch extraction.

• To a 1.5 mL microcentrifuge tube, add 100 µL of the biological sample (e.g., plasma, cell lysate).

• Add 50 µL of a known concentration of 18:1 SM-d9 in methanol as the internal standard.

• Add 1 mL of a chloroform:methanol (2:1, v/v) mixture and vortex thoroughly for 5 minutes.

• Add 200 µL of 0.9% NaCl solution and vortex again for 1 minute.

• Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids into a new tube.

• Dry the lipid extract under a stream of nitrogen gas.

• Reconstitute the dried lipids in 100 µL of the initial mobile phase for LC-MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The reconstituted lipid extract is then analyzed by LC-MS/MS.

• Chromatography: Reverse-phase chromatography using a C18 column is commonly employed to separate different lipid classes.[6][7]

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: A typical gradient would start with a higher percentage of mobile phase A, gradually increasing the proportion of mobile phase B to elute the more hydrophobic lipids.

• Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode is typically used for the detection of sphingomyelins. Quantification is performed using Multiple Reaction Monitoring (MRM), where specific precursor-to-product ion transitions are monitored for both the analyte and the internal standard.

  • MRM Transition for 18:1 SM: m/z 731.6 → m/z 184.1

  • MRM Transition for 18:1 SM-d9: m/z 740.7 → m/z 184.1

Visualizing the Workflow and Logic

To better illustrate the process, the following diagrams created using the DOT language visualize the experimental workflow and the logical relationship in the mass spectrometric analysis.

Caption: Experimental workflow for sphingomyelin quantification.

Caption: Logic of MRM detection for deuterated and non-deuterated SM.

Conclusion

References

• 1. scientificlabs.com [scientificlabs.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. lcms.cz [lcms.cz]
• 6. Quantitative and Qualitative Method for Sphingomyelin by LC-MS Using Two Stable Isotopically Labeled Sphingomyelin Species [jove.com]
• 7. A simple and reproducible method for quantification of human tear lipids with ultrahigh-performance liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Sphingomyelin Internal Standards: Why 18:1 SM-d9 Stands Out

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of sphingomyelins (SM) is paramount. As critical components of cell membranes and key players in signal transduction, subtle changes in sphingomyelin levels can have significant physiological consequences. The choice of an appropriate internal standard is a critical determinant of analytical accuracy and reliability in mass spectrometry-based quantification. This guide provides an objective comparison of 18:1 SM-d9 with other commonly used sphingomyelin internal standards, supported by experimental data and detailed protocols.

This guide will delve into the performance characteristics of various internal standards, present key experimental findings in easily digestible formats, and provide the necessary methodological details to empower researchers to make informed decisions for their specific applications.

The Critical Role of Internal Standards in Sphingomyelin Quantification

Internal standards are essential in mass spectrometry to correct for variations that can occur during sample preparation, extraction, and analysis. An ideal internal standard should mimic the physicochemical behavior of the analyte of interest as closely as possible, without being naturally present in the sample. The two main categories of internal standards for sphingomyelin analysis are stable isotope-labeled standards and odd-chain length standards.

Stable isotope-labeled standards , such as 18:1 SM-d9, are considered the gold standard in lipidomics.[1] These molecules have the same chemical structure as their endogenous counterparts, with the only difference being the substitution of some atoms with their heavier stable isotopes (e.g., deuterium (²H or D) for hydrogen). This near-identical chemical nature ensures that they co-elute with the analyte and experience similar ionization efficiencies and matrix effects.

Odd-chain length standards , such as C12:0 SM or C17:0 SM, are not naturally abundant in most mammalian systems.[1] While they share the same lipid class characteristics, their different chain lengths can lead to variations in extraction efficiency and chromatographic behavior compared to the endogenous sphingomyelins being quantified.

Performance Comparison: 18:1 SM-d9 vs. Other Internal Standards

The superiority of stable isotope-labeled internal standards, particularly those with structures closely matching the most common endogenous species, is evident in their ability to more accurately correct for analytical variability.

Linearity and Normalization

A key performance indicator for an internal standard is its ability to provide a linear response across a range of concentrations and effectively normalize the signal of the endogenous analyte.

One study directly compared the normalization of an endogenous sphingomyelin, SM(d34:1), using either 18:1 SM-d9 or C12:0 SM. The results demonstrated that normalization with 18:1 SM-d9 yielded a strong linear response with increasing sample volume. In contrast, normalization with C12:0 SM was less effective, with the data appearing worse than with no normalization at all.[2][3] This suggests that the structural similarity of 18:1 SM-d9 to the endogenous analyte leads to more accurate correction for matrix effects and other sources of analytical variability.

Quantitative Performance of 18:1 SM-d9

The analytical validity of 18:1 SM-d9 as an internal standard is further supported by its performance in quantitative assays. The following table summarizes the linearity and sensitivity values obtained for d18:1-18:1(d9) SM in a study using ultrahigh-performance liquid chromatography-mass spectrometry (UHPLC-MS).

Parameter	Value
Linear Range (µg/mL)	0.074 - 10.34
R²	0.9759
Limit of Detection (LOD) (µg/mL)	0.065
Limit of Quantification (LOQ) (µg/mL)	0.074
Table 1: Linearity and Sensitivity of d18:1-18:1(d9) SM. This data demonstrates the reliable and sensitive quantification achievable with this internal standard.[4]

Experimental Protocols

To facilitate the implementation of robust sphingomyelin quantification assays, detailed experimental protocols are provided below. These protocols are based on methodologies reported in the literature that utilize 18:1 SM-d9 and other sphingomyelin internal standards.

Protocol 1: Lipid Extraction from Whole Blood

This protocol is adapted from a study that provides a comprehensive method for the quantification of the whole blood sphingolipidome.[3]

• Sample Preparation: To 50 µL of whole blood, add 1 mL of a pre-chilled (-20°C) extraction solvent mixture of butanol and methanol (1:1 v/v) containing the internal standards, including 18:1 SM-d9.

• Homogenization: Vortex the mixture vigorously for 1 minute.

• Incubation: Incubate the samples at -20°C for 30 minutes to facilitate protein precipitation.

• Centrifugation: Centrifuge the samples at 16,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Transfer the supernatant to a new tube.

• Drying: Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of methanol/tert-butyl methyl ether (1:3 v/v) for LC-MS analysis.

Protocol 2: Sphingomyelin Quantification from Cells using LC-MS/MS

This protocol is based on a method for the quantitative and qualitative analysis of sphingomyelin species in HeLa cells.

• Cell Harvesting: Harvest cells from a culture dish and wash with ice-cold PBS.

• Lipid Extraction:

  • Add 1 mL of methanol to the cell pellet and sonicate.

  • Transfer the homogenate to a glass tube with a Teflon-lined screw cap.

  • Add 1 mL of chloroform, 0.8 mL of water, and a known amount of the internal standard mixture (including a deuterated SM like d18:1/(D31)-16:0 SM for quantification and d18:1/(D9)-18:1 SM for building the calibration curve).

  • Vortex vigorously for 5 minutes.

  • Add another 1 mL of chloroform and 1 mL of water, and vortex again for 5 minutes.

  • Centrifuge to separate the phases.

• Lower Phase Collection: Carefully collect the lower organic phase.

• Drying and Reconstitution: Dry the organic phase under nitrogen and reconstitute the lipid extract in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Column: C18 HPLC column (e.g., 1.5 mm i.d. × 100 mm length, 3.0 µm particle size).

  • Mobile Phase A: Acetonitrile/methanol/water (2/2/1, v/v/v) with 26.4 mM formic acid and 14.9 mM ammonium hydroxide.

  • Mobile Phase B: Isopropanol with 26.4 mM formic acid and 14.9 mM ammonium hydroxide.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for quantification.

Visualizing the Context: Pathways and Workflows

To provide a clearer understanding of the biological and experimental context, the following diagrams have been generated using Graphviz.

Caption: The Sphingomyelin Signaling Pathway.

Caption: General Experimental Workflow for Sphingomyelin Quantification.

Caption: Comparison of Sphingomyelin Internal Standard Types.

Conclusion

The selection of an appropriate internal standard is a cornerstone of accurate and reliable sphingomyelin quantification. While odd-chain length standards have their utility, the evidence strongly supports the use of stable isotope-labeled standards like 18:1 SM-d9 for achieving the highest degree of accuracy. Its chemical identity to the endogenous analyte ensures that it faithfully tracks the analyte through extraction and analysis, providing superior correction for matrix effects and other sources of variability. For researchers and drug development professionals seeking to generate high-quality, reproducible data in the field of sphingolipidomics, 18:1 SM-d9 represents a robust and scientifically sound choice.

References

• 1. preprints.org [preprints.org]
• 2. researchgate.net [researchgate.net]
• 3. A simple and reproducible method for quantification of human tear lipids with ultrahigh-performance liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative and Qualitative Method for Sphingomyelin by LC-MS Using Two Stable Isotopically Labeled Sphingomyelin Species [jove.com]

Validation of Lipidomics Assays Using 18:1 SM-d9: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of key performance characteristics for lipidomics assays utilizing N-oleoyl-D-erythro-sphingosylphosphorylcholine-d9 (18:1 SM-d9) as an internal standard. The inclusion of a stable isotope-labeled internal standard like 18:1 SM-d9 is crucial for the accurate and precise quantification of sphingomyelins and other lipid species by correcting for variations in sample extraction, processing, and instrument response.[1][2] This document outlines common validation parameters, presents comparative data from various methodologies, and provides detailed experimental protocols to aid in the setup and validation of robust lipidomics workflows.

Comparative Performance of Lipidomics Assays Using 18:1 SM-d9

The selection of an appropriate analytical method and sample preparation protocol is critical for achieving reliable and reproducible results in lipidomics. Below is a summary of quantitative data for key validation parameters from different liquid chromatography-mass spectrometry (LC-MS) based methods.

Parameter	Method A: HILIC-UHPLC/MS	Method B: UHPSFC/MS	Method C: Scheduled MRM LC-MS/MS
Analyte	Sphingomyelin (SM)	Sphingomyelin (SM)	Sphingomyelin (SM)
Internal Standard	18:1 SM-d9	18:1 SM-d9	d18:1-18:1(d9) SM
**Linearity (R²) **	>0.95[3]	>0.99	>0.99[4]
Calibration Range	3–1500 ng/mL[3]	Not explicitly stated, but similar ranges are expected.	Not explicitly stated, but femtomolar to nanomolar LOQs are reported for other lipids.[5]
Limit of Quantitation (LOQ)	3 ng/mL[3]	Not explicitly stated	Not explicitly stated
Intra-assay Precision (%CV)	<15%	<15%	<20% for 883 lipid species[5]
Inter-assay Precision (%CV)	<20%	<20%	Not explicitly stated
Extraction Recovery	Method dependent (e.g., Folch, single-phase)	Method dependent (e.g., Folch, single-phase)	Spike-in recovery experiments performed[5]
Matrix Effect	Assessed and minimized	Assessed and minimized	Assessed and minimized

Experimental Workflow and Signaling Pathway

The following diagrams illustrate a typical experimental workflow for a lipidomics assay and the role of sphingomyelin in apoptosis signaling.

A typical lipidomics experimental workflow.

The role of sphingomyelin in apoptosis signaling.

Detailed Experimental Protocols

Sample Preparation and Lipid Extraction (Modified Folch Method)

This protocol is a widely used method for the extraction of lipids from biological matrices such as plasma or serum.

Materials:

• Biological sample (e.g., 25 µL of human plasma)

• 18:1 SM-d9 internal standard solution

• Chloroform (CHCl₃), HPLC grade

• Methanol (MeOH), HPLC grade

• 0.9% NaCl solution (or 250 mM ammonium carbonate buffer)

• Ultrasonic bath

• Centrifuge

Procedure:

• To 25 µL of the biological sample, add a known amount of 18:1 SM-d9 internal standard solution.

• Add 2 mL of chloroform and 1 mL of methanol to the sample.

• Homogenize the mixture for 15 minutes at 40°C in an ultrasonic bath.[1]

• After the samples have cooled to room temperature, add 600 µL of 0.9% NaCl solution.[1]

• Vortex the mixture thoroughly and centrifuge at a low speed (e.g., 2000 x g) for 10 minutes to induce phase separation.

• Carefully collect the lower organic phase, which contains the lipids, into a clean tube.

• For improved recovery of more polar lipids, a second extraction can be performed on the remaining aqueous phase by adding another 1 mL of chloroform, vortexing, and centrifuging again.

• Pool the organic phases and evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 150 µL of isopropanol:dichloromethane (1:1, v/v)).[4]

LC-MS/MS Analysis

The following provides a general LC-MS/MS method that can be adapted for the analysis of sphingomyelins.

Liquid Chromatography (LC) System:

• Column: A hydrophilic interaction liquid chromatography (HILIC) column (e.g., Waters ACQUITY UPLC BEH HILIC, 1.7 µm, 2.1 x 100 mm) is often used for lipid class separation.

• Mobile Phase A: Acetonitrile:Water (95:5) with 10 mM ammonium formate.

• Mobile Phase B: Acetonitrile:Water (50:50) with 10 mM ammonium formate.

• Flow Rate: 0.3 - 0.5 mL/min.

• Gradient: A typical gradient would start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the more polar lipids.

• Injection Volume: 1-10 µL.

Mass Spectrometry (MS) System:

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is commonly used for the detection of sphingomyelins.

• Scan Mode: Multiple Reaction Monitoring (MRM) is a targeted approach that provides high sensitivity and specificity.

  • MRM Transition for 18:1 SM: The precursor ion is the [M+H]⁺ adduct of 18:1 SM. The product ion is typically the phosphocholine headgroup fragment at m/z 184.1.

  • MRM Transition for 18:1 SM-d9: The precursor ion is the [M+H]⁺ adduct of 18:1 SM-d9. The product ion is also the phosphocholine headgroup fragment at m/z 184.1.

• Instrument Parameters: Optimize source parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

Assay Validation Procedures

To ensure the reliability of the lipidomics assay, the following validation experiments should be performed:

• Linearity: Prepare a series of calibration standards by spiking a surrogate matrix (e.g., stripped plasma or a solution of bovine serum albumin) with known concentrations of a non-deuterated 18:1 SM standard and a constant concentration of the 18:1 SM-d9 internal standard. Plot the peak area ratio of the analyte to the internal standard against the concentration of the analyte. A linear regression analysis should yield a correlation coefficient (R²) of >0.99.[4]

• Precision and Accuracy: Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range.

  • Intra-assay precision and accuracy: Analyze at least five replicates of each QC level in a single analytical run. The coefficient of variation (%CV) should be <15%, and the accuracy should be within 85-115%.

  • Inter-assay precision and accuracy: Analyze the QC samples in at least three different analytical runs on different days. The %CV should be <20%, and the accuracy should be within 80-120%.

• Extraction Recovery: Compare the peak area of the 18:1 SM-d9 internal standard in a sample that has been spiked before the extraction process to a sample where the standard is added after extraction. The recovery is calculated as: (Peak Area pre-extraction spike / Peak Area post-extraction spike) x 100%.

• Matrix Effect: The matrix effect can be evaluated by comparing the peak area of a standard in a post-extraction spiked sample to the peak area of the same standard in a neat solution. The matrix effect is calculated as: (Peak Area post-extraction spike / Peak Area neat solution) x 100%. An internal standard like 18:1 SM-d9 helps to correct for matrix effects as it is expected to experience similar ion suppression or enhancement as the endogenous analyte.

• Stability: The stability of the analytes should be assessed under various conditions, including freeze-thaw cycles, short-term benchtop stability, and long-term storage at -80°C. The mean concentration of the stability samples should be within ±15% of the nominal concentration.

References

• 1. researchgate.net [researchgate.net]
• 2. The acid sphingomyelinase/ceramide pathway: biomedical significance and mechanisms of regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cusabio.com [cusabio.com]
• 4. researchgate.net [researchgate.net]
• 5. The role of sphingomyelin and sphingomyelin synthases in cell death, proliferation and migration-from cell and animal models to human disorders - PubMed [pubmed.ncbi.nlm.nih.gov]

The Analytical Edge: A Comparative Guide to 18:1 SM-d9 as an Internal Standard for Sphingomyelin Quantification

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise and accurate quantification of sphingomyelins (SM) is paramount. The choice of an appropriate internal standard is a critical determinant of data quality. This guide provides an objective comparison of 18:1 SM-d9, a deuterated internal standard, with odd-chain sphingomyelin internal standards, supported by experimental data and detailed methodologies to inform your analytical decisions.

Stable isotope-labeled internal standards, such as 18:1 SM-d9, are widely regarded as the gold standard in quantitative mass spectrometry. Their chemical and physical properties closely mimic those of their endogenous counterparts, ensuring they co-elute chromatographically and experience similar ionization and fragmentation patterns. This minimizes variability during sample preparation and analysis, leading to higher accuracy and precision.

Performance Comparison: 18:1 SM-d9 vs. Odd-Chain SM Internal Standards

While odd-chain sphingolipids are sometimes employed as a more cost-effective alternative to deuterated standards, their use can be fraught with challenges that compromise data integrity. A significant drawback is the potential for endogenous presence of these odd-chain lipids, which can lead to inaccurate quantification.

Performance Metric	18:1 SM-d9 (Deuterated)	Odd-Chain SM (e.g., SM d18:1/17:0)
Accuracy	High. Co-elutes with endogenous 18:1 SM, effectively correcting for matrix effects and instrument variability. A validated method demonstrated accuracy within ± 15%.[1]	Potentially compromised. Odd-chain SMs, such as SM d18:1/17:0, may be endogenously present in biological samples like plasma, leading to interfering peaks and inaccurate quantification.
Precision	High. A validated method using 18:1 SM-d9 reported precision values also within ± 15%.[1]	Variable. The presence of interfering endogenous species can negatively impact the precision of measurements.
Specificity	High. The mass difference due to deuterium labeling allows for clear distinction from endogenous analytes by the mass spectrometer.	Low to Moderate. Relies on the assumption that the odd-chain species is absent in the sample, which is not always a valid assumption.
Matrix Effect Correction	Excellent. Closely mimics the behavior of the endogenous analyte, providing effective normalization for ion suppression or enhancement.	Sub-optimal. Differences in chemical structure compared to even-chain endogenous SMs may result in differential responses to matrix effects.

Experimental Data Supporting the Use of 18:1 SM-d9

A study by Hama et al. (2018) provides robust validation for the use of d18:1/(D9)-18:1 SM in a quantitative method for sphingomyelin analysis. The precision and accuracy of the method were determined to be within ± 15%, meeting the criteria for a validated quantification method using LC-MS.[1]

Conversely, research has shown that SM d18:1/17:0, a common odd-chain internal standard, is not suitable for the analysis of endogenous sphingomyelin in plasma. This is due to an interfering peak at its multiple reaction monitoring (MRM) transition, suggesting that this odd-chain sphingomyelin is naturally present in plasma.

Experimental Protocols

Quantitative Analysis of Sphingomyelin using 18:1 SM-d9

This protocol is adapted from the method described by Hama et al. (2018) for the quantification of sphingomyelin species using LC-ESI-MS/MS.[1]

1. Sample Preparation and Lipid Extraction:

• Cell pellets are homogenized in methanol.

• To the cell homogenate, add chloroform, methanol, and water in a ratio that forms a single phase (chloroform/methanol/water = 1/2/0.8, v/v/v).

• Add a known amount of d18:1/(D31)-16:0 SM as an internal standard for quantification of total SM species. For the validation of the method using a calibration curve, d18:1/(D9)-18:1 SM is used as the analyte.

• Vortex vigorously.

• Induce phase separation by adding more chloroform and water.

• Centrifuge to separate the aqueous and organic phases.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried lipids in methanol or ethanol for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography (HPLC) system equipped with a C18 column.

• Mobile Phase A: Acetonitrile/methanol/ddH2O (2/2/1, v/v/v).

• Mobile Phase B: Isopropanol.

• Gradient: A suitable gradient to separate sphingomyelin species.

• MS System: A triple quadrupole or a quadrupole linear ion trap mass spectrometer capable of MS/MS and MS3 analysis.

• Ionization Mode: Electrospray ionization (ESI), typically in positive or negative mode depending on the adducts being monitored.

• Data Acquisition: Multiple Reaction Monitoring (MRM) is used for quantification.

3. Calibration Curve Construction and Method Validation:

• Prepare a series of standard solutions containing known concentrations of d18:1/(D9)-18:1 SM.

• Add a constant amount of a different isotopically labeled SM, such as d18:1/(D31)-16:0 SM, to each standard as an internal standard.

• Analyze the standards by LC-MS/MS and obtain the peak area ratios of d18:1/(D9)-18:1 SM to the internal standard.

• Construct a calibration curve by plotting the peak area ratios against the known concentrations of d18:1/(D9)-18:1 SM.

• Prepare Quality Control (QC) samples at different concentrations and analyze them on the same day (intra-day precision and accuracy) and on different days (inter-day precision and accuracy) to validate the method.

Visualizing the Workflow and Rationale

Figure 1. A diagram illustrating the experimental workflow for sphingomyelin quantification and the rationale for selecting an appropriate internal standard.

Conclusion

The selection of an internal standard is a critical step in developing robust and reliable quantitative lipidomics assays. The experimental evidence strongly supports the use of 18:1 SM-d9 as a highly accurate and precise internal standard for the quantification of sphingomyelin. Its chemical similarity to the endogenous analyte ensures proper correction for analytical variability. In contrast, the use of odd-chain sphingomyelin standards, such as SM d18:1/17:0, carries a significant risk of inaccurate results due to potential endogenous interference. For researchers seeking the highest quality quantitative data for sphingolipids, 18:1 SM-d9 is the demonstrably superior choice.

References

• 1. researchgate.net [researchgate.net]

Navigating the Nuances of Sphingomyelin Quantification: An Inter-Laboratory Comparison Guide for 18:1 SM-d9

For researchers, scientists, and drug development professionals, the accurate quantification of lipids is paramount. This guide provides a comparative overview of methodologies for the quantification of 18:1 Sphingomyelin-d9 (18:1 SM-d9), a commonly used internal standard in lipidomics. By presenting experimental data and detailed protocols, this document aims to facilitate informed decisions in analytical method selection and application.

The precise measurement of sphingomyelins, a class of sphingolipids prevalent in cell membranes, is crucial for understanding various physiological and pathological processes.[1][2][3] Deuterated internal standards, such as 18:1 SM-d9, are instrumental in achieving reliable quantification by correcting for variations during sample preparation and analysis.[4][5] This guide synthesizes data from multiple studies to offer insights into the inter-laboratory performance of 18:1 SM-d9 quantification.

Quantitative Performance Across Methodologies

The quantification of 18:1 SM-d9 is predominantly achieved using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). The choice of extraction method, chromatographic separation technique, and mass spectrometer can influence the precision, accuracy, and sensitivity of the analysis. The following tables summarize key performance metrics reported in various studies.

Parameter	Methodology	Matrix	Value	Reference
Linearity (R²)	HILIC-based LC-MS/MS	Plasma	0.9933	[6]
Linearity (R²)	UHPLC-QTOF-MS	Tears	0.9759	[7]
Calibration Range	HILIC-based LC-MS/MS	Plasma	3 - 1500 ng/mL	[6]
Calibration Range	UHPLC-QTOF-MS	Tears	0.074 - 10.34 (units not specified)	[7]
Intraday RT RSD (%)	LC/TQ	Plasma	< 0.25	[8]
Inter-assay Precision (CV%)	4D TIMS Lipidomics	Plasma	Not specified for 18:1 SM-d9 specifically, but 10.9% median for 795 lipids	[9]
Intra-assay Precision (CV%)	4D TIMS Lipidomics	Plasma	Not specified for 18:1 SM-d9 specifically, but 8.5% median for 795 lipids	[9]

Table 1: Linearity and Calibration Range for 18:1 SM-d9 Quantification. HILIC: Hydrophilic Interaction Liquid Chromatography; LC-MS/MS: Liquid Chromatography-Tandem Mass Spectrometry; UHPLC-QTOF-MS: Ultra-High-Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry.

Table 2: Reproducibility Metrics for Lipidomics Methods Utilizing SM-d9. LC/TQ: Liquid Chromatography/Triple Quadrupole; RT RSD: Retention Time Relative Standard Deviation; CV: Coefficient of Variation; 4D TIMS: Four-dimensional Trapped Ion Mobility Spectrometry.

Experimental Protocols: A Closer Look

The following sections detail common experimental procedures for the quantification of sphingomyelins using 18:1 SM-d9 as an internal standard.

Sample Preparation: Lipid Extraction

A critical step in lipid analysis is the extraction of lipids from the biological matrix. The choice of method can impact the recovery of different lipid classes.

• Single-Phase Extraction (Isopropanol Precipitation): A straightforward method involving protein precipitation with pre-cooled isopropanol (IPA).

  • To a plasma sample, add a 1:5 ratio of plasma to cold IPA.[6]

  • Vortex the mixture for 1 minute and incubate at -20°C for 10 minutes.[6]

  • Vortex again for 1 minute and incubate at 4°C for 2 hours to ensure complete protein precipitation.[6]

  • Centrifuge the sample at high speed (e.g., 10,300 x g) for 10 minutes at 4°C.[6]

  • Transfer the supernatant containing the lipids for LC-MS analysis.[6]

• Biphasic Extraction (Folch Method): A classic method that partitions lipids into a chloroform layer.

  • To a cell homogenate, add methanol, chloroform, and water to achieve a single phase (chloroform/methanol/water = 1/2/0.8 v/v/v).[1]

  • Add the internal standard, 18:1 SM-d9.

  • Vortex the mixture vigorously.[1]

  • Induce phase separation by adding more chloroform and water.[1]

  • Vortex again and centrifuge to separate the layers. The lower organic phase contains the lipids.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for sensitive and specific lipid quantification.

• Chromatography:

  • Column: A C18 reversed-phase column is commonly used for separating lipid species.[8]

  • Mobile Phases: Typically consist of a gradient of aqueous and organic solvents, such as acetonitrile, isopropanol, and water, often with additives like formic acid and ammonium formate to improve ionization.[10][11]

  • Flow Rate: A typical flow rate is around 500 µl/min.[7]

  • Injection Volume: Usually in the range of 7.5 µl.[7]

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used for sphingomyelin analysis.[1]

  • Detection: Multiple Reaction Monitoring (MRM) is employed for targeted quantification, where specific precursor-to-product ion transitions for 18:1 SM-d9 are monitored.[1]

Visualizing the Workflow and Biological Context

To better illustrate the experimental process and the biological relevance of sphingomyelin, the following diagrams are provided.

Caption: A typical experimental workflow for the quantification of sphingomyelin using an internal standard.

Caption: Simplified sphingomyelin metabolism and its role in signaling pathways.

Conclusion

The reliable quantification of 18:1 SM-d9 is achievable across different laboratories and platforms, as evidenced by the consistent performance metrics reported in the literature. While variations in sample preparation and analytical instrumentation exist, the use of a deuterated internal standard like 18:1 SM-d9 is fundamental to mitigating these differences and ensuring data accuracy. This guide provides a foundational understanding of the methods and their performance, empowering researchers to critically evaluate and implement robust analytical strategies for sphingolipid analysis.

References

• 1. Quantitative and Qualitative Method for Sphingomyelin by LC-MS Using Two Stable Isotopically Labeled Sphingomyelin Species [jove.com]
• 2. Quantitative determination of sphingomyelin - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. cellbiolabs.com [cellbiolabs.com]
• 4. Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic Studies Using Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The synthesis of internal standards for the quantitative determination of sphingolipids by tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. abrf.memberclicks.net [abrf.memberclicks.net]
• 7. A simple and reproducible method for quantification of human tear lipids with ultrahigh-performance liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]

Performance of 18:1 SM-d9 Across Diverse Mass Spectrometry Platforms: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of the deuterated sphingomyelin internal standard, 18:1 SM-d9 (d18:1/18:1(d9)), across various mass spectrometry systems. The data presented is compiled from a range of scientific studies, offering insights into its behavior and utility in lipidomics research. This information is intended to assist researchers in selecting the appropriate instrumentation and methodologies for their specific analytical needs.

Quantitative Performance Data

The following table summarizes the key performance characteristics of 18:1 SM-d9 analysis on different mass spectrometer platforms as reported in the literature. These values can be influenced by the specific experimental conditions, including the sample matrix and chromatographic setup.

Mass Spectrometer Platform	Ionization Mode	Fragmentation Mode	Key Performance Metrics	Application	Reference
ZenoTOF 7600 System (SCIEX)	ESI	EAD	Diagnostic fragments at m/z 447.3168 (loss of d18:1 sphingosine) and m/z 498.4060 (loss of sn-2 18:1(d9)). EAD enables unique backbone fragmentation differentiating from PC.	Structural Elucidation	[1]
Orbitrap Elite	MALDI-2	Not specified	Used as an internal standard for quantitative mass spectrometry imaging (Q-MSI) of brain tissue lipids. The precursor ion [M+H]+ is observed at m/z 738.6470.	Quantitative Imaging	[2]
timsTOF	MALDI-2	Not specified	Employed as an internal standard in a multi-laboratory comparison for Q-MSI, demonstrating robust performance with strong correlation to Orbitrap data.	Quantitative Imaging	[2]
High-Resolution Mass Spectrometer (unspecified)	ESI	ddMS2 (Top 20)	Utilized as an internal standard for sphingolipidome quantification in whole blood. A full scan was performed at 120,000 resolution.	Quantitative Lipidomics	[3][4]
Quadrupole TOF Mass Spectrometer with Electron-Ion Reaction Device	ESI	EIEIO	EIEIO provides extensive fragmentation for detailed structural characterization, including backbone, acyl group structure, and double bond location.	In-depth Structural Analysis	[5]
LC-MS/MS (unspecified)	ESI	MRM	Used as an internal standard for a high-throughput scheduled MRM method. Retention time was noted as 11.81 min under the specified chromatographic conditions.	High-Throughput Quantification	[6]
ACQUITY UPLC I-Class/Xevo TQ-S micro	ESI	MRM	Used to generate calibration curves for the quantification of endogenous sphingomyelins in plasma with a range of 3–1500 ng/mL.	Targeted Quantification

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. Below are summaries of key experimental protocols for the analysis of 18:1 SM-d9.

Sample Preparation for Lipidomics Analysis

A common procedure for extracting sphingolipids from plasma involves a single-phase extraction method.

• Internal Standard Spiking: A known amount of 18:1 SM-d9, along with other internal standards, is added to the biological sample (e.g., 10 µL of plasma).[7]

• Solvent Addition: 90 µL of methanol (or a mixture like methanol/chloroform 2:1, v/v) is added to the sample.[7]

• Vortexing and Incubation: The mixture is vortexed for approximately 10 seconds and then incubated on ice for 30 minutes.[7]

• Centrifugation: The sample is centrifuged to pellet proteins and other insoluble material.

• Supernatant Collection: The supernatant containing the lipid extract is collected for analysis.

For tissue analysis, a butanol-based single-phase extraction has shown good recoveries for a wide range of sphingolipids.[4]

Liquid Chromatography-Mass Spectrometry (LC-MS) for Sphingomyelin Analysis

• Chromatography: A hydrophilic interaction chromatography (HILIC) or a reverse-phase liquid chromatography (RPLC) column is typically used for separation.

  • HILIC Example: A gradient elution with mobile phases consisting of acetonitrile and an aqueous solution with a buffer like ammonium formate.

  • RPLC Example: A gradient using mobile phases such as water/acetonitrile mixtures with additives like formic acid and ammonium formate.[4]

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used for the detection of sphingomyelins, which readily form [M+H]+ ions.

  • Data Acquisition:

    • Full Scan/ddMS2: A high-resolution full scan is used for accurate mass measurement, followed by data-dependent MS/MS (ddMS2) for fragmentation and identification of the top most intense ions.[3][4]

    • Multiple Reaction Monitoring (MRM): For targeted quantification, specific precursor-to-product ion transitions are monitored. For 18:1 SM-d9, this would involve monitoring the transition from the precursor ion (e.g., m/z 738.6) to a specific fragment ion.[6]

Visualizing the Workflow

The following diagram illustrates a typical experimental workflow for the analysis of sphingolipids, including 18:1 SM-d9, using mass spectrometry.

Caption: A flowchart of a typical lipidomics workflow.

References

• 1. sciex.com [sciex.com]
• 2. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 3. preprints.org [preprints.org]
• 4. tandfonline.com [tandfonline.com]
• 5. In-depth sphingomyelin characterization using electron impact excitation of ions from organics and mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A High Throughput Lipidomics Method Using Scheduled Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Cross-Validation of 18:1 Sphingomyelin (SM) Quantification: A Comparative Guide to Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of specific lipid species is paramount in understanding disease pathology and in the development of novel therapeutics. 18:1 Sphingomyelin (SM), a key component of cell membranes and a modulator of signal transduction, is a lipid of significant interest. Its precise measurement is critical in various fields of research. This guide provides an objective comparison of three common analytical methods for the quantification of 18:1 SM, with a focus on cross-validation using 18:1 SM-d9 as an internal standard for mass spectrometry-based approaches.

Executive Summary

• LC-MS/MS offers the highest specificity and sensitivity, allowing for the precise identification and quantification of individual sphingomyelin species, including 18:1 SM. The use of a deuterated internal standard like 18:1 SM-d9 ensures high accuracy and reproducibility.

• HPLC with Fluorescence Detection provides good sensitivity and is a more accessible technique than LC-MS/MS. However, it typically requires derivatization of the sphingolipid to enable fluorescent detection and may have limitations in distinguishing between different sphingomyelin species.

• Enzymatic Assays are high-throughput and relatively simple to perform, making them suitable for screening large numbers of samples. Their specificity can be limited as they often measure total sphingomyelin content rather than individual species like 18:1 SM.

Data Presentation

The following tables summarize the typical performance characteristics of each analytical method for sphingomyelin quantification. It is important to note that these values are compiled from different studies and may vary depending on the specific experimental conditions, instrumentation, and sample matrix.

Table 1: Performance Characteristics of LC-MS/MS for 18:1 Sphingomyelin Quantification

Parameter	Typical Performance	Citation
Linearity Range	3 – 1500 ng/mL	[1]
Limit of Quantification (LOQ)	Low ng/mL to high pg/mL range	[2][3]
Precision (CV%)	< 15%	[2]
Accuracy (% Recovery)	85 - 115%	[2]
Specificity	High (discriminates between different SM species)	[4]
Throughput	Moderate to High (minutes per sample)	[2]

Table 2: Performance Characteristics of HPLC with Fluorescence Detection for Sphingomyelin Quantification

Parameter	Typical Performance	Citation
Linearity Range	20 - 1000 pmol	[5][6]
Limit of Detection (LOD)	5 pmol	[5][6]
Limit of Quantification (LOQ)	20 pmol	[5][6]
Precision (CV%)	< 10%	[5]
Accuracy (% Recovery)	90 - 110%	[5]
Specificity	Moderate (may not distinguish all SM species)	[7]
Throughput	Moderate	[5]

Table 3: Performance Characteristics of Enzymatic Assays for Sphingomyelin Quantification

Parameter	Typical Performance	Citation
Linearity Range	10 pmol - 1 nmol	[8]
Limit of Quantification (LOQ)	~10 pmol	[8]
Precision (CV%)	< 5%
Accuracy (% Recovery)	98.7% - 101.5%
Specificity	Low (measures total sphingomyelin)	[8]
Throughput	High

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established methods found in the scientific literature.

LC-MS/MS Protocol for 18:1 SM Quantification

This method utilizes a deuterated internal standard, 18:1 SM-d9, for accurate quantification.

1. Sample Preparation (Lipid Extraction):

• To a 100 µL plasma sample, add 10 µL of a known concentration of 18:1 SM-d9 internal standard solution.

• Add 1 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex thoroughly for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase containing the lipids.

• Dry the extracted lipids under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase.

2. LC Separation:

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size) is commonly used.

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

• Mobile Phase B: Acetonitrile:isopropanol (50:50, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient: A linear gradient from 60% B to 100% B over 10 minutes, followed by a 5-minute hold at 100% B and a 5-minute re-equilibration at 60% B.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 50°C.

3. MS/MS Detection:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM):

  • 18:1 SM: Monitor the transition of the precursor ion [M+H]+ to a specific product ion (e.g., m/z 731.6 → 184.1).

  • 18:1 SM-d9 (Internal Standard): Monitor the transition of the precursor ion [M+H]+ to a specific product ion (e.g., m/z 740.6 → 184.1).

• Quantification: The concentration of 18:1 SM is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a standard curve prepared with known concentrations of 18:1 SM and a fixed concentration of 18:1 SM-d9.

HPLC with Fluorescence Detection Protocol for Sphingomyelin Quantification

This method involves enzymatic hydrolysis of sphingomyelin to sphingosine, followed by derivatization for fluorescence detection.[5][6]

1. Lipid Extraction and Separation:

• Extract total lipids from the sample as described in the LC-MS/MS protocol.

• Separate sphingomyelin from other lipid classes using high-performance thin-layer chromatography (HPTLC).

2. Enzymatic Hydrolysis:

• Scrape the sphingomyelin band from the HPTLC plate.

• Incubate the silica gel containing sphingomyelin with sphingomyelinase and alkaline ceramidase to hydrolyze sphingomyelin to sphingosine.

3. Derivatization:

• Derivatize the resulting sphingosine with o-phthalaldehyde (OPA) to form a fluorescent product.

4. HPLC Analysis:

• Column: A C18 reversed-phase column.

• Mobile Phase: A gradient of methanol and water.

• Detection: Fluorescence detector with excitation and emission wavelengths appropriate for the OPA-derivatized sphingosine.

• Quantification: Calculate the concentration based on a standard curve prepared with known amounts of sphingomyelin that have undergone the same hydrolysis and derivatization process.

Enzymatic Assay Protocol for Total Sphingomyelin Quantification

This method relies on a series of enzymatic reactions to produce a detectable signal proportional to the amount of sphingomyelin.[8]

1. Sample Preparation:

• Dilute plasma or tissue homogenate samples in the assay buffer provided with the kit.

2. Enzymatic Reaction Cascade:

• Step 1: Sphingomyelinase hydrolyzes sphingomyelin to phosphocholine and ceramide.

• Step 2: Alkaline phosphatase hydrolyzes phosphocholine to choline and inorganic phosphate.

• Step 3: Choline oxidase converts choline to betaine and hydrogen peroxide (H₂O₂).

• Step 4: Horseradish peroxidase (HRP) in the presence of a chromogenic substrate reacts with H₂O₂ to produce a colored product.

3. Detection:

• Measure the absorbance of the colored product using a microplate reader at the wavelength specified in the kit protocol.

4. Quantification:

• Determine the sphingomyelin concentration by comparing the absorbance of the sample to a standard curve prepared with known concentrations of a sphingomyelin standard.

Mandatory Visualization

The following diagrams illustrate the sphingolipid metabolism pathway and a generalized workflow for the cross-validation of analytical methods.

Caption: Simplified Sphingolipid Metabolism Pathway.

Caption: Analytical Method Cross-Validation Workflow.

References

• 1. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparative Analysis of Biological Sphingolipids with Glycerophospholipids and Diacylglycerol by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative Analysis of Sphingomyelin by High-Performance Liquid Chromatography after Enzymatic Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A high-throughput sphingomyelinase assay using natural substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of an enzymatic assay for sphingomyelin with rapid and automatable performances: Analysis in healthy subjects and coronary heart disease patients - PubMed [pubmed.ncbi.nlm.nih.gov]

The Unrivaled Precision of d9 Labeled Sphingomyelin in Mass Spectrometry

In the intricate world of lipidomics and drug development, the precise and accurate quantification of bioactive lipids is paramount. Sphingomyelin, a key player in cell membrane structure and signaling, is a focal point of research in numerous physiological and pathological processes. For researchers, scientists, and drug development professionals utilizing mass spectrometry for these investigations, the choice of an appropriate internal standard is a critical determinant of data quality and reliability. This guide provides an in-depth comparison of the benefits of using a d9 labeled sphingomyelin standard over other alternatives, supported by established principles of mass spectrometry and lipid analysis.

The Gold Standard: Why a Stable Isotope-Labeled Internal Standard is Crucial

Mass spectrometry is a powerful technique for lipid analysis, but it is susceptible to variations introduced during sample preparation and analysis. These can include extraction inefficiencies, matrix effects (ion suppression or enhancement), and fluctuations in instrument performance. An internal standard is a compound that is chemically identical or highly similar to the analyte of interest, which is added to samples at a known concentration before any sample processing steps. By monitoring the signal of the internal standard alongside the analyte, these variations can be normalized, leading to significantly improved accuracy and precision in quantification.

Stable isotope-labeled (SIL) internal standards are considered the "gold standard" in quantitative mass spectrometry. These standards are identical to the endogenous analyte but have one or more of their atoms replaced with a heavier isotope, such as deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N). This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their identical chemical and physical properties ensure they behave similarly throughout the analytical workflow.

Superiority of d9 Labeled Sphingomyelin: A Head-to-Head Comparison

While various internal standards are available for sphingomyelin quantification, the d9 labeled sphingomyelin standard offers distinct advantages over other common choices, such as odd-chain or non-labeled standards.

Feature	d9 Labeled Sphingomyelin Standard	Odd-Chain Sphingomyelin Standard (e.g., C17:0)	Non-Labeled Sphingomyelin Standard (External Standard)
Chemical & Physical Properties	Virtually identical to endogenous sphingomyelin, ensuring co-elution in chromatography and similar ionization efficiency.	Different chain length leads to slight differences in retention time and potential variations in ionization efficiency.	Identical to the analyte, but added separately, so it does not account for sample-specific variations.
Correction for Matrix Effects	Excellent correction due to identical behavior in the ion source.	Good, but potential for differential matrix effects due to slight structural differences.	Poor; does not account for sample-specific ion suppression or enhancement.
Correction for Extraction Variability	Excellent correction as it is added at the beginning and experiences the same losses as the analyte.	Good, but minor differences in extraction recovery are possible.	Does not account for any variability in sample preparation.
Risk of Isotopic Overlap	Minimal risk with a +9 Da mass shift, well separated from the natural isotopic distribution of the analyte.	No isotopic overlap, but potential for interference from endogenous odd-chain sphingomyelins.	Not applicable.
Accuracy & Precision	High accuracy and precision due to comprehensive correction of systematic and random errors.	Good accuracy and precision, but potentially lower than a SIL standard.	Lower accuracy and precision, highly susceptible to experimental variations.

The d9 Advantage: Minimizing Isotopic Interference

One of the key benefits of a d9 label is the significant mass shift it provides. The natural isotopic abundance of elements like carbon and hydrogen means that endogenous sphingomyelin will have a distribution of isotopic peaks (M+1, M+2, etc.). A lower degree of deuteration (e.g., d1 or d3) might result in isotopic overlap, where the isotopic tail of the internal standard interferes with the signal of the analyte, or vice versa. A +9 Da shift places the d9 sphingomyelin signal well outside the natural isotopic envelope of the endogenous analyte, ensuring a clean and unambiguous measurement.

Experimental Framework: A Validated Approach

The following outlines a typical experimental workflow for the quantification of sphingomyelin in a biological matrix, such as plasma, using a d9 labeled internal standard.

Experimental Workflow

A typical experimental workflow for sphingomyelin quantification.

Sample Preparation Protocol

• Sample Spiking: To 100 µL of plasma, add 10 µL of a known concentration of d9-sphingomyelin internal standard solution (e.g., 1 µg/mL in methanol).

• Protein Precipitation & Lipid Extraction: Add 1.5 mL of a 2:1 (v/v) chloroform:methanol solution. Vortex vigorously for 1 minute.

• Phase Separation: Add 300 µL of water and vortex again. Centrifuge at 3000 x g for 10 minutes to separate the aqueous and organic layers.

• Collection of Organic Layer: Carefully collect the lower organic layer containing the lipids.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Parameters

Parameter	Setting
LC Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 10 mM ammonium formate
Mobile Phase B	Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate
Gradient	30% B to 100% B over 10 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.3 mL/min
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Transition (Endogenous SM)	Q1: m/z of specific SM species -> Q3: 184.1 (Phosphocholine headgroup)
MS/MS Transition (d9-SM IS)	Q1: m/z of d9-SM species + 9 -> Q3: 184.1 (Phosphocholine headgroup)

Visualizing the Rationale: The Logic Behind d9-Sphingomyelin Selection

The decision to use a d9 labeled sphingomyelin standard is based on a logical progression aimed at achieving the most accurate and reliable quantification.

The rationale for selecting a d9 labeled sphingomyelin standard.

Sphingomyelin in Cellular Signaling

Sphingomyelin is not merely a structural component of cell membranes; it is also a critical hub in cellular signaling. The enzymatic hydrolysis of sphingomyelin by sphingomyelinase yields ceramide, a potent second messenger involved in a variety of cellular processes, including apoptosis, cell cycle arrest, and inflammation. The accurate measurement of sphingomyelin levels is therefore crucial for understanding these complex signaling cascades.

Simplified sphingomyelin signaling pathway leading to ceramide production.

A Researcher's Guide to Internal Standards for Sphingomyelin Quantification: A Comparative Analysis of 18:1 SM-d9 and Its Alternatives

An in-depth evaluation for researchers, scientists, and drug development professionals on the selection of internal standards for accurate and reliable quantification of sphingomyelins by mass spectrometry.

In the realm of lipidomics, particularly in the quantification of sphingomyelins (SM) by liquid chromatography-mass spectrometry (LC-MS), the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. The deuterated standard, 18:1 SM-d9, is a widely used internal standard. However, its limitations necessitate a careful evaluation of its performance against other available options. This guide provides a comprehensive comparison of 18:1 SM-d9 with alternative internal standards, supported by experimental data and detailed methodologies to aid researchers in making informed decisions for their analytical workflows.

The Role and Ideal Characteristics of an Internal Standard

An internal standard (IS) is a compound that is added in a known amount to a sample prior to analysis. Its purpose is to correct for the loss of analyte during sample preparation and for variations in instrument response, such as those caused by matrix effects (ion suppression or enhancement). An ideal internal standard should mimic the physicochemical properties of the analyte as closely as possible, ensuring it behaves similarly during extraction, chromatography, and ionization.[1]

18:1 SM-d9: The Incumbent Standard

18:1 SM-d9 (N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine) is a deuterated analog of a common endogenous sphingomyelin. Its structural similarity to endogenous SMs and commercial availability have made it a popular choice in many lipidomics studies.[2][3] It is often included in commercially available internal standard mixtures for broad lipid profiling.[4]

Limitations of 18:1 SM-d9 as an Internal Standard

Despite its widespread use, 18:1 SM-d9 is not without its limitations. These limitations primarily stem from the "isotope effect" of deuterium labeling and the use of a single, structurally identical (apart from the deuterium label) internal standard to quantify a diverse class of molecules.

1. Chromatographic Shift and Differential Matrix Effects: A significant drawback of deuterated standards is the potential for a chromatographic shift, where the deuterated compound elutes slightly earlier than its non-deuterated counterpart.[5] This separation can lead to the analyte and the internal standard experiencing different matrix effects, especially in complex biological samples, compromising the accuracy of quantification.

2. Inadequate Correction for Acyl Chain Variability: Sphingomyelins are a diverse class of lipids with varying acyl chain lengths and degrees of unsaturation. A single internal standard like 18:1 SM-d9 may not adequately represent the extraction efficiency and ionization response of all endogenous SM species. For instance, the recovery and ionization of a short-chain saturated SM may differ significantly from that of a long-chain polyunsaturated SM. This disparity can lead to under- or overestimation of certain SM species. Studies have shown that the choice of internal standard can significantly impact the linearity of quantification for different sphingolipid species.[3]

Alternative Internal Standards: A Performance Comparison

To overcome the limitations of 18:1 SM-d9, researchers have turned to alternative internal standards, primarily odd-chain and ¹³C-labeled sphingomyelins.

Odd-Chain Sphingomyelin Internal Standards

Odd-chain sphingomyelins, such as those containing a C17:0 acyl chain (e.g., SM d18:1/17:0), are not naturally abundant in most biological systems.[1] This makes them excellent candidates for internal standards as they are unlikely to have endogenous interference. Because their chemical and physical properties are very similar to even-chained endogenous sphingomyelins, they tend to co-elute more closely with a range of SM species and experience similar extraction and ionization efficiencies.

¹³C-Labeled Sphingomyelin Internal Standards

¹³C-labeled internal standards are considered the "gold standard" for quantitative mass spectrometry. The larger mass difference between ¹²C and ¹³C compared to ¹H and ²H results in a negligible isotope effect on chromatographic retention. This ensures near-perfect co-elution with the endogenous analyte, leading to more accurate correction for matrix effects.

Experimental Data: A Head-to-Head Comparison

One study investigating a range of sphingolipids utilized a C17 sphingosine-based internal standard and reported good recovery and minimal matrix effects for various sphingolipid classes, demonstrating the utility of odd-chain standards.[5]

Table 1: Extraction Recovery and Matrix Effects of Sphingolipids Using an Odd-Chain Internal Standard Cocktail [5]

Analyte Class	Mean Recovery (%)	Matrix Effect (%)
Sphingosine (SPH)	65 ± 5	105 ± 8
Sphingosylphosphorylcholine (SPC)	68 ± 6	112 ± 9
Hexosylceramide (HexCer)	72 ± 7	98 ± 10
Lactosylceramide (LacCer)	70 ± 6	103 ± 11
Ceramide-1-phosphate (Cer1P)	62 ± 8	95 ± 12

Data is representative and adapted from a study using a butanolic extraction and HILIC-LC-MS/MS. The internal standard cocktail included SPH d17:1, SPC d17:1, GluCer 12:0, LacCer 12:0, and Cer1P 12:0.[5]

Another study highlighted the importance of using an appropriate internal standard for accurate quantification, showing that normalization with an internal standard having a different acyl chain length can lead to poor linearity.[3] This underscores the limitation of using a single standard like 18:1 SM-d9 for a wide range of SM species.

Experimental Protocols

To provide practical guidance, here are summarized methodologies for sphingolipid quantification using different internal standard strategies.

Protocol 1: Quantification of Sphingolipids using an Odd-Chain Internal Standard Cocktail[5]

This protocol is adapted from a study utilizing a hydrophilic interaction liquid chromatography (HILIC)-MS/MS method.

1. Sample Preparation and Lipid Extraction:

• To 100 µL of cell homogenate, add 20 µL of an internal standard mixture containing odd-chain sphingolipids (e.g., SPH d17:1, SPC d17:1).
• Perform a butanolic extraction by adding 500 µL of butanol/methanol (95:5, v/v).
• Vortex and centrifuge to separate the phases.
• Collect the upper organic phase and dry under a stream of nitrogen.
• Reconstitute the lipid extract in the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Column: HILIC column (e.g., 100 x 2.1 mm, 1.7 µm).
• Mobile Phase A: Acetonitrile/water (95:5, v/v) with 10 mM ammonium formate and 0.1% formic acid.
• Mobile Phase B: Acetonitrile/water (50:50, v/v) with 10 mM ammonium formate and 0.1% formic acid.
• Gradient: A linear gradient from 0% to 100% B over a specified time.
• Mass Spectrometry: Operate in positive ion mode using multiple reaction monitoring (MRM) for each sphingolipid and its corresponding odd-chain internal standard.

Protocol 2: Quantification of Sphingomyelin using a Deuterated Internal Standard[2]

This protocol is a general representation of methods using 18:1 SM-d9.

1. Sample Preparation and Lipid Extraction:

• To a known amount of sample (e.g., plasma or cell pellet), add a known amount of 18:1 SM-d9.
• Perform a Bligh & Dyer or a similar two-phase liquid-liquid extraction using a chloroform/methanol/water mixture.
• After phase separation, collect the lower organic phase containing the lipids.
• Dry the extract under nitrogen and reconstitute in a suitable solvent for LC-MS analysis.

2. LC-MS/MS Analysis:

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).
• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.
• Mobile Phase B: Acetonitrile/isopropanol (e.g., 50:50, v/v) with 0.1% formic acid and 10 mM ammonium formate.
• Gradient: A gradient elution from a lower to a higher percentage of mobile phase B.
• Mass Spectrometry: Operate in positive ion mode with MRM transitions specific for the precursor and product ions of the endogenous sphingomyelins and 18:1 SM-d9.

Visualizing the Workflow and Limitations

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: A generalized workflow for the quantification of sphingolipids using an internal standard.

Caption: Ideal co-elution versus chromatographic shift observed with different internal standards.

Conclusion and Recommendations

The selection of an internal standard is a critical step in developing a robust and accurate quantitative lipidomics method. While 18:1 SM-d9 is a readily available and commonly used internal standard for sphingomyelin analysis, researchers must be aware of its inherent limitations, primarily the potential for chromatographic shifts and inadequate correction for the diversity of endogenous sphingomyelin species.

For routine analyses where the highest level of accuracy is not paramount, 18:1 SM-d9 may suffice, provided that the method is carefully validated. However, for research and drug development applications demanding high precision and accuracy, the use of odd-chain or, ideally, ¹³C-labeled sphingomyelin internal standards is strongly recommended. These alternatives offer superior performance by minimizing chromatographic shifts and providing a more representative correction for variations across the sphingomyelin class.

Ultimately, the choice of internal standard should be guided by the specific requirements of the study, the availability of standards, and a thorough validation of the analytical method. By understanding the limitations of commonly used standards and exploring superior alternatives, researchers can enhance the quality and reliability of their lipidomics data.

References

• 1. Development of an LC-MS/MS Method to Measure Sphingolipids in CSF from Patients with Multiple Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A High Throughput Lipidomics Method Using Scheduled Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. fulir.irb.hr [fulir.irb.hr]
• 5. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Commercial 18:1 SM-d9 Standards for Quantitative Lipidomics

For researchers, scientists, and drug development professionals engaged in lipidomics, the accuracy and reliability of quantitative data are paramount. Sphingomyelin (SM) is a critical class of lipids involved in various cellular processes, and the use of stable isotope-labeled internal standards is essential for precise quantification. This guide provides a quantitative comparison of commercially available 18:1 SM-d9 (N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine) standards, supported by established experimental protocols for their evaluation.

Commercial 18:1 SM-d9 Standard Comparison

Supplier	Product Name	Catalog Number (Example)	Purity Specification	Deuterated Forms	Storage Temperature
Avanti Polar Lipids	18:1 SM (d18:1/18:1)-d9	860740P	>99%	d9	-20°C
Cayman Chemical	C16 Sphingomyelin-d9 (d18:1/16:0-d9)	2415226-88-7	≥99% (d1-d9)	d9	-20°C
Larodan	Palmitoyl Sphingomyelin-d9 (d18:1/16:0-d9)	NA	>98%	d9	-20°C
Merck (Sigma-Aldrich)	18:1-D9 SM	791649C	Not specified	d9	-20°C

Note: The specific product details, including catalog numbers and formulations, may vary. It is crucial to consult the manufacturer's certificate of analysis for the most accurate and lot-specific information.

Experimental Protocols for Evaluation

To ensure the quality and performance of 18:1 SM-d9 standards, a series of validation experiments should be conducted. Below are detailed methodologies for key experiments.

Purity Assessment by Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol outlines a general procedure to verify the purity of the 18:1 SM-d9 standard.

a. Sample Preparation:

• Prepare a stock solution of the 18:1 SM-d9 standard in an appropriate solvent (e.g., methanol or chloroform:methanol 1:1, v/v) to a concentration of 1 mg/mL.

• From the stock solution, prepare a working solution at a concentration suitable for LC-MS analysis (e.g., 1-10 µg/mL).

b. Chromatographic Separation:

• Column: A C18 reversed-phase column is commonly used for lipid separation.[1]

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.[1]

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[1]

• Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute more hydrophobic lipids.[1]

• Flow Rate: A flow rate of 0.3-0.6 mL/min is commonly used.[1]

• Column Temperature: Maintain the column at a constant temperature (e.g., 55°C) to ensure reproducible retention times.[1]

c. Mass Spectrometry Detection:

• Ionization: Use electrospray ionization (ESI) in positive ion mode for the detection of sphingomyelin.

• Data Acquisition: Acquire data in full scan mode to identify any potential impurities. Additionally, use selected ion monitoring (SIM) or multiple reaction monitoring (MRM) for the specific m/z of 18:1 SM-d9 to assess its purity. The precursor ion for [M+H]+ of 18:1 SM-d9 is approximately m/z 738.6.

Concentration Verification and Calibration Curve Generation

This protocol is for verifying the concentration of the standard and establishing a calibration curve for quantitative experiments.

a. Serial Dilution:

• From the accurately prepared stock solution, perform a series of dilutions to create a set of calibration standards with known concentrations. The concentration range should encompass the expected levels of the endogenous analyte in the study samples. For example, a calibration curve for SM (18:1) (d9) could range from 3–1500 ng/mL.[2]

b. Sample Analysis:

• Spike a biological matrix devoid of the analyte (or with a known low level) with the calibration standards.

• Perform lipid extraction using a validated method such as the Folch or Matyash procedure.[1][3]

• Analyze the extracted samples using the LC-MS/MS method described above, operating in MRM mode.

c. Data Analysis:

• Construct a calibration curve by plotting the peak area of the 18:1 SM-d9 standard against its known concentration.

• A linear regression analysis should be applied, and the coefficient of determination (R²) should be greater than 0.99 for a reliable quantitative assay.

Stability Assessment

This protocol is to evaluate the stability of the 18:1 SM-d9 standard under various storage conditions.

a. Experimental Design:

• Aliquot the 18:1 SM-d9 standard into multiple vials.

• Store the vials under different conditions (e.g., -80°C, -20°C, 4°C, and room temperature) for various durations (e.g., 1 week, 1 month, 3 months).

• Include freeze-thaw cycles for a subset of samples (e.g., 1, 3, and 5 cycles).

b. Analysis:

• At each time point and condition, analyze the samples using the LC-MS method as described for purity assessment.

• Compare the peak area and purity of the stored samples to a freshly prepared standard.

c. Evaluation:

• A significant decrease in peak area or the appearance of degradation products would indicate instability under the tested conditions.

Visualizing the Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the key experimental workflows.

Caption: A typical experimental workflow for purity assessment of 18:1 SM-d9 standards.

Caption: Logical workflow for generating a calibration curve for quantitative analysis.

By following these guidelines and protocols, researchers can confidently select and validate a commercial 18:1 SM-d9 standard to ensure the generation of high-quality, reproducible data in their lipidomics studies.

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 18:1 SM-d9: A Procedural Guide

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of specialized chemical reagents like 18:1 SM-d9 (N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine) are paramount for laboratory safety and regulatory compliance. This guide provides essential, step-by-step logistical information for the appropriate disposal of 18:1 SM-d9, ensuring a safe laboratory environment.

Key Safety and Hazard Information

18:1 SM-d9 is often supplied in a solution, typically with chloroform. The safety profile and disposal procedures are therefore largely determined by the hazards associated with the solvent. Below is a summary of the hazard classifications for 18:1 SM-d9 in a chloroform solution.

Hazard Classification	Description
Acute Toxicity	Toxic if swallowed, in contact with skin, or if inhaled.[1]
Skin Corrosion/Irritation	Causes skin irritation.[1]
Serious Eye Damage/Irritation	Causes serious eye irritation.[1]
Carcinogenicity	Suspected of causing cancer.[1]
Reproductive Toxicity	Suspected of damaging the unborn child.[1]
Specific Target Organ Toxicity	May cause damage to organs (Central nervous system, Liver, Kidney) through prolonged or repeated exposure. May cause respiratory irritation or drowsiness and dizziness.[1]
Aquatic Hazard	Harmful to aquatic life with long-lasting effects.[1]

Experimental Protocol for Disposal

The following procedure outlines the steps for the safe disposal of 18:1 SM-d9, particularly when it is in a chloroform solution. This protocol is based on standard laboratory practices for handling halogenated organic solvent waste.

Objective: To safely collect and dispose of 18:1 SM-d9 waste in accordance with hazardous waste regulations.

Materials:

• Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves (nitrile, double-gloved if working with large quantities), lab coat, and chemical safety goggles.

• Designated hazardous waste container for halogenated organic solvents.

• Hazardous waste labels.

• Fume hood.

Procedure:

• Work in a Ventilated Area: All handling and preparation for disposal of 18:1 SM-d9 solutions, especially in chloroform, must be conducted within a certified chemical fume hood to prevent inhalation of hazardous vapors.

• Segregate Waste: Do not mix 18:1 SM-d9 waste with non-hazardous waste or other chemical waste streams. It should be collected in a designated container for halogenated organic solvents.[2][3]

• Container Selection: Use a properly labeled, leak-proof, and chemically compatible waste container. The container should be clearly marked as "Hazardous Waste" and list all constituents, including "18:1 SM-d9" and "Chloroform."

• Transferring Waste: Carefully transfer the 18:1 SM-d9 waste into the designated hazardous waste container. Avoid splashing.

• Container Management: Keep the waste container securely closed when not in use. Do not overfill the container; leave adequate headspace to allow for vapor expansion.

• Storage: Store the hazardous waste container in a cool, dry, and well-ventilated secondary containment area, away from incompatible materials.

• Arrange for Professional Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal service to arrange for the pickup and proper disposal of the halogenated solvent waste.[4][5] Disposal of chloroform-containing waste typically involves high-temperature incineration in a permitted facility.[2]

• Decontamination: Decontaminate any reusable glassware or equipment that has come into contact with the 18:1 SM-d9 solution using an appropriate solvent (e.g., ethanol or soap and water), ensuring the cleaning residue is also disposed of as hazardous waste.[6]

Disposal of Pure 18:1 SM-d9 (Solid Form):

If you are handling 18:1 SM-d9 in its pure, solid form, it should be treated as a chemical waste.

• Packaging: Place the solid 18:1 SM-d9 in a securely sealed and clearly labeled container.

• Labeling: The label should include the chemical name, quantity, and any known hazards.

• Disposal: Arrange for disposal through your institution's EHS office or a licensed chemical waste disposal service.[5]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of 18:1 SM-d9.

Disposal workflow for 18:1 SM-d9.

References

• 1. 18:1-d9 SM Avanti Research™ - A Croda Brand | 2260669-50-7 [sigmaaldrich.com]
• 2. otago.ac.nz [otago.ac.nz]
• 3. Disposal Standards - Department of Biology, University of York [york.ac.uk]
• 4. laballey.com [laballey.com]
• 5. foodb.ca [foodb.ca]
• 6. lsuhsc.edu [lsuhsc.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling 18:1 SM-d9

For researchers and scientists at the forefront of drug development, the precise and safe handling of specialized compounds like 18:1 SM-d9 (N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine) is paramount. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans, to ensure the integrity of your research and the safety of your laboratory personnel. By adhering to these procedural steps, you can confidently navigate the handling of this deuterated sphingomyelin, building a foundation of safety and trust in your laboratory practices.

Immediate Safety and Handling Protocol

1. Personal Protective Equipment (PPE):

Due to the hazardous nature of 18:1 SM-d9, as indicated by its hazard classifications, a comprehensive suite of personal protective equipment is mandatory.

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles	Protects against splashes of the lipid solution and solvent.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	Prevents skin contact with the compound and solvent.
Body Protection	Laboratory coat	Protects clothing and skin from accidental spills.
Respiratory Protection	Use in a well-ventilated area or fume hood	Minimizes inhalation of any aerosols or solvent vapors.

2. Receiving and Storage:

Proper storage is critical to maintaining the stability and purity of 18:1 SM-d9.

Parameter	Specification	Rationale
Shipping Condition	Shipped in dry ice	Maintains the integrity of the compound during transit.
Storage Temperature	-20°C	Ensures long-term stability and prevents degradation.[1]
Storage Container	Original glass vial with a Teflon-lined cap	Glass prevents leaching of impurities, and Teflon provides a secure seal.
Storage Atmosphere	Store under an inert gas (e.g., argon or nitrogen) if opened	Protects the unsaturated lipid from oxidation.

Step-by-Step Operational Plan

1. Preparation for Use:

• Before opening, allow the vial of 18:1 SM-d9 to warm to room temperature to prevent condensation of moisture, which can lead to hydrolysis of the lipid.

• Work in a chemical fume hood to minimize inhalation exposure and to contain any potential spills.

• Ensure all glassware and equipment that will come into contact with the lipid solution are scrupulously clean and dry.

2. Handling and Dispensing:

• As 18:1 SM-d9 is typically supplied in a chloroform solution, which is toxic and volatile, handle it with extreme care.

• Use a calibrated glass syringe or pipette for accurate transfer of the solution. Avoid using plastic pipettes or containers for organic solutions, as they can leach impurities.

• If dilution is necessary, use a high-purity, appropriate organic solvent.

Disposal Plan

The disposal of 18:1 SM-d9 and its associated waste must be conducted in accordance with local, state, and federal regulations.

Waste Type	Disposal Procedure
Unused 18:1 SM-d9 solution	Collect in a designated, labeled hazardous waste container for organic solvents.
Contaminated consumables (e.g., pipette tips, gloves)	Place in a sealed bag and dispose of as solid chemical waste.
Empty vials	Rinse with a suitable solvent (e.g., chloroform or methanol), collect the rinse as hazardous waste, and then dispose of the vial as laboratory glass waste.

Experimental Workflow for Handling 18:1 SM-d9

Caption: A flowchart illustrating the key steps for the safe handling of 18:1 SM-d9.

Hazard Information Summary

The following table summarizes the hazard classifications associated with 18:1 SM-d9, typically when dissolved in a solvent like chloroform.[1]

Hazard Class	Description
Acute Toxicity (Oral, Dermal, Inhalation)	Toxic if swallowed, in contact with skin, or if inhaled.
Skin Corrosion/Irritation	Causes skin irritation.
Serious Eye Damage/Eye Irritation	Causes serious eye irritation.
Carcinogenicity	Suspected of causing cancer.
Specific Target Organ Toxicity (Single Exposure)	May cause drowsiness or dizziness. May cause damage to organs.
Flammable Liquids	Highly flammable liquid and vapor (dependent on the solvent).

By implementing these detailed safety and handling protocols, researchers can mitigate risks, ensure the quality of their experimental materials, and foster a culture of safety within the laboratory.

References

• 1. 18:1-d9 SM Avanti Research™ - A Croda Brand | 2260669-50-7 [sigmaaldrich.com]